Nonylbenzene-d24

Core Science & Biosynthesis

What is Nonylbenzene-d24 and its chemical structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nonylbenzene-d24, a deuterated form of nonylbenzene (B91765). This document is intended for researchers, scientists, and professionals in drug development and related fields who utilize stable isotope-labeled compounds.

Introduction

Nonylbenzene-d24 is a saturated hydrocarbon that is a member of the alkylbenzenes. It is the deuterated analog of nonylbenzene, where all 24 hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution makes it a valuable tool in various analytical and research applications, particularly in mass spectrometry-based studies. Stable isotope-labeled compounds like Nonylbenzene-d24 are chemically identical to their non-labeled counterparts but have a higher mass. This property allows them to be used as internal standards for quantitative analysis, tracers in metabolic studies, and for elucidating fragmentation pathways in mass spectrometry.

Chemical and Physical Properties

The key chemical and physical properties of Nonylbenzene-d24 are summarized in the table below. These properties are essential for its application in experimental settings.

Property	Value	Reference
CAS Number	1219799-13-9	[1][2]
Molecular Formula	C₁₅D₂₄	[1]
Molecular Weight	228.50 g/mol	[1]
Exact Mass	228.338440 u	[1]
IUPAC Name	1,2,3,4,5-pentadeuterio-6-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecadeuteriononyl)benzene	[2]
Synonyms	(2H19)Nonyl(2H5)benzene, Benzene-1,2,3,4,5-d5, 6-(nonyl-d19)-	[1]
Density	0.9 ± 0.1 g/cm³	[1]
Boiling Point	282.4 ± 3.0 °C at 760 mmHg	[1]
Flash Point	117.0 ± 4.9 °C	[1]
LogP	6.93	[1]

Chemical Structure

The chemical structure of Nonylbenzene-d24 consists of a deuterated benzene (B151609) ring attached to a deuterated nonyl chain. The IUPAC name, 1,2,3,4,5-pentadeuterio-6-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecadeuteriononyl)benzene, precisely describes the location of the deuterium atoms.

Caption: Chemical structure of Nonylbenzene-d24.

Experimental Protocols and Applications

As a deuterated internal standard, Nonylbenzene-d24 is primarily used in analytical chemistry. Detailed experimental protocols are specific to the application and instrumentation used. Below is a generalized workflow for its use as an internal standard in a quantitative mass spectrometry assay.

Caption: Generalized workflow for using Nonylbenzene-d24 in GC-MS.

Methodology for Use as an Internal Standard:

• Preparation of Standard Solutions: A stock solution of Nonylbenzene-d24 is prepared in a suitable solvent (e.g., methanol, hexane) at a high concentration. This is then used to prepare a series of working standard solutions at known concentrations.

• Sample Spiking: A known amount of the Nonylbenzene-d24 internal standard solution is added to each sample, calibration standard, and quality control sample before any sample processing steps (e.g., extraction, cleanup).

• Sample Preparation: The samples are then subjected to the appropriate extraction and cleanup procedures to isolate the analyte of interest (non-labeled nonylbenzene) and the internal standard.

• Instrumental Analysis: The prepared samples are analyzed using an analytical instrument, typically a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS). The instrument is set up to monitor for specific mass-to-charge ratio (m/z) ions of both the analyte and the deuterated internal standard.

• Quantification: The peak area of the analyte is normalized to the peak area of the internal standard in each sample. A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards. The concentration of the analyte in the unknown samples is then determined from this calibration curve.

The use of a deuterated internal standard like Nonylbenzene-d24 is critical for correcting for the loss of analyte during sample preparation and for variations in instrument response, thereby improving the accuracy and precision of the quantitative results.

Signaling Pathways and Logical Relationships

Nonylbenzene-d24 is a synthetic, isotopically labeled compound and is not known to be involved in any biological signaling pathways. Its utility lies in its chemical and physical similarity to nonylbenzene, allowing it to serve as an ideal internal standard for the accurate quantification of nonylbenzene in various biological and environmental matrices. The logical relationship for its primary use is as a surrogate for the analyte of interest during the analytical process.

Caption: Logic of using Nonylbenzene-d24 as an internal standard.

Conclusion

Nonylbenzene-d24 is an essential tool for analytical scientists requiring accurate and precise quantification of nonylbenzene. Its properties as a stable isotope-labeled internal standard make it indispensable in environmental monitoring, toxicology studies, and other research areas where trace-level analysis of nonylbenzene is necessary. While it does not have direct biological activity, its role in enabling high-quality analytical data is critical for advancing scientific research and ensuring regulatory compliance.

References

• 1. Nonylbenzene-d24 | CAS#:1219799-13-9 | Chemsrc [chemsrc.com]
• 2. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]

An In-depth Technical Guide to Nonylbenzene-d24: Physical, Chemical, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of Nonylbenzene-d24, a deuterated form of nonylbenzene (B91765). This document is intended for researchers, scientists, and professionals in drug development and related fields who utilize stable isotope-labeled compounds. The guide summarizes key quantitative data, outlines general experimental protocols for characterization, and presents a logical workflow for the toxicological assessment of alkylbenzenes, drawing parallels with the known endocrine-disrupting effects of structurally related compounds like nonylphenol.

Core Physical and Chemical Properties

Nonylbenzene-d24 is a stable isotope-labeled compound where 24 hydrogen atoms in the nonylbenzene molecule have been replaced with deuterium (B1214612). This isotopic substitution makes it a valuable tool in various research applications, particularly in mass spectrometry-based quantification and as an internal standard.

Quantitative Data Summary

The physical and chemical properties of Nonylbenzene-d24 and its non-deuterated counterpart, n-Nonylbenzene, are summarized in the tables below for easy comparison.

Table 1: General Properties of Nonylbenzene-d24

Property	Value	Source
CAS Number	1219799-13-9	[1][2]
Molecular Formula	C₁₅D₂₄	[1]
Molecular Weight	228.50 g/mol	[1][2]
Exact Mass	228.338440 u	[1]
Synonyms	(2H19)Nonyl(2H5)benzene, Benzene-1,2,3,4,5-d5, 6-(nonyl-d19)-	[1]

Table 2: Physical Properties of Nonylbenzene-d24 vs. n-Nonylbenzene

Property	Nonylbenzene-d24	n-Nonylbenzene	Source
Density	0.9 ± 0.1 g/cm³	0.850 g/cm³	[1][3]
Boiling Point	282.4 ± 3.0 °C at 760 mmHg	282 °C at 760 mmHg	[1][3]
Flash Point	117.0 ± 4.9 °C	No information available	[1]
Vapor Pressure	0.0 ± 0.3 mmHg at 25°C	No information available	[1]
Index of Refraction	1.486	No information available	[1]
LogP	6.93	No information available	[1]

Experimental Protocols

Synthesis of Deuterated Aromatic Compounds

The synthesis of deuterated aromatic compounds like Nonylbenzene-d24 typically involves H-D exchange reactions.

General Protocol for H-D Exchange:

• Reaction Setup: The non-deuterated starting material (n-nonylbenzene) is mixed with a deuterium source, such as heavy water (D₂O), in the presence of a catalyst. A common catalyst for such reactions is platinum on an alumina (B75360) support.

• Reaction Conditions: The reaction is typically carried out under high temperature and pressure to facilitate the exchange of hydrogen atoms with deuterium atoms on both the aromatic ring and the alkyl chain.

• Purification: After the reaction, the organic layer containing the deuterated product is separated from the aqueous layer. The product is then purified using standard techniques such as distillation or chromatography to remove any unreacted starting material and byproducts.

Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for confirming the identity and determining the isotopic purity of deuterated compounds.

General Protocol for ¹H and ²H NMR Analysis:

• Sample Preparation: A small amount of the Nonylbenzene-d24 sample is dissolved in a suitable non-deuterated solvent.

• ¹H NMR Spectroscopy: A proton NMR spectrum is acquired to detect any residual, non-deuterated sites in the molecule. The absence or significant reduction of proton signals compared to the non-deuterated standard confirms successful deuteration.

• ²H NMR Spectroscopy: A deuterium NMR spectrum is acquired to directly observe the deuterium nuclei. The chemical shifts and coupling patterns in the ²H NMR spectrum provide information about the locations of the deuterium atoms in the molecule.

• Data Analysis: The integration of the signals in both ¹H and ²H NMR spectra can be used to calculate the percentage of deuterium incorporation at different positions in the molecule.

Characterization by Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of Nonylbenzene-d24 and to confirm its isotopic enrichment.

General Protocol for GC-MS Analysis:

• Sample Introduction: The sample is introduced into a gas chromatograph (GC) to separate it from any impurities.

• Ionization: The separated compound is then introduced into the mass spectrometer and ionized, typically using electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z).

• Data Analysis: The mass spectrum of Nonylbenzene-d24 will show a molecular ion peak at an m/z value corresponding to its deuterated molecular weight (approximately 228.5). The isotopic distribution of the molecular ion peak can be used to determine the level of deuterium incorporation.

Logical Workflow for Toxicological Assessment

While no specific signaling pathways for Nonylbenzene-d24 have been documented, the structurally related compound, nonylphenol, is a known endocrine disruptor that can interfere with cellular signaling pathways, such as the nitric oxide signaling pathway.[1] The following diagram illustrates a logical workflow for assessing the potential endocrine-disrupting effects of Nonylbenzene-d24, based on the known effects of nonylphenol.

Caption: A logical workflow for assessing the potential endocrine-disrupting effects of Nonylbenzene-d24.

Safety and Handling

The non-deuterated form, n-Nonylbenzene, is a liquid that should be handled with care.[3] It is recommended to handle Nonylbenzene-d24 in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[3][4]

Conclusion

Nonylbenzene-d24 is a valuable tool for researchers in various scientific disciplines. This guide provides a summary of its key physical and chemical properties and outlines general experimental protocols for its characterization. While specific biological data for Nonylbenzene-d24 is limited, the provided logical workflow for toxicological assessment, based on the known effects of nonylphenol, offers a framework for future research into the potential biological activities of this and other deuterated alkylbenzenes.

References

• 1. Nonylphenol and Octylphenol Differently Affect Cell Redox Balance by Modulating the Nitric Oxide Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tn-sanso.co.jp [tn-sanso.co.jp]
• 4. [PDF] Direct Introduction of Deuterium into Benzene without Heterogeneous Catalysis | Semantic Scholar [semanticscholar.org]

Nonylbenzene-d24 CAS number and molecular weight

An In-Depth Technical Guide to Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nonylbenzene-d24, a deuterated form of nonylbenzene (B91765). The information is tailored for researchers, scientists, and professionals in drug development and environmental analysis who utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Introduction

Nonylbenzene-d24 is a saturated alkylbenzene that is synthetically prepared with deuterium (B1214612) atoms, making it a valuable tool in analytical chemistry. Its primary application is as an internal standard in mass spectrometry-based analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The presence of 24 deuterium atoms significantly increases its molecular weight compared to the unlabeled analog, allowing for clear differentiation in mass spectra while maintaining nearly identical physicochemical properties. This ensures that it behaves similarly to the analyte of interest during sample preparation, chromatography, and ionization, leading to accurate and precise quantification.

Core Data Presentation

The key quantitative data for Nonylbenzene-d24 are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	1219799-13-9	[1][2]
Molecular Formula	C₁₅D₂₄	[1]
Molecular Weight	228.499 g/mol	[1][3]
Boiling Point	282.4 ± 3.0 °C at 760 mmHg	[3]
Flash Point	117.0 ± 4.9 °C	[3]
Unlabeled CAS Number	1081-77-2	[1]
Unlabeled Molecular Weight	204.3511 g/mol	[4][5][6]

Experimental Protocols

While specific experimental protocols for Nonylbenzene-d24 are not widely published, a general methodology for its use as an internal standard in the quantification of nonylbenzene or similar analytes in a biological or environmental matrix is provided below.

Objective: To quantify the concentration of nonylbenzene in a given sample matrix using GC-MS with Nonylbenzene-d24 as an internal standard.

Materials:

• Sample containing nonylbenzene (e.g., water, soil, plasma)

• Nonylbenzene-d24 internal standard solution of a known concentration

• Nonylbenzene analytical standard for calibration curve

• Organic solvent for extraction (e.g., hexane, dichloromethane)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Standard laboratory glassware and equipment

Procedure:

• Sample Preparation:

  • Accurately measure a known volume or weight of the sample.

  • Spike the sample with a known amount of the Nonylbenzene-d24 internal standard solution.

  • Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal standard from the sample matrix.

  • Evaporate the organic solvent and reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis.

• Calibration Curve Preparation:

  • Prepare a series of calibration standards by adding known amounts of the nonylbenzene analytical standard to a blank matrix.

  • Spike each calibration standard with the same amount of Nonylbenzene-d24 internal standard as the samples.

  • Process the calibration standards in the same manner as the samples.

• GC-MS Analysis:

  • Inject a specific volume of the prepared sample and calibration standards into the GC-MS system.

  • The gas chromatograph will separate the nonylbenzene and Nonylbenzene-d24 based on their retention times.

  • The mass spectrometer will detect and quantify the ions corresponding to the molecular weights of nonylbenzene and Nonylbenzene-d24.

• Data Analysis:

  • For each injection, determine the peak area for both the analyte (nonylbenzene) and the internal standard (Nonylbenzene-d24).

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of nonylbenzene in the samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for using Nonylbenzene-d24 as an internal standard in a quantitative analysis.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Potential Metabolic Pathway of Nonylbenzene

While specific signaling pathways involving nonylbenzene are not well-defined, the following diagram illustrates a generalized metabolic pathway for aromatic hydrocarbons, indicating the utility of a deuterated standard in such studies. The metabolism of nonylbenzene is expected to be catalyzed by cytochrome P450 enzymes.

Caption: Generalized metabolic pathway of nonylbenzene.

Conclusion

Nonylbenzene-d24 serves as an indispensable tool for researchers and scientists engaged in the quantitative analysis of nonylbenzene and related compounds. Its use as an internal standard significantly enhances the accuracy and reliability of analytical measurements. This technical guide provides the foundational knowledge of its properties and a representative experimental protocol to facilitate its integration into laboratory workflows. The provided visualizations offer a clear understanding of its application in experimental settings and its relevance in the context of metabolic studies.

References

• 1. n-Nonylbenzene | CAS 1081-77-2 | LGC Standards [lgcstandards.com]
• 2. n-Nonylbenzene-2,3,4,5,6-d5 | LGC Standards [lgcstandards.com]
• 3. Benzene, nonyl- [webbook.nist.gov]
• 4. Benzene, nonyl- [webbook.nist.gov]
• 5. Benzene, nonyl- [webbook.nist.gov]
• 6. Evidence That Humans Metabolize Benzene via Two Pathways - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis and Isotopic Purity of Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Nonylbenzene-d24. This deuterated analog of nonylbenzene (B91765) is a valuable tool in various research applications, including as an internal standard in mass spectrometry-based quantitative analysis and in metabolic studies. This document outlines detailed synthetic methodologies, rigorous analytical protocols for determining isotopic purity, and presents quantitative data in a clear, comparative format.

Synthesis of Nonylbenzene-d24

The synthesis of Nonylbenzene-d24 can be approached through two primary routes: the Friedel-Crafts alkylation of deuterated benzene (B151609) or the catalytic deuteration of nonylbenzene.

Method 1: Friedel-Crafts Alkylation of Benzene-d6 (B120219)

This classic electrophilic aromatic substitution reaction provides a direct method for introducing the nonyl group onto a perdeuterated aromatic ring. The reaction proceeds via the formation of a nonyl carbocation or a polarized complex, which then attacks the electron-rich deuterated benzene ring.

Experimental Protocol:

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube to ensure anhydrous conditions.

• Reactant Charging: The flask is charged with benzene-d6 (1.0 eq) and 1-chlorononane (B146367) (1.2 eq).

• Cooling: The reaction mixture is cooled to 0-5 °C in an ice-water bath with continuous stirring.

• Catalyst Addition: Anhydrous aluminum chloride (AlCl₃, 0.3 eq) is added portion-wise over 20 minutes to control the exothermic reaction.

• Reaction: The mixture is allowed to slowly warm to room temperature and then heated to 50°C for 3 hours to ensure complete reaction.

• Quenching: The reaction is carefully quenched by pouring the mixture over crushed ice containing concentrated hydrochloric acid.

• Extraction: The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether.

• Washing and Drying: The combined organic layers are washed sequentially with dilute HCl, water, and brine, then dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield Nonylbenzene-d24.

Logical Relationship for Friedel-Crafts Alkylation

Caption: Friedel-Crafts Alkylation Workflow.

Method 2: Catalytic Deuteration of Nonylbenzene

This method involves the exchange of hydrogen atoms for deuterium (B1214612) on a non-deuterated nonylbenzene molecule using a heterogeneous catalyst and a deuterium source, typically deuterium gas (D₂).

Experimental Protocol:

• Catalyst Activation: A palladium on charcoal catalyst (10% Pd/C) is placed in a high-pressure reactor. The reactor is flushed with nitrogen gas, and the catalyst is activated under a hydrogen atmosphere at 100°C for 1 hour.

• Reactant Addition: After cooling, the reactor is charged with nonylbenzene and a suitable solvent such as ethyl acetate.

• Deuteration: The reactor is purged with deuterium gas, and the reaction is carried out at 80°C under 10 atm of D₂ pressure for 24 hours with vigorous stirring.

• Work-up: The reactor is cooled, and the catalyst is filtered off.

• Purification: The solvent is removed by rotary evaporation, and the resulting Nonylbenzene-d24 is purified by column chromatography on silica (B1680970) gel.

Experimental Workflow for Catalytic Deuteration

Caption: Catalytic Deuteration Workflow.

Isotopic Purity Analysis

The determination of isotopic purity is critical to ensure the quality and reliability of Nonylbenzene-d24 for its intended applications. The primary analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for determining the isotopic distribution of deuterated compounds. The gas chromatograph separates the analyte from any impurities, and the mass spectrometer provides information on the mass-to-charge ratio of the molecular ions, allowing for the quantification of different isotopologues.

Experimental Protocol:

• Sample Preparation: A dilute solution of Nonylbenzene-d24 is prepared in a volatile solvent such as dichloromethane.

• GC-MS Analysis:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 280°C.

  • Oven Program: 50°C (hold 2 min), ramp to 300°C at 15°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977A MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 50-300).

• Data Analysis: The mass spectrum of the Nonylbenzene-d24 peak is analyzed to determine the relative abundances of the molecular ions corresponding to different isotopologues (d0 to d24).

Table 1: Representative Isotopic Distribution of Nonylbenzene-d24 by GC-MS

Isotopologue	Mass (m/z)	Relative Abundance (%)
d21	225	0.5
d22	226	2.0
d23	227	15.0
d24	228	82.5

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly a combination of ¹H and ²H NMR, provides detailed information about the sites and extent of deuteration.

Experimental Protocol:

• Sample Preparation: Approximately 10 mg of Nonylbenzene-d24 is dissolved in 0.6 mL of chloroform-d (B32938) (CDCl₃).

• ¹H NMR Spectroscopy:

  • Spectrometer: Bruker Avance 400 MHz or equivalent.

  • Analysis: The absence or significant reduction of proton signals in the aromatic and aliphatic regions confirms a high degree of deuteration. Residual proton signals can be integrated to quantify the level of non-deuterated species.

• ²H NMR Spectroscopy:

  • Spectrometer: Bruker Avance 400 MHz or equivalent with a deuterium probe.

  • Analysis: The ²H NMR spectrum will show signals corresponding to the deuterium atoms at different positions in the molecule. The integration of these signals confirms the presence and relative abundance of deuterium at each site.

Table 2: Representative NMR Data for Nonylbenzene-d24

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration (Relative)	Assignment
¹H	7.10-7.30	m	~0.05	Residual Ar-H
¹H	0.88	t	~0.03	Residual -CH₃
¹H	1.20-1.65	m	~0.18	Residual -CH₂-
²H	7.10-7.30	m	5	Ar-D
²H	0.88	br t	3	-CD₃
²H	1.20-1.65	br m	16	-CD₂-

Signaling Pathway for Isotopic Purity Analysis

Caption: Analytical Workflow for Isotopic Purity.

Summary and Conclusion

This guide has detailed two robust methods for the synthesis of Nonylbenzene-d24 and comprehensive analytical procedures for the determination of its isotopic purity. The choice of synthetic method will depend on the availability of starting materials and desired scale. Rigorous analysis by both GC-MS and NMR is essential to fully characterize the final product and ensure its suitability for high-precision applications in research and development. The provided protocols and data serve as a valuable resource for scientists working with deuterated compounds.

Commercial Suppliers and Technical Applications of Nonylbenzene-d24: A Guide for Researchers

For professionals in research, life sciences, and drug development, the use of isotopically labeled compounds is crucial for ensuring accuracy and precision in quantitative analysis. Nonylbenzene-d24, a deuterated form of nonylbenzene, serves as an invaluable internal standard for mass spectrometry-based applications. This technical guide provides an in-depth overview of its commercial suppliers, available specifications, and a detailed protocol for its use in experimental workflows.

Commercial Availability and Specifications

Nonylbenzene-d24 is available from several specialized chemical suppliers. The following table summarizes the key quantitative data for this product from prominent vendors. Researchers are advised to consult the suppliers directly for the most current pricing and availability.

Supplier	CAS Number	Molecular Formula	Isotopic Purity	Chemical Purity	Available Quantities
LGC Standards	1219799-13-9	C₁₅D₂₄	99 atom % D[1][2]	min 98%[1][2]	0.25 g, 0.5 g[3]
MedChemExpress	1219799-13-9	C₁₅D₂₄	Data not readily available	Data not readily available	1 mg and other sizes available upon quote[4]
C/D/N Isotopes Inc.	1219799-13-9	C₁₅D₂₄	Data not readily available	Data not readily available	Inquire for details

Experimental Protocol: Use of Nonylbenzene-d24 as an Internal Standard in GC/MS Analysis

The primary application of Nonylbenzene-d24 is as an internal standard in quantitative analysis, particularly with gas chromatography-mass spectrometry (GC/MS). Its chemical properties are nearly identical to its non-deuterated counterpart, but its increased mass allows it to be distinguished by a mass spectrometer.[5] This allows for the correction of variations that can occur during sample preparation and analysis.[4][6]

Key Principles

The core principle of using a deuterated internal standard is to add a precise amount to every sample, calibrator, and quality control sample at the beginning of the sample preparation process.[7] Any loss of the target analyte during extraction, derivatization, or injection will be mirrored by a proportional loss of the internal standard.[8] The final quantification is therefore based on the ratio of the analyte's signal to the internal standard's signal, which significantly improves the accuracy and reproducibility of the results.[8]

Detailed Methodology

1. Preparation of Stock and Working Solutions:

• Stock Solution: Prepare a stock solution of Nonylbenzene-d24 in a suitable aprotic solvent (e.g., hexane, dichloromethane) at a concentration of, for example, 1 mg/mL. Store this solution at a low temperature in an airtight vial to prevent evaporation and contamination.

• Working Solution: Prepare a working solution by diluting the stock solution to a concentration that is appropriate for the expected concentration range of the analyte in the samples.

2. Sample Preparation:

• Spiking: To a known volume or weight of the sample (e.g., environmental water sample, biological matrix), add a precise volume of the Nonylbenzene-d24 working solution. This should be done at the very first step of the sample preparation process to account for variability in all subsequent steps.[7]

• Extraction: Perform the extraction of the analyte and the internal standard from the sample matrix. This can be achieved through methods such as liquid-liquid extraction or solid-phase extraction (SPE). The choice of extraction method will depend on the nature of the sample matrix and the analyte.

• Concentration and Reconstitution: The extract may be concentrated by evaporating the solvent under a gentle stream of nitrogen. The residue is then reconstituted in a small, known volume of a solvent suitable for GC/MS injection.

3. GC/MS Analysis:

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer. The GC column and temperature program should be optimized to achieve good chromatographic separation of the analyte and the internal standard from other matrix components.

• Data Acquisition: The mass spectrometer should be operated in selected ion monitoring (SIM) mode for maximum sensitivity and selectivity. Monitor at least one characteristic ion for both the analyte (nonylbenzene) and the internal standard (Nonylbenzene-d24).

4. Data Processing and Quantification:

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of the internal standard. Analyze these standards using the same GC/MS method.

• Ratio Calculation: For each calibrator and sample, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Quantification: Plot a calibration curve of the peak area ratio versus the analyte concentration for the calibration standards. Use the peak area ratio from the unknown samples to determine their analyte concentrations from the calibration curve.

Workflow and Pathway Diagrams

To visually represent the experimental process, the following diagrams have been created using the DOT language.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Logical relationship for internal standard-based quantification.

References

• 1. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]
• 2. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]
• 3. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]
• 4. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 6. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Safety data sheet (SDS) for Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide and not a legally binding Safety Data Sheet (SDS). The safety information presented is based on the non-deuterated analogue, n-Nonylbenzene, as a comprehensive SDS for Nonylbenzene-d24 is not publicly available. Researchers should always consult the SDS provided by the supplier before handling this chemical.

Section 1: Chemical Product and Company Identification

This section provides basic identification of Nonylbenzene-d24.

Identifier	Value
Product Name	Nonylbenzene-d24
Synonyms	(2H19)Nonyl(2H5)benzene, Benzene-1,2,3,4,5-d5, 6-(nonyl-d19)-[1]
CAS Number	1219799-13-9[1]
Molecular Formula	C15D24[1]
Recommended Use	Laboratory chemicals, research and development.[2] Nonylbenzene-d24 is the deuterium-labeled form of Nonylbenzene and can be used as a tracer in drug development to study pharmacokinetic and metabolic profiles.[1][3]
Uses Advised Against	Food, drug, pesticide, or biocidal product use.[2]

Section 2: Hazards Identification

The hazard classification for Nonylbenzene-d24 is based on its non-deuterated counterpart, n-Nonylbenzene.

GHS Classification (as per n-Nonylbenzene):

• Flammable liquids: Category 4

• Skin irritation: Category 2

• Eye irritation: Category 2A

• Skin sensitization: Category 1

• Acute aquatic toxicity: Category 1

• Chronic aquatic toxicity: Category 1

GHS Label Elements (as per n-Nonylbenzene):

• Signal Word: Warning

• Hazard Statements:

  • H227: Combustible liquid.

  • H315: Causes skin irritation.

  • H317: May cause an allergic skin reaction.

  • H319: Causes serious eye irritation.

  • H410: Very toxic to aquatic life with long lasting effects.

• Precautionary Statements:

  • P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P273: Avoid release to the environment.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P302 + P352: IF ON SKIN: Wash with plenty of water.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

  • P337 + P313: If eye irritation persists: Get medical advice/attention.

  • P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Composition/Information on Ingredients

Component	CAS Number	Molecular Weight
Nonylbenzene-d24	1219799-13-9	228.499 g/mol [1]

Section 4: First-Aid Measures

First-aid measures are based on n-Nonylbenzene.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

• Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[2][4]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[4]

Section 5: Fire-Fighting Measures

Fire-fighting measures are based on n-Nonylbenzene.

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[4]

• Specific Hazards Arising from the Chemical: Combustible liquid. Vapors are heavier than air and may travel to a source of ignition and flash back.[5] Hazardous combustion products include carbon monoxide and carbon dioxide.[2]

• Protective Equipment and Precautions for Firefighters: Wear self-contained breathing apparatus and full protective gear.[2]

Section 6: Accidental Release Measures

Accidental release measures are based on n-Nonylbenzene.

• Personal Precautions: Use personal protective equipment. Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.[2]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains. Discharge into the environment must be avoided.[6]

• Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust) and place in a suitable container for disposal.[2][6]

Section 7: Handling and Storage

Handling and storage recommendations are based on n-Nonylbenzene.

• Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away from sources of ignition - No smoking. Take measures to prevent the build-up of electrostatic charge.[7]

• Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool place.[2][6]

Section 8: Exposure Controls/Personal Protection

Exposure controls and personal protection recommendations are based on n-Nonylbenzene.

• Engineering Controls: Use adequate general or local exhaust ventilation to keep airborne concentrations below permissible exposure limits.

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles.[2]

  • Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

  • Respiratory Protection: If the exposure limit is exceeded, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges may be worn.

Section 9: Physical and Chemical Properties

Property	Value
Appearance	Light yellow liquid (for n-Nonylbenzene)[2]
Odor	No information available[2]
Density	0.9 ± 0.1 g/cm³[1]
Boiling Point	282.4 ± 3.0 °C at 760 mmHg[1]
Flash Point	117.0 ± 4.9 °C[1]
Molecular Weight	228.499[1]
LogP	6.93[1]
Vapor Pressure	0.0 ± 0.3 mmHg at 25°C[1]
Refractive Index	1.486[1]

Section 10: Stability and Reactivity

Stability and reactivity information is based on n-Nonylbenzene.

• Reactivity: No data available.

• Chemical Stability: Stable under recommended storage conditions.[6]

• Possibility of Hazardous Reactions: No data available.

• Conditions to Avoid: Heat, flames, and sparks.

• Incompatible Materials: Strong oxidizing agents.[2][6]

• Hazardous Decomposition Products: Carbon monoxide, Carbon dioxide.[2][6]

Section 11: Toxicological Information

No specific toxicological data is available for Nonylbenzene-d24. The information provided is for n-Nonylbenzene. Chronic exposure to benzene, a related compound, is associated with aplastic anemia and leukemia.[8][9]

• Acute Toxicity: No data available.

• Skin Corrosion/Irritation: Causes skin irritation.

• Serious Eye Damage/Irritation: Causes serious eye irritation.

• Respiratory or Skin Sensitization: May cause an allergic skin reaction.

• Germ Cell Mutagenicity: No data available.

• Carcinogenicity: No data available. Benzene is a known human carcinogen.[8][10]

• Reproductive Toxicity: No data available.

• STOT-Single Exposure: No data available.

• STOT-Repeated Exposure: No data available.

• Aspiration Hazard: No data available.

Section 12: Ecological Information

Ecological information is based on n-Nonylbenzene.

• Toxicity: Very toxic to aquatic life with long-lasting effects.

• Persistence and Degradability: No data available.

• Bioaccumulative Potential: No data available.

• Mobility in Soil: No data available.

• Other Adverse Effects: No data available.

Section 13: Disposal Considerations

Disposal considerations are based on n-Nonylbenzene.

• Waste Treatment Methods: Dispose of in accordance with local, state, and federal regulations.

Section 14: Transport Information

Transport information is based on n-Nonylbenzene.

• DOT (US): Not regulated.

• IMDG: Not regulated.[6]

• IATA: Not regulated.

Section 15: Regulatory Information

Regulatory information is based on n-Nonylbenzene.

• SARA 302 Components: No chemicals in this material are subject to the reporting requirements of SARA Title III, Section 302.

• SARA 313 Components: This material does not contain any chemical components with known CAS numbers that exceed the threshold (De Minimis) reporting levels established by SARA Title III, Section 313.

• SARA 311/312 Hazards: Fire Hazard, Acute Health Hazard.

• Massachusetts Right To Know Components: No components are subject to the Massachusetts Right to Know Act.

• Pennsylvania Right To Know Components: n-Nonylbenzene CAS-No. 1081-77-2.

• New Jersey Right To Know Components: n-Nonylbenzene CAS-No. 1081-77-2.

• California Prop. 65 Components: This product does not contain any chemicals known to State of California to cause cancer, birth defects, or any other reproductive harm.

Section 16: Other Information

• HMIS Rating (for n-Nonylbenzene):

  • Health: 2

  • Flammability: 1

  • Physical Hazard: 0

• NFPA Rating (for n-Nonylbenzene):

  • Health: 2

  • Flammability: 1

  • Instability: 0

Experimental Protocols and Applications

General Workflow for Use as an Internal Standard in Mass Spectrometry:

• Sample Preparation: A known concentration of Nonylbenzene-d24 is spiked into biological samples (e.g., plasma, urine, tissue homogenates) containing the non-deuterated analyte (Nonylbenzene).

• Extraction: The analyte and the internal standard are extracted from the biological matrix using methods such as liquid-liquid extraction or solid-phase extraction.

• LC-MS/MS Analysis: The extracted sample is injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Quantification: The analyte is quantified by comparing its peak area to the peak area of the deuterated internal standard. The stable isotope label ensures that the internal standard co-elutes with the analyte and experiences similar ionization efficiency, correcting for matrix effects and variations in sample processing.

Below is a conceptual workflow diagram for the use of a deuterated compound in a typical bioanalytical assay.

References

• 1. Nonylbenzene-d24 | CAS#:1219799-13-9 | Chemsrc [chemsrc.com]
• 2. fishersci.com [fishersci.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. uwaterloo.ca [uwaterloo.ca]
• 5. buyat.ppg.com [buyat.ppg.com]
• 6. fishersci.es [fishersci.es]
• 7. novachem.com [novachem.com]
• 8. gov.uk [gov.uk]
• 9. HEALTH EFFECTS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of Nonylbenzene-d24. The content herein is based on established principles of alkylbenzene mass spectrometry, with a specific focus on the influence of extensive deuterium (B1214612) labeling. This document offers a predictive framework for the interpretation of mass spectral data for this compound, which is valuable for its use as an internal standard in quantitative analytical methods.

Introduction

Nonylbenzene (B91765) is a long-chain alkylbenzene that finds applications in various industrial processes. Its deuterated isotopologue, Nonylbenzene-d24 (C₁₅D₂₄), serves as an excellent internal standard for mass spectrometry-based quantification of nonylbenzene and related compounds. Understanding its fragmentation behavior under electron ionization is crucial for method development, quality control, and data interpretation in analytical laboratories. The presence of 24 deuterium atoms significantly alters the mass-to-charge ratios of the molecular ion and its fragments, providing a distinct signature that is well-separated from its non-deuterated counterpart.

Predicted Fragmentation Pattern

The mass spectrum of an alkylbenzene is characterized by several key fragmentation pathways. For Nonylbenzene-d24, the primary fragmentation is expected to be the cleavage of the benzylic C-C bond, leading to the formation of a highly stable, deuterated tropylium (B1234903) ion. Another significant fragmentation pathway for long-chain alkylbenzenes is the McLafferty rearrangement.

The molecular weight of non-deuterated nonylbenzene (C₁₅H₂₄) is approximately 204.35 g/mol .[1] For Nonylbenzene-d24 (C₁₅D₂₄), with deuterium having an atomic mass of approximately 2.014 u, the monoisotopic mass is calculated to be 228.5 g/mol . The molecular ion peak [M]⁺• is therefore expected to be prominent at m/z 228.

The most characteristic fragmentation of alkylbenzenes results in the formation of a tropylium ion.[2][3][4] For non-deuterated alkylbenzenes, this gives a strong signal at m/z 91. In the case of Nonylbenzene-d24, the benzylic cleavage will lead to a deuterated benzyl (B1604629) cation, which then rearranges to the more stable deuterated tropylium ion. This fragment, [C₇D₇]⁺, is anticipated to be the base peak in the spectrum, with an m/z of 98.

Another common fragmentation in long-chain alkylbenzenes is the McLafferty rearrangement, which involves the transfer of a γ-deuterium to the benzene (B151609) ring with the subsequent loss of a neutral alkene. For Nonylbenzene-d24, this would result in a fragment with the formula [C₈D₁₀]⁺• and an expected m/z of 114.

Data Presentation: Predicted Key Fragment Ions

Fragment Ion	Proposed Structure/Formation	m/z (Expected)	Relative Abundance (Predicted)
[C₁₅D₂₄]⁺•	Molecular Ion	228	Moderate to High
[C₇D₇]⁺	Deuterated Tropylium Ion (Benzylic Cleavage)	98	High (Likely Base Peak)
[C₈D₁₀]⁺•	McLafferty Rearrangement Product	114	Moderate
[C₆D₅]⁺	Deuterated Phenyl Ion	82	Low to Moderate
[C₁₄D₂₁]⁺	Loss of •CD₃	211	Low
[C₁₃D₁₉]⁺	Loss of •C₂D₅	195	Low
[C₁₂D₁₇]⁺	Loss of •C₃D₇	179	Low
[C₁₁D₁₅]⁺	Loss of •C₄D₉	163	Low
[C₁₀D₁₃]⁺	Loss of •C₅D₁₁	147	Low
[C₉D₁₁]⁺	Loss of •C₆D₁₃	131	Low

Experimental Protocols

Objective: To acquire a reproducible electron ionization (EI) mass spectrum of Nonylbenzene-d24.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an EI source.

• GC Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for the separation of nonylbenzene.

Reagents and Materials:

• Nonylbenzene-d24 standard of known purity.

• High-purity solvent for sample dilution (e.g., hexane, dichloromethane).

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Nonylbenzene-d24 in the chosen solvent at a concentration of 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to a final concentration of 1-10 µg/mL.

• GC-MS Parameters:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless or split (e.g., 20:1 split ratio)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • Transfer Line Temperature: 280 °C

• Mass Spectrometer Parameters:

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV

  • Mass Range: m/z 40-300

  • Scan Rate: ≥ 2 scans/second

  • Detector: Electron Multiplier

• Data Acquisition and Analysis:

  • Acquire the mass spectrum of the Nonylbenzene-d24 peak as it elutes from the GC column.

  • Obtain a background-subtracted mass spectrum.

  • Identify the molecular ion and major fragment ions.

  • Compare the obtained spectrum with the predicted fragmentation pattern.

Mandatory Visualization

Caption: Primary fragmentation pathways of Nonylbenzene-d24.

References

• 1. Benzene, nonyl- [webbook.nist.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. whitman.edu [whitman.edu]
• 4. youtube.com [youtube.com]

In-depth Technical Guide on the NMR Spectroscopy of Nonylbenzene-d24

Disclaimer: As of late 2025, a comprehensive set of publicly available, quantitative NMR spectroscopy data (¹H, ¹³C, DEPT, COSY, HSQC) for Nonylbenzene-d24 could not be located in surveyed spectral databases or scientific literature. This guide, therefore, provides a detailed framework on the expected spectral characteristics, the experimental protocols for data acquisition, and the logical workflow for the structural elucidation of such a deuterated compound. For illustrative purposes, reference data for the non-deuterated analogue, n-Nonylbenzene, is included.

Expected NMR Spectral Characteristics of Nonylbenzene-d24

Nonylbenzene-d24 is a highly deuterated version of n-Nonylbenzene. The substitution of protons (¹H) with deuterium (B1214612) (²H or D) significantly alters the expected NMR spectra.

• ¹H NMR: For a compound with 99 atom % D purity, the ¹H NMR spectrum is expected to show very weak signals corresponding to the residual, non-deuterated sites.[1] The integration of these signals is crucial for determining the precise extent of deuteration at each position.[2]

• ²H NMR (Deuterium NMR): This is a direct and informative technique for highly deuterated compounds. It provides signals for the deuterium nuclei, confirming the sites and extent of deuteration. The chemical shifts in ²H NMR are very similar to their ¹H NMR counterparts.

• ¹³C NMR: The ¹³C NMR spectrum will display signals for all carbon atoms in the molecule. The key differences compared to the non-deuterated compound are:

  • Coupling: Instead of coupling to ¹H, the carbons will couple to ²H. Since deuterium has a spin I=1, the coupling will result in multiplets (e.g., a CD group will appear as a 1:1:1 triplet, a CD₂ group as a 1:2:3:2:1 quintet, and a CD₃ group as a 1:3:6:7:6:3:1 septet).

  • Isotope Effects: Deuteration can cause small upfield shifts in the ¹³C chemical shifts.[2]

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT experiments, which are used to differentiate between CH, CH₂, and CH₃ groups, would need to be adapted or may not be as straightforward due to the absence of ¹H nuclei.

• 2D Correlation Spectroscopy (COSY): A standard ¹H-¹H COSY would not be informative due to the lack of protons and their coupling.

• Heteronuclear Single Quantum Coherence (HSQC): A ¹H-¹³C HSQC would only show correlations for the residual ¹H signals to their attached carbons, which can be useful for assigning those specific sites.

Experimental Protocols for NMR Analysis

Obtaining high-quality NMR data for a deuterated compound like Nonylbenzene-d24 requires careful sample preparation and specific instrument parameters.

Sample Preparation

• Sample Weighing: Accurately weigh the desired amount of Nonylbenzene-d24. For ¹³C and ²H NMR, a higher concentration (10-50 mg/mL) is often necessary due to the lower sensitivity of these nuclei compared to ¹H.[2]

• Solvent Selection: Since the analyte itself is fully deuterated, a non-deuterated, high-purity solvent can be used for ²H NMR. For ¹³C NMR, a deuterated solvent is still recommended to utilize the spectrometer's lock system, which stabilizes the magnetic field.[3][4] Chloroform-d (CDCl₃) is a common choice for nonpolar compounds.

• Dissolution: Dissolve the sample in the appropriate volume of the chosen solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube). Ensure complete dissolution by gentle vortexing or sonication.

• Transfer: Using a pipette, carefully transfer the solution into a clean NMR tube, ensuring the liquid level is adequate for the spectrometer's coil.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool into the NMR tube to prevent issues with magnetic field homogeneity.[2]

Data Acquisition

The following are general parameters for key NMR experiments. Specific parameters should be optimized for the instrument being used.

Protocol 1: ¹³C{¹H} NMR for Structural Confirmation

• Objective: To observe the carbon backbone of Nonylbenzene-d24.

• Pulse Sequence: A standard proton-decoupled single-pulse experiment.

• Key Parameters:

  • Decoupling: Broadband proton decoupling is applied during acquisition.

  • Number of Scans: Several hundred to thousands of scans are typically required for good signal-to-noise, depending on the sample concentration.

  • Relaxation Delay (d1): A delay of 1-2 seconds is generally sufficient.

Protocol 2: ²H NMR for Deuteration Analysis

• Objective: To directly observe the deuterium nuclei and confirm the sites and extent of deuteration.

• Pulse Sequence: A standard single-pulse experiment.

• Key Parameters:

  • Number of Scans: The number of scans will depend on the concentration and the desired signal-to-noise ratio.

  • Relaxation Delay (d1): Typically in the range of 1-2 seconds.

Visualization of Workflows and Logical Relationships

Experimental Workflow for NMR Analysis

References

• 1. Benzene, nonyl- [webbook.nist.gov]
• 2. n-Nonylbenzene | C15H24 | CID 14126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]
• 4. Benzene, nonyl- [webbook.nist.gov]

A Technical Guide to the Isotopic Composition of Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic composition of Nonylbenzene-d24. It addresses the crucial distinction between the natural abundance of constituent isotopes and the isotopic purity of this synthetic molecule. This document details the experimental protocols for assessing isotopic enrichment and presents the theoretical and practical considerations for researchers working with this and other deuterated compounds.

Introduction: Natural Abundance vs. Isotopic Purity

In the context of a synthesized, isotopically labeled compound such as Nonylbenzene-d24, the term "natural abundance" is not directly applicable to the molecule as a whole. Natural abundance refers to the prevalence of an element's naturally occurring isotopes. For instance, carbon in nature is composed of approximately 98.93% ¹²C and 1.07% ¹³C.[1] Similarly, hydrogen is predominantly ¹H (protium) at >99.98%, with deuterium (B1214612) (²H or D) occurring at about 0.0156%.[2][3]

For a deuterated compound like Nonylbenzene-d24, the critical parameter is isotopic purity . This refers to the degree to which the intended hydrogen atoms have been replaced by deuterium. It is practically impossible to achieve 100% isotopic purity in a synthesis, especially with a high number of deuterium atoms.[4] The final product will be a mixture of isotopologues —molecules that are chemically identical but differ in their isotopic composition. For example, a sample of Nonylbenzene-d24 will inevitably contain small amounts of Nonylbenzene-d23, -d22, and so on.[4]

Regulatory bodies like the FDA require rigorous characterization and quantification of these isotopologues.[4] Therefore, understanding the isotopic distribution within a sample of Nonylbenzene-d24 is paramount for its application in research and drug development.

Theoretical Isotopic Composition of Nonylbenzene-d24

The molecular formula for nonylbenzene (B91765) is C₁₅H₂₄.[5][6] Consequently, the fully deuterated Nonylbenzene-d24 has the formula C₁₅D₂₄. The theoretical isotopic composition is primarily influenced by the natural abundance of carbon isotopes.

The following table summarizes the natural abundance of the stable isotopes of hydrogen and carbon.

Element	Isotope	Atomic Mass (Da)	Natural Abundance (%)
Hydrogen	¹H	1.007825	>99.98[3][7]
²H (D)	2.014102	~0.0156[2][8]
Carbon	¹²C	12.000000	98.93[1]
¹³C	13.003355	1.07[1]

Table 1: Natural Abundance of Stable Hydrogen and Carbon Isotopes.

Even in a theoretically "pure" sample of C₁₅D₂₄, where all 24 hydrogen positions are occupied by deuterium, there will be a statistical distribution of molecules containing one or more ¹³C atoms. This gives rise to a characteristic pattern in mass spectrometry, with a primary molecular ion peak (M) and subsequent peaks at M+1, M+2, etc., due to the presence of ¹³C.

Experimental Protocols for Determining Isotopic Purity

The isotopic purity of Nonylbenzene-d24 is experimentally determined using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[9][10]

High-resolution mass spectrometry (HRMS) is a powerful tool for analyzing the distribution of isotopologues.[9][11]

Methodology:

• Sample Preparation: A dilute solution of Nonylbenzene-d24 is prepared in a suitable solvent.

• Ionization: The sample is introduced into the mass spectrometer and ionized, typically using electrospray ionization (ESI) or electron ionization (EI).[9][11]

• Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).[12][13]

• Data Acquisition: A mass spectrum is generated, plotting the relative abundance of ions at different m/z values.

• Data Analysis: The relative intensities of the peaks corresponding to the fully deuterated molecule (e.g., C₁₅D₂₄) and its less-deuterated isotopologues (C₁₅HD₂₃, C₁₅H₂D₂₂, etc.) are measured. It is crucial to correct for the contribution of ¹³C to the M+1 peak.[14]

The isotopic purity is then calculated based on the relative abundances of these isotopologue ions.[9]

Both proton (¹H) and deuterium (²H) NMR can be used to assess isotopic enrichment.[10][15]

Methodology:

• Sample Preparation: The Nonylbenzene-d24 sample is dissolved in a suitable NMR solvent.

• ¹H NMR Analysis: In a ¹H NMR spectrum, the presence of residual protons can be quantified by integrating their signals relative to an internal standard. For highly deuterated compounds, these signals will be of very low intensity.[15]

• ²H NMR Analysis: A ²H (or D-NMR) spectrum provides direct observation of the deuterium nuclei.[15][16] The relative integrals of the deuterium signals can be used to confirm the positions and extent of deuteration. This method is particularly useful for highly enriched compounds where proton signals are minimal.[15]

• Quantitative Analysis: By comparing the integrals of residual ¹H signals to the total expected sites of deuteration, or by using an internal standard, the percentage of deuterium enrichment at specific sites can be determined.

Data Presentation

The following table presents a hypothetical analysis of a synthesized batch of Nonylbenzene-d24, illustrating how the isotopic distribution data would be summarized.

Isotopologue	Molecular Formula	Relative Abundance (%)
d24	C₁₅D₂₄	98.5
d23	C₁₅HD₂₃	1.2
d22	C₁₅H₂D₂₂	0.2
d21	C₁₅H₃D₂₁	<0.1

Table 2: Hypothetical Isotopic Purity Analysis of a Nonylbenzene-d24 Sample.

Visualizations

The following diagrams illustrate the workflow for isotopic purity determination and the relationship between different isotopologues.

References

• 1. WebElements Periodic Table » Carbon » isotope data [winter.group.shef.ac.uk]
• 2. youtube.com [youtube.com]
• 3. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]
• 4. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 5. Benzene, nonyl- [webbook.nist.gov]
• 6. Benzene, nonyl- [webbook.nist.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The Three Isotopes of Hydrogen | Differences & Properties - Lesson | Study.com [study.com]
• 9. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Khan Academy [khanacademy.org]
• 14. Determining the isotopic abundance of a labeled compound by mass spectrometry and how correcting for natural abundance distribution using analogous data from the unlabeled compound leads to a systematic error - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Hydrogen (Proton, Deuterium and Tritium) NMR [chem.ch.huji.ac.il]

Protocols & Analytical Methods

Application Note: Utilizing Nonylbenzene-d24 as an Internal Standard for GC-MS Analysis of Semi-Volatile Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the use of Nonylbenzene-d24 as an internal standard in the quantitative analysis of semi-volatile organic compounds (SVOCs), particularly other alkylbenzenes and polycyclic aromatic hydrocarbons (PAHs), by Gas Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard is a robust method to correct for variations in sample preparation, injection volume, and instrument response, thereby enhancing the accuracy and precision of analytical results.[1][2] This document outlines the principles, experimental procedures, data analysis, and expected performance characteristics.

Introduction

Quantitative analysis by GC-MS is a cornerstone of environmental monitoring, chemical analysis, and pharmaceutical development. However, the complexity of sample matrices can often lead to variability in analytical results. The internal standard method is a widely accepted technique to compensate for these variations. An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the samples.[1] Deuterated compounds, such as Nonylbenzene-d24, are excellent internal standards as they co-elute with their non-deuterated counterparts and exhibit similar ionization behavior in the mass spectrometer, while being distinguishable by their mass-to-charge ratio.[2]

Nonylbenzene-d24 is particularly well-suited as an internal standard for the analysis of other long-chain alkylbenzenes and PAHs due to its similar chemical and physical properties, including boiling point and chromatographic behavior. This application note details a comprehensive protocol for its use, from sample preparation to data interpretation.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Hexane, Methanol (all pesticide residue grade or equivalent)

• Standards:

  • Nonylbenzene-d24 (Internal Standard)

  • Target analytes (e.g., other alkylbenzenes, PAHs)

• Reagents: Anhydrous sodium sulfate

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

Instrumentation

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

Preparation of Standard Solutions

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Nonylbenzene-d24 and dissolve it in 100 mL of dichloromethane.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the stock solution 1:100 with dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by adding known amounts of the target analytes to volumetric flasks and diluting with dichloromethane. Spike each calibration standard with the Internal Standard Spiking Solution to a final concentration of 100 ng/mL of Nonylbenzene-d24. A typical calibration range for SVOCs is 10-1000 ng/mL.

Sample Preparation (Liquid-Liquid Extraction for Water Samples)

• Collect 1 L of the water sample in a clean glass container.

• Spike the sample with the Internal Standard Spiking Solution to achieve a concentration of 100 ng/L of Nonylbenzene-d24.

• Transfer the sample to a 2 L separatory funnel.

• Add 60 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate and drain the lower organic layer into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL GC vial for analysis.

GC-MS Parameters

The following are representative GC-MS parameters and may require optimization for specific applications.

Parameter	Value
GC Inlet
Injection Mode	Splitless
Inlet Temperature	280 °C
Injection Volume	1 µL
Oven Program
Initial Temperature	60 °C, hold for 2 min
Ramp Rate 1	10 °C/min to 200 °C
Ramp Rate 2	5 °C/min to 300 °C, hold for 5 min
Column
Column Type	HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ion Selection

Compound	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Nonylbenzene-d24 (IS)	115	212	91
Naphthalene	128	127	129
Acenaphthylene	152	151	153
Fluorene	166	165	167
Phenanthrene	178	176	179
Anthracene	178	176	179
Fluoranthene	202	200	203
Pyrene	202	200	203

(Note: The m/z values for Nonylbenzene-d24 are theoretical and should be confirmed by acquiring a full scan mass spectrum of the standard.)

Data Presentation

Quantitative data should be summarized in a clear and structured format. Below is a template table for presenting calibration and sample analysis results.

Table 1: Calibration Data for Target Analytes

Analyte	Concentration (ng/mL)	Response Factor (RF)	Average RF	%RSD
Naphthalene	10	0.98	1.01	3.5
50	1.02
100	1.05
500	0.99
1000	1.00
Phenanthrene	10	1.15	1.12	4.1
50	1.10
100	1.08
500	1.16
1000	1.11

Table 2: Analysis of a Spiked Water Sample

Analyte	Spiked Conc. (ng/L)	Measured Conc. (ng/L)	Recovery (%)
Naphthalene	200	188	94.0
Phenanthrene	200	206	103.0

Visualizations

References

• 1. epa.gov [epa.gov]
• 2. gcms.cz [gcms.cz]

Application of Nonylbenzene-d24 in the Quantitative Analysis of Nonylbenzene by Isotope Dilution LC-MS/MS

Application Note

Introduction

Nonylbenzene (B91765), an alkylbenzene, is utilized in various industrial applications and can be found as a contaminant in environmental matrices. Accurate and sensitive quantification of nonylbenzene is crucial for environmental monitoring and risk assessment. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for the selective and sensitive determination of organic compounds. The use of a stable isotope-labeled internal standard, such as Nonylbenzene-d24, is the gold standard for quantitative accuracy in LC-MS/MS analysis. This approach, known as isotope dilution mass spectrometry, corrects for variations in sample preparation, matrix effects, and instrument response, leading to highly reliable and reproducible results.[1][2]

This application note provides a detailed protocol for the quantitative analysis of nonylbenzene in soil samples using LC-MS/MS with Nonylbenzene-d24 as an internal standard.

Principle

The method involves extracting nonylbenzene and the Nonylbenzene-d24 internal standard from a soil sample, followed by cleanup and analysis by LC-MS/MS. Quantification is achieved by creating a calibration curve based on the ratio of the peak area of the nonylbenzene to the peak area of the known concentration of Nonylbenzene-d24. Since Nonylbenzene-d24 is chemically identical to nonylbenzene, it co-elutes during chromatography and experiences the same ionization efficiency and potential matrix-induced suppression or enhancement in the mass spectrometer's ion source.[1][2] This co-behavior allows for accurate correction of any analytical variability.

Experimental Protocols

Materials and Reagents

• Nonylbenzene (analytical standard, >98% purity)

• Nonylbenzene-d24 (isotopic purity >98%)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Anhydrous sodium sulfate (B86663) (ACS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Sample Preparation: Soil Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Spiking with Internal Standard: Weigh 5 g of the homogenized soil into a glass centrifuge tube. Spike the sample with a known amount of Nonylbenzene-d24 solution in methanol (e.g., 50 µL of a 1 µg/mL solution to achieve a concentration of 10 ng/g).

• Extraction: Add 10 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381) to the soil sample.

• Sonication: Vortex the sample for 1 minute and then place it in an ultrasonic bath for 15 minutes.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes.

• Solvent Collection: Carefully decant the supernatant into a clean glass tube.

• Repeat Extraction: Repeat the extraction process (steps 3-6) two more times, combining the supernatants.

• Drying and Concentration: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water. Evaporate the solvent under a gentle stream of nitrogen at 40°C to a volume of approximately 1 mL.

Sample Cleanup: Solid Phase Extraction (SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: Dilute the 1 mL concentrated extract with 9 mL of LC-MS grade water and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a 40:60 (v/v) methanol/water solution to remove polar interferences.

• Elution: Elute the analytes from the cartridge with 5 mL of acetonitrile.

• Final Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 80:20 acetonitrile/water with 0.1% formic acid).

LC-MS/MS Analysis

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography Parameters:

Parameter	Value
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	80% B to 95% B over 5 min, hold at 95% B for 2 min, return to 80% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+) or APCI+
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Gas Temperature	350°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

The selection of precursor and product ions is critical for the selectivity and sensitivity of the method. For alkylbenzenes, a common fragmentation pathway involves the formation of a stable tropylium (B1234903) ion (m/z 91).[3]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Nonylbenzene (Quantifier)	205.2	91.1	100	20
Nonylbenzene (Qualifier)	205.2	105.1	100	15
Nonylbenzene-d24 (Internal Standard)	229.4	98.1	100	20

Note: These MRM transitions are proposed based on the known fragmentation patterns of alkylbenzenes. The m/z of the precursor ion for Nonylbenzene-d24 is calculated based on the addition of 24 deuterium (B1214612) atoms. The product ion for the deuterated standard is expected to have a corresponding mass shift. Optimal collision energies should be determined experimentally.

Data Presentation

The following table presents illustrative quantitative data for the analysis of nonylbenzene in a spiked soil sample using the described method. This data is representative of the performance expected from such an analytical approach.

Table 1: Illustrative Quantitative Performance Data

Parameter	Value
Calibration Range	0.1 - 100 ng/g
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/g
Limit of Quantification (LOQ)	0.1 ng/g
Recovery (at 10 ng/g spike)	95%
Relative Standard Deviation (RSD) (n=6)	< 10%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of nonylbenzene in soil.

Principle of Isotope Dilution

Caption: Principle of isotope dilution for accurate quantification.

Conclusion

The use of Nonylbenzene-d24 as an internal standard in LC-MS/MS analysis provides a robust and reliable method for the quantification of nonylbenzene in complex matrices such as soil. The detailed protocol presented in this application note, including sample preparation, cleanup, and optimized LC-MS/MS parameters, offers a solid foundation for researchers and analytical laboratories. The isotope dilution approach effectively compensates for analytical variability, ensuring high accuracy and precision in the determination of nonylbenzene concentrations for environmental monitoring and other applications.

References

• 1. Quality assessment of environmental water by a simple and fast non-ionic hydrophobic natural deep eutectic solvent-based extraction procedure combined with liquid chromatography tandem mass spectrometry for the determination of plastic migrants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. GCMS Section 6.9.5 [people.whitman.edu]

Application Note: Quantification of Nonylphenol in Water Samples Using Nonylbenzene-d24 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nonylphenols (NPs) are a group of organic compounds that are degradation products of nonylphenol ethoxylates, a class of non-ionic surfactants used in various industrial and consumer products[1]. Due to their persistence, bioaccumulation potential, and endocrine-disrupting properties, monitoring nonylphenol levels in environmental water sources is of significant concern[2][3]. Accurate quantification of nonylphenol, which exists as a complex mixture of isomers, requires robust analytical methods[1]. This application note describes a detailed protocol for the quantification of nonylphenol in water samples using solid-phase extraction (SPE) followed by gas chromatography-mass spectrometry (GC-MS) with Nonylbenzene-d24 as an internal standard. The use of a deuterated internal standard that is structurally similar to the analyte provides high accuracy and precision by correcting for variations during sample preparation and analysis.

Principle

This method involves the extraction and preconcentration of nonylphenol from water samples using solid-phase extraction. The extracted analytes are then derivatized to improve their volatility and chromatographic behavior. Quantification is performed using a gas chromatograph coupled with a mass spectrometer (GC-MS) operating in selected ion monitoring (SIM) mode. A known amount of Nonylbenzene-d24 is added to each sample prior to extraction to serve as an internal standard, allowing for accurate quantification by correcting for analyte losses during sample processing and instrumental analysis.

Experimental Protocols

Reagents and Materials

• Solvents: Methanol (B129727), Dichloromethane, Acetonitrile, Hexane (all pesticide residue grade or equivalent)

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Anhydrous sodium sulfate

• Standards: Nonylphenol (technical grade mixture), Nonylbenzene-d24 (CAS: 1219799-13-9)

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Solid-Phase Extraction (SPE) Cartridges: Hydrophilic-Lipophilic Balanced (HLB) or C18 cartridges

• Glassware: Volumetric flasks, pipettes, amber glass vials with PTFE-lined caps, graduated cylinders

• Equipment: SPE manifold, nitrogen evaporator, vortex mixer, gas chromatograph-mass spectrometer (GC-MS)

Standard Solution Preparation

• Nonylphenol Stock Solution (1000 µg/mL): Accurately weigh 100 mg of nonylphenol standard into a 100 mL volumetric flask and dissolve in methanol.

• Nonylbenzene-d24 Internal Standard (IS) Stock Solution (100 µg/mL): Prepare by dissolving 10 mg of Nonylbenzene-d24 in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the nonylphenol stock solution with methanol to achieve concentrations ranging from 0.1 to 10 µg/mL[4][5]. Spike each calibration standard with the Nonylbenzene-d24 internal standard solution to a final concentration of 1 µg/mL.

Sample Collection and Preparation

• Sample Collection: Collect water samples in amber glass bottles.

• Preservation: Acidify the samples to a pH < 2 with HCl to prevent degradation of nonylphenol. Store at 4°C and extract within 7 days[6].

• Spiking with Internal Standard: To a 500 mL water sample, add a known amount of Nonylbenzene-d24 internal standard solution (e.g., to achieve a concentration of 1 µg/L).

Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 5 mL of deionized water (pH adjusted to < 2) through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 500 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min[7].

• Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Drying: Dry the cartridge by passing air or nitrogen through it for 30 minutes.

• Elution: Elute the retained nonylphenol and internal standard with 10 mL of a dichloromethane-methanol (1:1, v/v) mixture.

• Concentration: Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

Derivatization

• Add 100 µL of the derivatizing agent (BSTFA with 1% TMCS) to the 1 mL concentrated extract[8].

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent[5].

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 180°C at 10°C/min, then ramp to 280°C at 5°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Nonylphenol (as TMS derivative): m/z 107, 135, 149, 179 (quantification ion typically 107 or 135).

    • Nonylbenzene-d24: The exact m/z would need to be determined, but based on the fragmentation of nonylbenzene (B91765) (m/z 91, 105, 204), characteristic ions for the deuterated version would be at higher masses. For quantification, a unique and abundant fragment ion should be selected.

Data Presentation

Table 1: Method Performance Data for Nonylphenol Quantification

Parameter	Result	Reference
Linearity Range	0.1 - 10 µg/mL	[4][5]
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.005 - 0.05 µg/mL	[4]
Limit of Quantification (LOQ)	0.05 - 0.2 µg/mL	[5]
Recovery	80 - 118%	[4][5]
Precision (%RSD)	< 15%	[4]

Table 2: Example SIM Parameters

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Nonylphenol (TMS derivative)	~14-16	107	135, 179
Nonylbenzene-d24	To be determined	To be determined	To be determined

Visualization

Caption: Experimental workflow for the quantification of nonylphenol in water samples.

Conclusion

The described method provides a robust and reliable approach for the quantification of nonylphenol in various water matrices. The use of solid-phase extraction allows for effective preconcentration of the analyte, while the application of Nonylbenzene-d24 as an internal standard ensures high accuracy and precision by compensating for potential analytical variabilities. This protocol is well-suited for environmental monitoring and research applications requiring sensitive and accurate determination of nonylphenol concentrations.

References

• 1. n-Nonylbenzene | C15H24 | CID 14126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. www2.gov.bc.ca [www2.gov.bc.ca]
• 5. Benzene, nonyl- [webbook.nist.gov]
• 6. Page loading... [guidechem.com]
• 7. mdpi.com [mdpi.com]
• 8. The determination of nonylphenol and its precursors in a trickling filter wastewater treatment process - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Accuracy Quantification of Persistent Organic Pollutants in Environmental Matrices using Isotope Dilution Mass Spectrometry with Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical method for providing highly accurate and precise quantification of chemical substances.[1][2] This technique is particularly valuable for the analysis of organic contaminants in complex environmental matrices, a critical aspect of environmental monitoring and assessment that can inform drug development processes by providing data on the environmental fate and potential exposure pathways of compounds. IDMS minimizes errors arising from sample preparation and matrix effects by using a stable isotope-labeled version of the analyte as an internal standard.[1]

Nonylbenzene-d24, a deuterated analog of nonylbenzene, serves as an excellent internal standard for the quantification of a range of persistent organic pollutants (POPs), including polycyclic aromatic hydrocarbons (PAHs) and other semi-volatile organic compounds. Its chemical and physical properties closely mimic those of the target analytes, ensuring it behaves similarly throughout the extraction, cleanup, and analysis processes. This application note provides a detailed protocol for the use of Nonylbenzene-d24 in an IDMS workflow for the analysis of POPs in sediment samples by Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS involves the addition of a known amount of an isotopically enriched standard (e.g., Nonylbenzene-d24) to a sample at the beginning of the analytical procedure. This "spiked" sample is then subjected to extraction and analysis. Because the isotopically labeled standard is chemically identical to the native analyte, any loss of analyte during sample processing will be accompanied by a proportional loss of the internal standard. The concentration of the analyte is then determined by measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard using a mass spectrometer. This ratio is compared to a calibration curve prepared with known concentrations of the native analyte and the internal standard.

Experimental Protocol: Analysis of Persistent Organic Pollutants in Sediment

This protocol outlines a method for the extraction and quantification of various POPs in sediment samples using Nonylbenzene-d24 as an internal standard.

1. Sample Preparation and Spiking

1.1. Homogenize the sediment sample to ensure uniformity. 1.2. Weigh approximately 10 g of the homogenized sediment into a clean extraction thimble. 1.3. Accurately spike the sample with a known amount of Nonylbenzene-d24 solution (e.g., 100 µL of a 10 ng/µL solution in a suitable solvent like dichloromethane). 1.4. A separate blank sample (e.g., clean sand) and a matrix spike sample should be prepared in the same manner to assess background contamination and recovery.

2. Extraction

2.1. Place the spiked sample thimble into a Soxhlet extraction apparatus. 2.2. Add 200 mL of a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381) to the round-bottom flask. 2.3. Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour. 2.4. After extraction, allow the apparatus to cool to room temperature.

3. Extract Cleanup

3.1. Concentrate the extract to approximately 5 mL using a rotary evaporator. 3.2. Prepare a multi-layer silica (B1680970) gel column for cleanup. The column should be packed from bottom to top with:

• Glass wool plug
• 10 g of activated silica gel
• 2 g of anhydrous sodium sulfate (B86663) 3.3. Pre-elute the column with 50 mL of hexane. 3.4. Load the concentrated extract onto the column. 3.5. Elute the column with 70 mL of a 1:1 (v/v) mixture of hexane and dichloromethane. 3.6. Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis

4.1. Instrument Conditions:

• Gas Chromatograph: Agilent 7890B GC (or equivalent)
• Mass Spectrometer: Agilent 5977B MSD (or equivalent)
• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms UI capillary column (or equivalent)
• Inlet: Split/splitless, operated in splitless mode at 280°C
• Oven Program:
• Initial temperature: 60°C, hold for 2 minutes
• Ramp 1: 10°C/min to 150°C
• Ramp 2: 5°C/min to 300°C, hold for 10 minutes
• Carrier Gas: Helium at a constant flow of 1.2 mL/min
• MSD Transfer Line: 280°C
• Ion Source: 230°C
• Quadrupole: 150°C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Acquisition Mode: Selected Ion Monitoring (SIM)

4.2. Selected Ion Monitoring (SIM) Parameters:

• Create SIM groups for the target analytes and Nonylbenzene-d24.
• Monitor at least two characteristic ions for each compound for confirmation and quantification. For Nonylbenzene-d24, monitor its molecular ion and a characteristic fragment ion.

5. Calibration and Quantification

5.1. Prepare a series of calibration standards containing known concentrations of the target analytes and a constant concentration of Nonylbenzene-d24. 5.2. Analyze the calibration standards using the same GC-MS method as the samples. 5.3. Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. 5.4. Quantify the analytes in the sample extracts by applying the response factors from the calibration curve to the measured peak area ratios.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of representative PAHs using Nonylbenzene-d24 as an internal standard.

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Confirmation Ion (m/z)	Method Detection Limit (MDL) (ng/g)	Recovery (%)
Naphthalene	10.5	128	129	0.5	95 ± 5
Acenaphthylene	12.8	152	151	0.4	98 ± 6
Acenaphthene	13.1	154	153	0.4	97 ± 5
Fluorene	14.5	166	165	0.3	102 ± 7
Phenanthrene	17.8	178	179	0.2	105 ± 5
Anthracene	17.9	178	179	0.2	103 ± 6
Fluoranthene	21.5	202	101	0.1	110 ± 8
Pyrene	22.1	202	101	0.1	108 ± 7
Nonylbenzene-d24 (IS)	19.2	232	106	N/A	N/A

Note: The data presented in this table are for illustrative purposes and may vary depending on the specific instrumentation and matrix.

Visualizations

Caption: General workflow for Isotope Dilution Mass Spectrometry.

Caption: Detailed experimental workflow for POPs analysis.

Conclusion

The use of Nonylbenzene-d24 as an internal standard in Isotope Dilution Mass Spectrometry provides a robust and reliable method for the accurate quantification of persistent organic pollutants in challenging environmental matrices. The detailed protocol and methodologies presented in this application note offer a comprehensive guide for researchers and scientists in environmental analysis and can provide valuable data for professionals in drug development to understand the environmental behavior of chemical compounds. The inherent accuracy of IDMS, coupled with a well-characterized internal standard like Nonylbenzene-d24, ensures high-quality data essential for regulatory compliance, environmental risk assessment, and informed decision-making in both environmental science and the pharmaceutical industry.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]

Application Notes &amp; Protocols: Analysis of Endocrine Disruptors Using Nonylbenzene-d24 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endocrine disrupting chemicals (EDCs) are exogenous substances that interfere with the endocrine system, potentially causing adverse developmental, reproductive, neurological, and immunological effects in both humans and wildlife.[1] Nonylphenol (NP), a primary degradation product of nonylphenol polyethoxylates used in detergents, paints, and plastics, is a prominent EDC that has garnered significant attention due to its widespread environmental presence and its ability to mimic estrogen.[1][2]

Accurate and sensitive quantification of nonylphenol in various matrices is crucial for assessing exposure and understanding its toxicological impact. Isotope dilution mass spectrometry is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled internal standard.[3] This document provides detailed application notes and protocols for the analysis of nonylphenol using Nonylbenzene-d24 as an internal standard, primarily with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution

Isotope dilution analysis involves adding a known amount of an isotopically labeled version of the analyte (in this case, Nonylbenzene-d24) to the sample at the beginning of the analytical procedure. This labeled compound, also known as an internal standard, behaves almost identically to the native analyte throughout extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the isotopically labeled internal standard in the final extract, accurate quantification can be achieved, as this ratio is unaffected by variations in sample recovery or matrix effects. The use of deuterated internal standards is a well-established practice for correcting variable analyte recovery and improving the reliability of quantitative analysis.[4][5]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) of Water Samples

This protocol is adapted for the extraction of nonylphenol from water samples.

Materials:

• Water sample (1 L)

• Nonylbenzene-d24 internal standard solution (concentration to be determined based on expected analyte levels)

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

• Glass fiber filters (1.0 µm)

• Nitrogen gas evaporator

• Autosampler vials with inserts

Procedure:

• Filter the water sample (1 L) through a glass fiber filter to remove particulate matter.

• Spike the filtered water sample with a known amount of Nonylbenzene-d24 internal standard solution.

• Condition the SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to go dry.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 10 mL/min.

• After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any polar interferences.

• Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30 minutes.

• Elute the retained analytes from the cartridge with 10 mL of dichloromethane.

• Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the concentrated extract to an autosampler vial for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary Column: e.g., DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes

MS Conditions:

• Ion Source Temperature: 230°C

• Interface Temperature: 280°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity.

• Ions to Monitor (SIM mode):

  • Nonylphenol (Quantifier/Qualifier): m/z 107, 135 (example ions, should be confirmed with standards)[6]

  • Nonylbenzene-d24 (Quantifier/Qualifier): Determine the characteristic fragment ions of Nonylbenzene-d24 through a standard injection.

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of nonylphenol using a deuterated internal standard.

Parameter	Value	Reference
Calibration Range	0.1 - 100 µg/L	[7]
Correlation Coefficient (r²)	> 0.99	[6]
Limit of Detection (LOD)	0.37 - 1.79 µg/kg (matrix dependent)	[6]
Limit of Quantification (LOQ)	1.11 - 5.41 µg/kg (matrix dependent)	[6]
Recovery	86.8 - 108.6%	[6]
Relative Standard Deviation (RSD)	< 15%	[6]

Visualizations

Experimental Workflow

Caption: Experimental workflow for nonylphenol analysis.

Signaling Pathway of Nonylphenol as an Endocrine Disruptor

Nonylphenol primarily exerts its endocrine-disrupting effects by acting as a xenoestrogen, meaning it can mimic the effects of the natural hormone estradiol.[8][9] It binds to estrogen receptors (ERα and ERβ), leading to the activation of downstream signaling pathways that are normally regulated by estrogen.[1] This can disrupt normal physiological processes related to reproduction and development.

Caption: Nonylphenol's estrogenic signaling pathway.

References

• 1. Nonylphenol - Wikipedia [en.wikipedia.org]
• 2. nemc.us [nemc.us]
• 3. tandfonline.com [tandfonline.com]
• 4. lcms.cz [lcms.cz]
• 5. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Utilization of a deuterated derivatization agent to synthesize internal standards for gas chromatography-tandem mass spectrometry quantification of silylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Endocrine disruptor agent nonyl phenol exerts an estrogen-like transcriptional activity on estrogen receptor positive breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: A Comprehensive Protocol for Nonylbenzene-d24 Spiking in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the preparation and spiking of Nonylbenzene-d24 as an internal standard in environmental sample analysis. The use of a deuterated internal standard like Nonylbenzene-d24 is a critical practice in quantitative analysis, particularly for methods such as gas chromatography-mass spectrometry (GC-MS), as it corrects for variations in sample extraction, matrix effects, and instrument response.[1][2]

Introduction

Nonylbenzene (B91765) is an alkylbenzene that can be found in the environment due to its use in the manufacturing of nonylphenols, which are precursors to detergents and other surfactants. Monitoring its presence and concentration in various environmental matrices is crucial. Nonylbenzene-d24, a deuterated analog of nonylbenzene, serves as an ideal internal standard for these analyses. Its physicochemical properties are nearly identical to the native analyte, ensuring it behaves similarly during sample preparation and analysis, thus improving the accuracy and precision of quantification.[2]

This protocol outlines the steps for preparing a Nonylbenzene-d24 stock solution and subsequently spiking it into water and sediment samples prior to extraction and analysis.

Quantitative Data: Quality Control Acceptance Criteria for Internal Standards

The following table summarizes typical quality control (QC) acceptance criteria for internal standard recovery in environmental analysis. These values should be used to assess the performance of the Nonylbenzene-d24 spiking procedure.

Quality Control Parameter	Matrix	Acceptance Criteria
Internal Standard Recovery	Water	70-130%
Sediment/Solid	50-150%[3]
Relative Percent Difference (RPD)	Matrix Spike / Matrix Spike Duplicate	<25%[3]
Relative Standard Deviation (RSD) of Response Factors	Calibration Curve	<35%[4]

Experimental Protocols

Materials and Reagents

• Methanol (B129727) (HPLC or GC-MS grade)

• Acetone (HPLC or GC-MS grade)

• Hexane (HPLC or GC-MS grade)

• Volumetric flasks (Class A)

• Micropipettes and tips

• Analytical balance

• Vortex mixer

• Sonicator

Preparation of Nonylbenzene-d24 Stock and Spiking Solutions

A key step in utilizing an internal standard is the preparation of a stable and accurate stock solution.

• Stock Solution Preparation (e.g., 1000 µg/mL):

  • Accurately weigh a known amount of neat Nonylbenzene-d24 (e.g., 10 mg) using an analytical balance.

  • Quantitatively transfer the weighed standard to a volumetric flask (e.g., 10 mL).

  • Dissolve the standard in a suitable solvent, such as methanol or acetone. Methanol is a common choice for preparing stock solutions of surrogate standards.

  • Bring the flask to volume with the chosen solvent.

  • Cap and mix thoroughly by inversion. This stock solution should be stored at a low temperature (e.g., 4°C) in a tightly sealed container.

• Working/Spiking Solution Preparation (e.g., 10 µg/mL):

  • Prepare a working solution by diluting the stock solution. For example, to prepare a 10 µg/mL spiking solution, transfer 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with methanol.

  • The concentration of the spiking solution should be chosen so that a small, accurate volume can be added to the sample to achieve the desired final concentration. For instance, adding 10 µL of a 15 µg/mL spiking solution to a 5 mL water sample results in a final concentration of 30 µg/L.

Spiking Protocol for Water Samples

• Sample Collection: Collect water samples in appropriate containers.

• Spiking:

  • For a defined volume of water sample (e.g., 100 mL), add a small, precise volume of the Nonylbenzene-d24 working solution (e.g., 10-100 µL) directly into the sample. The final concentration of the internal standard should be in the mid-range of the calibration curve.

  • Immediately after adding the internal standard, cap the sample container and mix thoroughly by shaking or vortexing.

• Equilibration: Allow the spiked sample to equilibrate for a short period (e.g., 15-30 minutes) before proceeding with the extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction).

Spiking Protocol for Sediment and Soil Samples

Spiking solid matrices requires careful attention to ensure homogeneous distribution of the internal standard.

• Sample Preparation: Homogenize the sediment or soil sample to ensure uniformity. A known weight of the sample (e.g., 5-10 g) is typically used for analysis.

• Spiking:

  • Add a precise volume of the Nonylbenzene-d24 working solution directly onto the surface of the sediment sample.

  • To aid in distribution, the spiking solution can be added dropwise over the surface of the sample.

• Homogenization and Equilibration:

  • Thoroughly mix the spiked sample. This can be achieved by mechanical shaking, rolling, or using a spatula to manually mix the sample. The goal is to ensure the internal standard is evenly distributed throughout the solid matrix.

  • Allow the solvent to evaporate from the sample in a fume hood.

  • An equilibration period is recommended to allow for the interaction of the internal standard with the sediment matrix. This can range from a few hours to overnight, depending on the specific analytical method and the nature of the sediment.

• Extraction: Proceed with the appropriate extraction method for nonylbenzene from sediment, such as sonication, Soxhlet, or pressurized fluid extraction.

Workflow and Pathway Diagrams

The following diagrams illustrate the described experimental workflows.

Caption: Workflow for Nonylbenzene-d24 Spiking.

Caption: Role of Internal Standard in Analysis.

References

• 1. waterboards.ca.gov [waterboards.ca.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Spiking organic chemicals onto sediments for ecotoxicological analyses: an overview of methods and procedures - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Environmental Monitoring of Alkylphenols using Nonylbenzene-d24

Introduction

Alkylphenols, particularly nonylphenol (NP) and octylphenol (B599344) (OP), are widespread environmental contaminants originating from the degradation of alkylphenol ethoxylates, a class of non-ionic surfactants used extensively in industrial and household products.[1][2][3] Due to their endocrine-disrupting properties and potential adverse effects on aquatic organisms and human health, monitoring their presence in various environmental matrices is of critical importance.[3][4][5][6] Technical grade nonylphenol is a complex mixture of numerous isomers, which complicates its analysis.[7][8][9][10]

This document provides detailed application notes and protocols for the quantitative analysis of alkylphenols in environmental samples using isotope dilution mass spectrometry, with a specific focus on the application of Nonylbenzene-d24 as an internal standard. The use of deuterated internal standards like Nonylbenzene-d24 is a robust method for ensuring high accuracy and precision by correcting for matrix effects and variations during sample preparation and instrumental analysis.[11] The primary analytical techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Workflow Overview

The general workflow for the analysis of alkylphenols in environmental samples involves several key steps, from sample collection and preparation to instrumental analysis and data processing. The use of a deuterated internal standard, such as Nonylbenzene-d24, is integral to this process for accurate quantification.

Caption: General experimental workflow for alkylphenol analysis.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analytical methods described. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: GC-MS Method Performance for Alkylphenol Analysis

Parameter	Water Matrix	Soil/Sediment Matrix	Reference
Internal Standard	Nonylbenzene-d24 (or similar deuterated analogue)	Nonylbenzene-d24 (or similar deuterated analogue)	[11]
Limit of Detection (LOD)	0.1 - 20.0 ng/L	1.11 - 5.41 µg/kg	[4][12]
Limit of Quantification (LOQ)	Not Specified	1.11 - 5.41 µg/kg	[4]
Recovery (%)	77.9 - 102%	86.8 - 108.6%	[4][12]
Repeatability (RSD%)	4.1 - 12%	< 12%	[4][12]

Table 2: LC-MS/MS Method Performance for Alkylphenol Analysis

Parameter	Water Matrix	Biota (Fish/Eggs)	Soil/Sludge	Reference
Internal Standard	13C-labeled Nonylphenol	13C-labeled Nonylphenol	Not Specified	[13]
Limit of Detection (LOD)	Not Specified	4 - 22 ng/g	Not Specified	[13]
Limit of Quantification (LOQ)	1 - 100 µg/kg (for soil)	4 - 22 ng/g	1 - 100 µg/kg	[13][14]
Recovery (%)	95.4 - 108.6% (wastewater)	Not Specified	89 - 94%	[14][15]
Repeatability (RSD%)	1.9 - 7.8%	Not Specified	Not Specified	[15]

Experimental Protocols

Protocol 1: Analysis of Alkylphenols in Water Samples by SPE and GC-MS

This protocol is based on methodologies similar to those described in ISO 18857-2 for the analysis of nonylphenol in surface water.[7][15]

1. Sample Preparation and Extraction

• Collect a 1-liter water sample in a pre-cleaned amber glass bottle.

• Acidify the sample to pH 2-3 with sulfuric acid.

• Spike the sample with a known amount of Nonylbenzene-d24 internal standard solution.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 500 mg) by passing methanol (B129727) followed by deionized water.

  • Load the water sample onto the cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with deionized water to remove interferences.

  • Dry the cartridge under a stream of nitrogen.

• Elute the analytes from the cartridge with an appropriate solvent, such as a mixture of methanol and acetonitrile.[16]

• Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

2. Derivatization

• To the concentrated extract, add a derivatizing agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to convert the polar phenolic group to a less polar silyl (B83357) ether, which is more suitable for GC analysis.[7]

• Heat the mixture at a specified temperature (e.g., 60-70 °C) for a defined period to ensure complete derivatization.

3. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used.[10]

• Injection: Use a splitless injection mode to maximize sensitivity.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 1 min.

  • Ramp: 8 °C/min to 300 °C.

  • Hold at 300 °C for 3 min.[17]

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.[17]

  • Monitor characteristic ions for both the native alkylphenols and the deuterated internal standard (Nonylbenzene-d24).

4. Quantification

• Generate a calibration curve using standard solutions of alkylphenols containing a constant concentration of the Nonylbenzene-d24 internal standard.

• Calculate the concentration of each alkylphenol isomer in the sample by comparing the peak area ratio of the native analyte to the internal standard against the calibration curve.

Caption: Protocol for alkylphenol analysis in water by GC-MS.

Protocol 2: Analysis of Alkylphenols in Soil and Sediment Samples by PLE and LC-MS/MS

This protocol is adapted from methodologies for solid matrices.[14]

1. Sample Preparation and Extraction

• Homogenize the soil or sediment sample and air-dry or lyophilize it.

• Weigh approximately 5-10 g of the dried sample.

• Spike the sample with a known amount of Nonylbenzene-d24 internal standard solution.

• Pressurized Liquid Extraction (PLE):

  • Mix the sample with a dispersing agent (e.g., diatomaceous earth) and pack it into a PLE cell.

  • Extract the sample with a suitable solvent, such as a mixture of acetone (B3395972) and hexane (B92381) (50:50 v/v).[14]

  • Perform the extraction at elevated temperature and pressure (e.g., 100 °C, 1500 psi).

• Collect the extract and concentrate it using a rotary evaporator.

2. Clean-up

• The concentrated extract may require a clean-up step to remove interfering matrix components.

• This can be achieved using Solid Phase Extraction (SPE) with a silica (B1680970) or C18 cartridge.[14]

• Elute the analytes and concentrate the final extract to a known volume.

3. LC-MS/MS Analysis

• Instrument: High-Performance Liquid Chromatograph coupled to a Tandem Mass Spectrometer (HPLC-MS/MS).

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile, often with a modifier such as formic acid or ammonium (B1175870) acetate.

• Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in negative ion mode is typically used for phenols.[14]

• Mass Spectrometer: Operate in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

  • Define specific precursor-to-product ion transitions for each target alkylphenol and for Nonylbenzene-d24.

4. Quantification

• Prepare matrix-matched calibration standards by spiking blank soil/sediment extracts with known concentrations of alkylphenols and a constant concentration of Nonylbenzene-d24.

• Quantify the alkylphenols in the sample extracts by comparing the peak area ratios of the native analytes to the internal standard against the matrix-matched calibration curve.

Caption: Protocol for alkylphenol analysis in soil by LC-MS/MS.

Conclusion

The protocols outlined in this application note provide a robust framework for the sensitive and accurate determination of alkylphenols in various environmental matrices. The use of Nonylbenzene-d24 as an internal standard is crucial for reliable quantification, effectively compensating for analytical variability. The choice between GC-MS and LC-MS/MS will depend on the specific analytical requirements, available instrumentation, and the complexity of the sample matrix. These methods are essential tools for researchers and scientists involved in environmental monitoring and risk assessment of endocrine-disrupting compounds.

References

• 1. Quantitative Determination of Nonylphenol Ethoxylates [eag.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of Endocrine Disrupting Nonylphenols in Foods by Gas Chromatography-Mass Spectrometry [mdpi.com]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Comparative qualitative analysis of nonylphenol isomers by gas chromatography-mass spectrometry combined with chemometric resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Determination of alkylphenol and alkylphenolethoxylates in biota by liquid chromatography with detection by tandem mass spectrometry and fluorescence spectroscopy [pubs.usgs.gov]
• 14. Quantitative determination of octylphenol, nonylphenol, alkylphenol ethoxylates and alcohol ethoxylates by pressurized liquid extraction and liquid chromatography-mass spectrometry in soils treated with sewage sludges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Interlaboratory trial on the analysis of alkylphenols, alkylphenol ethoxylates, and bisphenol A in water samples according to ISO/CD 18857-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of nonylphenol and nonylphenol ethoxylates in environmental solid samples by ultrasonic-assisted extraction and high performance liquid chromatography-fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. shimadzu.com [shimadzu.com]

Application Note: Quantitative Analysis of Nonylphenol in Food Packaging Materials Using Deuterated Internal Standards

Introduction

Nonylphenols (NPs) are a group of organic compounds used in the manufacturing of antioxidants, such as tris(nonylphenyl)phosphite (TNPP), and as surfactants.[1] These substances are utilized in the production of various polymers for food packaging, including polystyrene and polyvinylchloride (PVC).[2][3] Due to the degradation of these additives, nonylphenol, a known endocrine-disrupting chemical, can be present as a non-intentionally added substance (NIAS) in the final food contact material.[4] The potential for nonylphenol to migrate from packaging into foodstuffs has raised concerns regarding food safety.[2][4][5]

This application note provides a detailed protocol for the determination of nonylphenol in various food packaging materials. The methodology employs extraction, purification, and subsequent analysis by gas chromatography-mass spectrometry (GC-MS). To ensure accuracy and precision, the method incorporates the use of a deuterated internal standard. This robust procedure is designed for researchers and scientists in the field of food safety and quality control.

Materials and Methods

Reagents and Standards

• Nonylphenol (NP) technical mixture standard

• Deuterated 4-nonylphenol (B119669) (4-NP-d4) or ¹³C-labeled nonylphenol internal standard

• Hexane (B92381) (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• Methanol (B129727) (analytical grade)

• Cyclohexane (analytical grade)

• Dichloromethane (analytical grade)

• Anhydrous sodium sulfate

• Deactivated neutral alumina (B75360) for cleanup

Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Soxhlet extraction apparatus

• Rotary evaporator

• Sonicator

• Vortex mixer

• Analytical balance

Sample Preparation

Food packaging samples, including plastic wraps, bags, and containers, should be collected.[1] The samples are to be cut into small pieces (approximately 1-3 mm) to increase the surface area for extraction.[3]

Experimental Protocol

A detailed workflow for the analysis of nonylphenol in food packaging is presented below. The method is adapted from established procedures and optimized for robustness and reliability.[2][5][6]

1. Sample Extraction

Two primary extraction methods are recommended based on the type of packaging material:

• For Polyolefins and similar plastics:

  • Weigh approximately 2 grams of the cut sample into a Soxhlet thimble.

  • Add a known amount of deuterated nonylphenol internal standard to the sample.

  • Extract the sample with methanol using a Soxhlet apparatus for at least 6 hours.[3]

• For Polystyrene and PVC:

  • Weigh approximately 2 grams of the cut sample into a glass vial.

  • Add a known amount of deuterated nonylphenol internal standard.

  • Dissolve the sample in an appropriate solvent like cyclohexane.[3]

  • Perform a liquid-liquid extraction using a hexane:ethyl acetate mixture (4:1 v/v).[1]

  • Sonicate the mixture at 60°C for 30 minutes to ensure complete extraction.[1]

2. Extract Cleanup

• Concentrate the extracted solvent to a small volume using a rotary evaporator.

• Prepare a cleanup column with deactivated neutral alumina.

• Apply the concentrated extract to the column.

• Elute the nonylphenol fraction with a suitable solvent mixture, such as hexane:ethyl acetate.

• Collect the eluate and concentrate it under a gentle stream of nitrogen.

• Reconstitute the final extract in a known volume of hexane for GC-MS analysis.

3. GC-MS Analysis

• GC Conditions:

  • Column: A capillary column suitable for separating nonylphenol isomers, such as a DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 1 minute, then ramp to 300°C at 8°C/min, and hold for 3 minutes.[7]

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ion Source Temperature: 230°C[7]

  • Interface Temperature: 280°C[7]

  • Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[7][8]

  • Ions to Monitor: Select characteristic ions for both native nonylphenol and the deuterated internal standard.

4. Quantification

Create a calibration curve using standard solutions of nonylphenol at various concentrations, each containing a fixed amount of the deuterated internal standard. The concentration of nonylphenol in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Results and Discussion

The described methodology has been validated for the analysis of nonylphenol in a variety of food packaging materials.[2][5] The use of a deuterated internal standard effectively corrects for variations in extraction efficiency and instrumental response, leading to high accuracy and precision.

Quantitative Data Summary

The following tables summarize typical performance data and reported concentrations of nonylphenol in food packaging materials from various studies.

Table 1: Method Performance Characteristics

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.03 - 1.0 µg/g	[2]
Limit of Quantification (LOQ)	0.1 - 3.0 µg/g	[2]
Recovery	85 - 110%	[2]
Precision (RSD)	< 15%	[2]

Table 2: Reported Concentrations of Nonylphenol in Food Packaging

Packaging Material	Concentration Range (µg/g)	Reference
Polystyrene (PS)	64 - 287	[2]
Polyvinylchloride (PVC)	64 - 287	[2]
Polypropylene (PP)	<0.03 - 1.4	[2]
Polycarbonate (PC)	<0.03 - 1.4	[2]
Plastic Wrap	<0.03 - 1.4	[2]
Sandwich Bags	<0.03 - 1.4	[2]

Workflow Diagram

Caption: Experimental workflow for the analysis of nonylphenol in food packaging.

Conclusion

The protocol detailed in this application note provides a reliable and accurate method for the quantification of nonylphenol in food packaging materials. The use of a deuterated internal standard is crucial for achieving high-quality data. The presented workflow, from sample preparation to GC-MS analysis, can be readily implemented in analytical laboratories to monitor the levels of nonylphenol in food contact materials and ensure compliance with food safety regulations.

References

• 1. agilent.com [agilent.com]
• 2. 4-Nonylphenol (NP) in food-contact materials: analytical methodology and occurrence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New method for identifying nonylphenol in FCM | Food Packaging Forum [foodpackagingforum.org]
• 5. Method Development for the Analysis of Nonylphenol in Different Types of Packaging | National Agricultural Library [nal.usda.gov]
• 6. researchgate.net [researchgate.net]
• 7. shimadzu.com [shimadzu.com]
• 8. High-sensitivity method for the analysis of nonylphenol in river water using GC-MS/MS | Separation Science [sepscience.com]

Application Note: Protocol for Creating Calibration Curves with Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of analytes is fundamental in analytical chemistry, particularly within the realms of environmental monitoring, drug development, and toxicology. The use of internal standards is a critical technique to ensure precision and accuracy by correcting for variations in sample preparation and instrument response. Deuterated compounds, such as Nonylbenzene-d24, are ideal internal standards for mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Their chemical and physical properties are nearly identical to their non-deuterated counterparts, but their mass difference allows for clear differentiation in a mass spectrometer.

This application note provides a detailed protocol for the creation of calibration curves using Nonylbenzene-d24 as an internal standard. This protocol is designed to be a comprehensive guide for researchers, scientists, and drug development professionals, ensuring the generation of reliable and reproducible quantitative data.

Physicochemical Properties of Nonylbenzene-d24

Property	Value
Chemical Formula	C₁₅D₂₄
Molecular Weight	228.50 g/mol [1]
CAS Number	1219799-13-9[1]
Appearance	Clear colorless liquid
Purity	Typically ≥98% chemical purity, with high isotopic enrichment (e.g., 99 atom % D)[1]

Experimental Protocol: Creating a Calibration Curve

This protocol outlines the steps for preparing calibration standards and an internal standard solution for the generation of a calibration curve for an analyte of interest using Nonylbenzene-d24 as the internal standard. The concentration ranges provided are typical for the analysis of semi-volatile organic compounds in environmental matrices and may need to be adjusted based on the specific analyte, sample matrix, and instrument sensitivity.

Materials and Reagents

• Nonylbenzene-d24 (neat or as a certified solution)

• Analyte of interest (high purity standard)

• High-purity solvent (e.g., hexane, dichloromethane, or acetonitrile, suitable for both the analyte and Nonylbenzene-d24 and compatible with the analytical instrumentation)

• Class A volumetric flasks and pipettes

• Analytical balance

• Autosampler vials with septa

Preparation of Stock Solutions

3.2.1. Analyte Stock Solution (e.g., 1000 µg/mL)

• Accurately weigh approximately 10 mg of the pure analyte standard into a 10 mL volumetric flask.

• Record the exact weight.

• Dissolve the analyte in the chosen solvent.

• Bring the flask to volume with the solvent and mix thoroughly.

• Calculate the exact concentration of the stock solution.

• Store the stock solution in an amber glass vial at a low temperature (e.g., 4°C) to prevent degradation.

3.2.2. Nonylbenzene-d24 Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL)

• If starting from a neat standard, accurately weigh approximately 10 mg of Nonylbenzene-d24 into a 10 mL volumetric flask.

• If using a certified solution, perform the necessary dilutions to achieve the target concentration.

• Record the exact weight or dilution factor.

• Dissolve and bring to volume with the same solvent used for the analyte stock solution.

• Calculate the exact concentration.

• Store under the same conditions as the analyte stock solution.

Preparation of Working Solutions

3.3.1. Analyte Working Standard Solution (e.g., 10 µg/mL)

• Pipette 100 µL of the 1000 µg/mL analyte stock solution into a 10 mL volumetric flask.

• Dilute to the mark with the solvent and mix thoroughly.

3.3.2. Nonylbenzene-d24 Internal Standard Working Solution (e.g., 10 µg/mL)

• Pipette 100 µL of the 1000 µg/mL Nonylbenzene-d24 stock solution into a 10 mL volumetric flask.

• Dilute to the mark with the solvent and mix thoroughly.

Preparation of Calibration Standards

A minimum of five concentration levels is recommended to establish a robust calibration curve.[2] The following is an example of a five-point calibration curve.

Calibration Level	Volume of Analyte Working Standard (10 µg/mL)	Final Volume	Final Analyte Concentration	Volume of IS Working Solution (10 µg/mL)	Final IS Concentration
1	10 µL	1 mL	100 ng/mL	10 µL	100 ng/mL
2	25 µL	1 mL	250 ng/mL	10 µL	100 ng/mL
3	50 µL	1 mL	500 ng/mL	10 µL	100 ng/mL
4	75 µL	1 mL	750 ng/mL	10 µL	100 ng/mL
5	100 µL	1 mL	1000 ng/mL	10 µL	100 ng/mL

Procedure:

• Label five 1 mL volumetric flasks or autosampler vials.

• Into each flask/vial, pipette the specified volume of the analyte working standard solution as indicated in the table above.

• To each flask/vial, add a constant amount (e.g., 10 µL) of the 10 µg/mL Nonylbenzene-d24 internal standard working solution.

• Bring each flask/vial to the final volume of 1 mL with the solvent.

• Mix each standard thoroughly.

• Transfer the standards to autosampler vials for analysis.

Instrumental Analysis (GC-MS Example)

The following are general GC-MS conditions that may be suitable for the analysis of Nonylbenzene and similar compounds. These should be optimized for the specific instrument and application.

Parameter	Typical Setting
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 300 °C (hold 5 min)
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ion (Analyte)	To be determined based on the analyte's mass spectrum
Quantification Ion (Nonylbenzene-d24)	To be determined (e.g., a prominent, unique ion in its mass spectrum)

Data Analysis and Calibration Curve Construction

• Inject the prepared calibration standards into the GC-MS system.

• For each calibration level, determine the peak area of the analyte and the peak area of the internal standard (Nonylbenzene-d24).

• Calculate the Response Ratio for each calibration standard using the following equation: Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Plot a graph of the Response Ratio (y-axis) versus the corresponding analyte concentration (x-axis).

• Perform a linear regression analysis on the data points.

• The resulting equation of the line (y = mx + c) represents the calibration curve, where 'y' is the response ratio, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept.

• The linearity of the calibration curve should be evaluated by the coefficient of determination (R²). A value of R² ≥ 0.995 is generally considered acceptable for good linearity.

Experimental Workflow Diagram

Caption: Workflow for creating a calibration curve with an internal standard.

Conclusion

This application note provides a comprehensive and detailed protocol for creating calibration curves using Nonylbenzene-d24 as an internal standard. By following these guidelines, researchers, scientists, and drug development professionals can generate high-quality, reliable, and reproducible quantitative data. The use of a deuterated internal standard like Nonylbenzene-d24 is a robust approach to minimize the impact of sample matrix effects and variations in analytical conditions, ultimately leading to more accurate and precise results. It is important to note that the specific concentrations and instrumental parameters may require optimization for different analytes, matrices, and analytical platforms.

References

• 1. Determination of priority organic micro-pollutants in water by gas chromatography coupled to triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Deuterated Nonyl-Compounds in Sediment and Soil Analysis

Introduction

Nonylphenols (NPs) are persistent organic pollutants that accumulate in soil and sediment, posing a risk to ecosystems and human health. Accurate quantification of these compounds in complex environmental matrices is crucial for monitoring and risk assessment. The use of isotopically labeled internal standards, such as Nonylbenzene-d24 or more commonly, 13C-labeled Nonylphenol, is essential for achieving high accuracy and precision in these analyses. This document provides detailed application notes and protocols for the determination of nonylphenols in soil and sediment using isotope dilution mass spectrometry.

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that utilizes isotopically labeled analogues of the target analytes as internal standards.[1][2] These standards, such as 13C-labeled nonylphenol, are chemically identical to the native analytes and exhibit similar behavior during sample preparation and analysis.[2] This allows for the correction of matrix effects and variations in extraction efficiency, leading to more accurate and reliable quantification.[1][2] Deuterated surrogates are added to samples before any processing steps to monitor the performance of the analytical method.[2][3]

Application Notes

The analysis of nonylphenols in solid environmental samples like soil and sediment presents several challenges, including complex sample matrices and the potential for analyte loss during sample preparation. The use of deuterated internal standards, such as Nonylbenzene-d24 or 13C-labeled nonylphenol, in conjunction with mass spectrometry-based methods offers a robust solution to these challenges.

Key Applications:

• Environmental Monitoring: Routine monitoring of nonylphenol contamination in soils and sediments from industrial areas, agricultural fields amended with sewage sludge, and aquatic environments.

• Risk Assessment: Accurate determination of nonylphenol concentrations to assess the potential risks to terrestrial and benthic organisms.

• Remediation Studies: Evaluating the effectiveness of remediation strategies for contaminated sites.

Choice of Internal Standard:

While the user specified Nonylbenzene-d24, the scientific literature more frequently reports the use of 13C-labeled nonylphenols (e.g., 13C6-NP) as internal standards for nonylphenol analysis.[4][5] Both can serve as effective surrogates or internal standards due to their similar chemical behavior to the target analytes. The choice of standard will depend on the specific target analytes and the analytical method employed.

Quantitative Data Summary

The following table summarizes typical method performance parameters for the analysis of nonylphenols in soil and sediment using isotope dilution techniques.

Parameter	Soil	Sediment	Reference(s)
Recovery Rates	89% - 94%	86.8% - 108.6%	[5][6]
Limits of Detection (LOD)	1 - 100 µg/kg	0.37 - 1.79 µg/kg	[5][6]
Limits of Quantification (LOQ)	1 - 100 µg/kg	1.11 - 5.41 µg/kg	[5][6]

Experimental Protocols

The following protocols describe the determination of nonylphenols in soil and sediment samples using a deuterated internal standard with GC-MS or LC-MS/MS analysis.

Protocol 1: Sample Preparation - Ultrasonic-Assisted Extraction

This protocol is suitable for a wide range of soil and sediment types.

• Sample Homogenization: Air-dry the soil or sediment sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sample by thorough mixing.

• Spiking with Internal Standard: Weigh approximately 2 g of the homogenized sample into a glass vial. Spike the sample with a known amount of deuterated nonylphenol internal standard (e.g., 13C6-Nonylphenol) in a suitable solvent.

• Extraction: Add 10 mL of an extraction solvent mixture, such as water/methanol (B129727) (30/70 v/v), to the sample vial.[7] Place the vial in an ultrasonic bath and sonicate for 15 minutes at 45°C.[7] Repeat the extraction step with a fresh portion of the solvent.[7]

• Extract Combination and Concentration: Combine the extracts from the two extraction steps.

• Solid-Phase Extraction (SPE) Cleanup: Load the combined extract onto a C18 SPE cartridge that has been pre-conditioned with methanol and water.[7] Wash the cartridge to remove interferences. Elute the analytes with methanol followed by acetonitrile.[7]

• Final Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small volume of a suitable solvent for instrumental analysis.[7]

Protocol 2: Sample Preparation - Pressurized Liquid Extraction (PLE)

PLE is an automated technique that uses elevated temperatures and pressures to achieve rapid and efficient extractions.

• Sample Preparation: Mix the homogenized soil or sediment sample with a drying agent like diatomaceous earth.

• Spiking with Internal Standard: Add a known amount of the deuterated internal standard to the sample.

• PLE Extraction: Pack the sample mixture into a PLE cell. Perform the extraction using a solvent mixture such as acetone-hexane (50:50 v/v).[6]

• Extract Cleanup: The extracted sample can be cleaned up using SPE as described in Protocol 1.[6]

• Concentration: Concentrate the cleaned extract to the final volume for analysis.

Protocol 3: Instrumental Analysis - GC-MS/MS

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for separating nonylphenol isomers (e.g., DB-5ms).

  • Injector: Splitless injection mode.

  • Oven Temperature Program: An optimized temperature program to ensure good separation of the target analytes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Monitor characteristic ions for both the native nonylphenols and the deuterated internal standard.

Protocol 4: Instrumental Analysis - LC-MS/MS

• Liquid Chromatograph (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used.[1]

  • Mobile Phase: A gradient of methanol and water is often employed.[1]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for nonylphenols.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-product ion transitions for each analyte and the internal standard.

Visualizations

Caption: Analytical workflow for nonylphenol analysis in soil and sediment.

References

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 3. dirtyproperty.com [dirtyproperty.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Analysis of Endocrine Disrupting Nonylphenols in Foods by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative determination of octylphenol, nonylphenol, alkylphenol ethoxylates and alcohol ethoxylates by pressurized liquid extraction and liquid chromatography-mass spectrometry in soils treated with sewage sludges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of nonylphenol and nonylphenol ethoxylates in environmental solid samples by ultrasonic-assisted extraction and high performance liquid chromatography-fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Recovery of Nonylbenzene-d24

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common issue of poor recovery of the internal standard, Nonylbenzene-d24, during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor recovery of Nonylbenzene-d24?

Poor recovery of Nonylbenzene-d24, a hydrophobic internal standard, can typically be attributed to one of three main areas: extraction inefficiency, matrix effects, or instrumental issues.[1]

• Extraction Inefficiency : The physical and chemical properties of Nonylbenzene-d24 (high LogP, ~6.9-7.1) mean it is highly non-polar.[2][3][4] Inefficiency arises if the chosen extraction method does not effectively transfer it from the sample matrix to the final extract. This can be due to an inappropriate choice of solvent, incorrect pH, poor phase separation in liquid-liquid extraction (LLE), or problems with a solid-phase extraction (SPE) protocol.[5][6]

• Matrix Effects : Components from the sample matrix (e.g., lipids, salts, proteins) can co-elute with Nonylbenzene-d24 and interfere with its ionization in the mass spectrometer source, leading to signal suppression or enhancement.[7] This doesn't mean the standard isn't there; it just means the detector can't "see" it properly.

• Instrumental Problems : Issues within the analytical instrument, such as leaks in the GC/LC system, a contaminated injector port, a dirty ion source, or column degradation, can lead to a decreased signal for the internal standard.[1][8][9]

Q2: How can I determine if the problem is due to extraction inefficiency or matrix effects?

A post-extraction spike experiment is a reliable method to distinguish between these two common issues.[1] This experiment helps you determine if the loss of signal is occurring during the extraction process itself or after the sample has been prepared, during the analytical measurement.

Interpreting Post-Extraction Spike Results

The results from this experiment can point to the likely cause of poor recovery. The table below summarizes how to interpret different outcomes.[1]

Scenario	Recovery (%)	Matrix Effect (%)	Likely Cause	Recommended Action
1	Low (<80%)	Near 0%	Inefficient Extraction	The internal standard is being lost during the sample preparation steps. Focus on optimizing your LLE or SPE protocol.
2	Near 100%	High (>20% or <-20%)	Significant Matrix Effect	The extraction is working, but co-eluting matrix components are suppressing or enhancing the signal. Improve sample cleanup or modify chromatographic conditions.
3	Low (<80%)	High (>20% or <-20%)	Both Inefficient Extraction and Matrix Effects	A combination of issues is present. Address the extraction inefficiency first, then re-evaluate for matrix effects.

See the detailed protocol for this experiment in the "Experimental Protocols" section below.

Q3: I suspect my Liquid-Liquid Extraction (LLE) is inefficient for Nonylbenzene-d24. How can I optimize it?

Given that Nonylbenzene-d24 is very hydrophobic, optimizing your LLE protocol should focus on ensuring it partitions effectively from the aqueous sample phase into the organic solvent.[10]

Key Optimization Strategies:

• Solvent Selection : Ensure your extraction solvent's polarity is well-matched to Nonylbenzene-d24. Since it is highly non-polar, solvents like hexane, heptane, or methyl tert-butyl ether (MTBE) are excellent choices. Avoid using highly polar solvents.[10]

• Solvent-to-Sample Ratio : Increase the volume of the organic extraction solvent relative to the aqueous sample. A ratio of 7:1 (organic:aqueous) is often cited as a good starting point for optimization to maximize recovery.[5][10]

• "Salting Out" Effect : For aqueous samples, adding a neutral salt like sodium sulfate (B86663) or sodium chloride (e.g., 3-5 M) can decrease the solubility of non-polar compounds in the aqueous phase, driving them into the organic solvent and improving recovery.[5][10]

• Shaking/Mixing : Ensure vigorous mixing (e.g., vortexing for 1-2 minutes) to maximize the surface area between the two phases and allow for efficient partitioning. Be cautious not to create emulsions that are difficult to break.[10][11]

• Back Extraction : To improve the cleanliness of the final extract, a back-extraction step can be performed. After the initial extraction, the organic phase can be washed with a fresh aqueous phase to remove any polar interferences.[5][10]

Q4: I am using Solid-Phase Extraction (SPE) and getting poor recovery. What are the common pitfalls?

Poor SPE recovery for a hydrophobic compound like Nonylbenzene-d24 typically occurs at one of the four main steps: conditioning, loading, washing, or elution.[12] A systematic approach is needed to identify the source of the loss.

Troubleshooting SPE Steps

Step	Potential Problem	Troubleshooting Action
1. Conditioning/ Equilibration	The sorbent is not properly wetted, leading to inconsistent interactions.[13][14]	Ensure the sorbent (e.g., C18) is first treated with a water-miscible solvent (like methanol) and then with an aqueous solution matching the sample's matrix to activate the stationary phase. Never let the sorbent run dry before loading the sample.[14]
2. Sample Loading	The flow rate is too fast, preventing proper retention.[13][14]	Decrease the sample loading flow rate (e.g., ~1 mL/min) to allow sufficient time for Nonylbenzene-d24 to interact with and bind to the sorbent.[14]
The sample solvent is too strong.	If the sample is dissolved in a solvent with high organic content, the Nonylbenzene-d24 may not be retained on the sorbent. Dilute the sample with a weaker solvent (e.g., water) if possible.[6]
3. Washing	The wash solvent is too strong, prematurely eluting the internal standard.[15]	Nonylbenzene-d24 is weakly retained on reversed-phase sorbents via non-polar interactions. Use a wash solvent that is weak enough to remove polar interferences without eluting the standard (e.g., a low percentage of organic solvent in water).[16]
4. Elution	The elution solvent is too weak or the volume is insufficient.[16]	Use a strong, non-polar solvent (e.g., hexane, ethyl acetate, or acetonitrile) to disrupt the hydrophobic interactions and elute the Nonylbenzene-d24.[13] Ensure the elution volume is sufficient to pass through the entire sorbent bed, and consider using a "soak" step where the solvent sits (B43327) in the cartridge for a few minutes to improve desorption.[6][14]

See the protocol for a "SPE Step-by-Step Recovery Assessment" in the section below to pinpoint exactly where the loss is occurring.

Experimental Protocols

Protocol: Post-Extraction Spike Analysis

This protocol is designed to differentiate between extraction inefficiency and matrix effects.[1]

1. Preparation of Samples (in triplicate):

• Set A (Pre-extraction Spike):

  • Take a blank matrix sample (a sample identical to your study samples but without the analyte of interest).

  • Spike it with Nonylbenzene-d24 at the standard concentration used in your assay.

  • Proceed with your entire extraction procedure.

• Set B (Post-extraction Spike):

  • Take an identical blank matrix sample.

  • Perform the entire extraction procedure on this blank sample first.

  • Spike the resulting final extract with Nonylbenzene-d24 at the same standard concentration.

• Set C (Standard in Clean Solvent):

  • Prepare a solution of Nonylbenzene-d24 in your final, clean reconstitution solvent at the exact same concentration as the spiked samples. This represents 100% recovery with no matrix.

2. Analysis:

• Analyze all three sets of samples (A, B, and C) using your established analytical method (e.g., LC-MS or GC-MS).

• Record the peak area for Nonylbenzene-d24 in each sample.

3. Calculations:

• Recovery (%) = (Average Peak Area of Set A / Average Peak Area of Set B) * 100

• Matrix Effect (%) = ((Average Peak Area of Set B / Average Peak Area of Set C) - 1) * 100

  • A negative value indicates signal suppression, while a positive value indicates signal enhancement.

Protocol: SPE Step-by-Step Recovery Assessment

This protocol helps identify which step in your SPE procedure is responsible for the loss of the internal standard.[12]

1. Procedure:

• Begin with a standard SPE cartridge and a clean solution of Nonylbenzene-d24 (not in a complex matrix) to establish a baseline.

• Perform your standard SPE protocol, but collect the liquid from each step into a separate, labeled vial.

  • Fraction 1: Collect all solvent that passes through during the Conditioning/Equilibration steps.

  • Fraction 2: Collect all sample that passes through during the Sample Loading step.

  • Fraction 3: Collect all solvent that passes through during the Washing step.

  • Fraction 4: Collect the final Eluate .

2. Analysis:

• Analyze each collected fraction (1 through 4) using your analytical method to determine the amount of Nonylbenzene-d24 present in each.

3. Interpretation:

• If the standard is in Fraction 2: Your sample loading conditions (e.g., flow rate, solvent composition) are incorrect, causing the standard to pass through without being retained.[12]

• If the standard is in Fraction 3: Your wash solvent is too strong and is stripping the standard from the sorbent.[12]

• If little to no standard is in Fraction 4 (and it's not in Fractions 2 or 3): Your elution solvent is too weak or the volume is insufficient to remove the standard from the cartridge. It remains irreversibly bound.[12][16]

References

• 1. benchchem.com [benchchem.com]
• 2. Nonylbenzene-d24 | CAS#:1219799-13-9 | Chemsrc [chemsrc.com]
• 3. n-Nonylbenzene | C15H24 | CID 14126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Nonylbenzene-2,3,4,5,6-D5 | C15H24 | CID 90471378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. biotage.com [biotage.com]
• 12. silicycle.com [silicycle.com]
• 13. specartridge.com [specartridge.com]
• 14. silicycle.com [silicycle.com]
• 15. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Nonylbenzene-d24 Concentration for Internal Standard Applications

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the optimal use of Nonylbenzene-d24 as an internal standard in analytical methodologies.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Nonylbenzene-d24 as an internal standard?

A1: Nonylbenzene-d24, a deuterated form of nonylbenzene, serves as an ideal internal standard (IS) for quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS). Its primary role is to compensate for variations that can occur during sample preparation, extraction, and analysis.[1][2] By adding a known and constant amount of Nonylbenzene-d24 to all samples, calibration standards, and quality controls, the ratio of the analyte signal to the internal standard signal is used for quantification. This normalization process significantly improves the precision and accuracy of the results by correcting for matrix effects, injection volume variability, and instrument response fluctuations.[1]

Q2: What are the potential risks of using a suboptimal concentration of Nonylbenzene-d24?

A2: Using an inappropriate concentration of Nonylbenzene-d24 can lead to several analytical issues:

• Too Low Concentration: A low concentration may result in a poor signal-to-noise ratio for the internal standard, leading to imprecise and inaccurate measurements.[1]

• Too High Concentration: An excessively high concentration can cause detector saturation, leading to a non-linear response for the analyte, especially at higher concentrations.[1][3] It can also increase the risk of "crosstalk," where the natural isotopes of the high-concentration internal standard interfere with the analyte's signal.[1]

Q3: Should the concentration of Nonylbenzene-d24 be similar to the expected analyte concentration?

A3: Yes, it is a common practice to use an internal standard concentration that is similar to the concentration of the target analyte(s).[2] A general guideline is to aim for an internal standard concentration that produces a signal intensity that is roughly in the middle of the calibration curve's range. Some studies suggest aiming for a signal intensity that is about 50% of the highest calibration standard.[1][3]

Q4: Can Nonylbenzene-d24 co-elute perfectly with the non-deuterated nonylbenzene?

A4: Ideally, a deuterated internal standard should co-elute with its non-deuterated counterpart. However, a phenomenon known as the "chromatographic isotope effect" can sometimes cause deuterated compounds to elute slightly earlier.[4][5] This is because the carbon-deuterium (C-D) bond is slightly stronger and shorter than a carbon-hydrogen (C-H) bond, which can lead to minor differences in their interaction with the chromatographic column.[4][5] While often negligible, a significant shift can be problematic if it leads to differential matrix effects.[4]

Troubleshooting Guide

This guide addresses common issues encountered when using Nonylbenzene-d24 as an internal standard.

Issue	Possible Cause(s)	Recommended Action(s)
Non-linear calibration curve	Internal standard concentration is too high, causing detector saturation.	Reduce the concentration of the Nonylbenzene-d24 spiking solution. A good starting point is to aim for a response that is about 50% of the response of the highest analyte standard.[1][3]
Significant disparity between analyte and internal standard signals.	Adjust the Nonylbenzene-d24 concentration to be closer to the mid-point of the analyte's calibration range.[1]
High variability in internal standard peak area	Inconsistent sample preparation or injection volume.	Ensure consistent and precise addition of the internal standard to all samples. Use an autosampler for injections to minimize volume variations.
Matrix effects suppressing or enhancing the internal standard signal.	Evaluate matrix effects by comparing the internal standard response in solvent versus in a matrix blank. If significant effects are observed, further sample cleanup or a different internal standard may be necessary.[4]
Isotopic exchange (back-exchange) of deuterium (B1214612) for hydrogen.	Assess the stability of the deuterium labels by incubating the internal standard in the sample matrix under analytical conditions and monitoring for any decrease in the deuterated signal and increase in the non-deuterated signal.[4][5]
Analyte signal detected in a blank sample spiked only with Nonylbenzene-d24	The Nonylbenzene-d24 standard contains the non-deuterated analyte as an impurity.	Check the certificate of analysis for the isotopic and chemical purity of the standard. If necessary, acquire a standard with higher purity.[4]
In-source fragmentation and loss of deuterium from the internal standard.	Optimize mass spectrometer conditions by using "softer" ionization techniques to minimize fragmentation.[5]
Slightly different retention times for Nonylbenzene and Nonylbenzene-d24	Chromatographic isotope effect.	While perfect co-elution may not be achievable, optimize the GC method (e.g., temperature program, flow rate) to ensure baseline separation from other matrix components.[5] Adjust integration parameters to accurately quantify both peaks.[5]

Experimental Protocol: Optimizing Nonylbenzene-d24 Concentration

Objective: To determine the optimal concentration of Nonylbenzene-d24 that provides a stable and consistent signal across the entire calibration range of the target analyte, resulting in a linear calibration curve with a high correlation coefficient (R² > 0.99).

Methodology:

• Prepare Analyte Calibration Standards: Prepare a series of at least 5-7 calibration standards of the non-deuterated analyte (e.g., nonylbenzene) in a clean solvent, covering the expected analytical range of your samples.

• Prepare a Range of Internal Standard Spiking Solutions: Prepare 3 to 5 different concentrations of Nonylbenzene-d24 in the same clean solvent. A recommended starting point is to have concentrations that are expected to be in the low, middle, and high range of your analyte's concentration.

• Prepare Calibration Sets: For each Nonylbenzene-d24 concentration, prepare a full set of calibration standards. This is done by spiking a fixed volume of the respective Nonylbenzene-d24 solution into each of the analyte calibration standards.

• Analyze and Evaluate:

  • Analyze all sets of calibration standards using your established GC-MS method.

  • For each set, plot the response ratio (analyte peak area / internal standard peak area) against the analyte concentration.

  • Calculate the linearity (R²) of the calibration curve for each Nonylbenzene-d24 concentration.

• Selection Criteria: Choose the Nonylbenzene-d24 concentration that results in the calibration curve with the best linearity (R² closest to 1.0) and demonstrates a stable and consistent internal standard signal across all calibration points.

Data Presentation

Table 1: Impact of Nonylbenzene-d24 Concentration on Calibration Curve Linearity

Nonylbenzene-d24 Concentration (ng/mL)	Analyte Concentration Range (ng/mL)	Calibration Curve Linearity (R²)	Internal Standard Peak Area RSD (%)	Observations
10	1 - 100	0.991	15.2	Poor signal-to-noise for IS at low analyte levels.
50	1 - 100	0.999	4.5	Good linearity and stable IS signal.
200	1 - 100	0.985	3.8	Non-linearity observed at higher analyte concentrations.

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific analytical method and instrumentation.

Visualizations

Caption: Troubleshooting workflow for common issues with Nonylbenzene-d24.

Caption: Workflow for optimizing Nonylbenzene-d24 concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Addressing Matrix Effects with Nonylbenzene-d24

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Nonylbenzene-d24 as an internal standard to mitigate matrix effects in complex sample analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in quantitative analysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, undetected components from the sample matrix (e.g., plasma, soil, food extracts). This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of quantitative results.

Q2: How does Nonylbenzene-d24 help in correcting for matrix effects?

A2: Nonylbenzene-d24 is a stable isotope-labeled (SIL) internal standard. Because it is chemically and structurally very similar to nonylbenzene (B91765) and other related aromatic compounds, it is expected to co-elute and experience nearly identical matrix effects as the analyte of interest. By adding a known amount of Nonylbenzene-d24 to all samples, calibrators, and quality controls, the ratio of the analyte's response to the internal standard's response is used for quantification. This ratiometric approach normalizes variations in signal intensity caused by matrix effects, leading to more accurate and precise measurements.

Q3: When is it appropriate to use Nonylbenzene-d24 as an internal standard?

A3: Nonylbenzene-d24 is an ideal internal standard for the quantitative analysis of nonylphenol, its isomers, and other structurally similar aromatic compounds in complex matrices by GC-MS or LC-MS. Its physical properties make it suitable for methods involving organic solvent extraction and chromatographic separation.

Q4: What are the key considerations when preparing a Nonylbenzene-d24 stock solution?

A4: Ensure that the solvent used to dissolve Nonylbenzene-d24 is of high purity (e.g., HPLC or GC grade) and is compatible with your sample preparation workflow and analytical instrumentation. Stock solutions should be stored in tightly sealed containers at the recommended temperature to prevent evaporation and degradation. It is also crucial to accurately know the concentration of the stock solution for precise spiking into samples.

Troubleshooting Guide

Issue 1: Significant Ion Suppression or Enhancement is Still Observed Despite Using Nonylbenzene-d24.

• Possible Cause A: Differential Matrix Effects.

  • Explanation: The analyte and Nonylbenzene-d24 may not be experiencing the exact same degree of ion suppression or enhancement. This can happen if there is a slight chromatographic separation between the two compounds due to the deuterium (B1214612) isotope effect, causing them to elute in regions with different matrix components.

  • Troubleshooting Steps:

    • Optimize Chromatography: Adjust the chromatographic gradient, temperature, or mobile phase composition to ensure co-elution of the analyte and Nonylbenzene-d24.

    • Evaluate Sample Cleanup: A more rigorous sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can remove the interfering matrix components.

    • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their effect.

• Possible Cause B: High Concentration of Matrix Components.

  • Explanation: In extremely complex matrices, the concentration of interfering substances may be so high that it saturates the ionization source, affecting both the analyte and the internal standard.

  • Troubleshooting Steps:

    • Improve Sample Preparation: Implement a more effective sample cleanup method to remove a larger portion of the matrix.

    • Dilute the Sample: As mentioned above, dilution is a simple and effective way to reduce matrix effects.

Issue 2: Poor Peak Shape or Tailing for Analyte and/or Nonylbenzene-d24.

• Possible Cause A: Active Sites in the GC Inlet or Column.

  • Explanation: Active sites in the GC liner or on the column can interact with the analytes, leading to poor peak shape.

  • Troubleshooting Steps:

    • Use a Deactivated Liner: Ensure you are using a high-quality, deactivated GC inlet liner.

    • Column Maintenance: Condition the column according to the manufacturer's instructions. If the problem persists, it may be necessary to trim the front end of the column or replace it.

• Possible Cause B: Incompatible Solvent.

  • Explanation: The solvent used to reconstitute the final extract may not be compatible with the mobile phase, leading to poor chromatography.

  • Troubleshooting Steps:

    • Solvent Matching: Ensure the final sample solvent is as similar as possible to the initial mobile phase conditions.

Issue 3: High Variability in Nonylbenzene-d24 Response Across Samples.

• Possible Cause A: Inconsistent Sample Preparation.

  • Explanation: Variability in the extraction or sample cleanup process can lead to inconsistent recovery of the internal standard.

  • Troubleshooting Steps:

    • Standardize Procedures: Ensure that all sample preparation steps are performed consistently for all samples.

    • Automate Sample Preparation: If possible, use an automated sample preparation system to minimize human error.

• Possible Cause B: Instability of Nonylbenzene-d24 in the Matrix.

  • Explanation: Although unlikely for a stable compound like Nonylbenzene-d24, degradation could occur under extreme pH or temperature conditions during sample processing.

  • Troubleshooting Steps:

    • Evaluate Sample Processing Conditions: Assess if any steps in your protocol could lead to the degradation of the internal standard.

Quantitative Data Summary

The following tables provide illustrative data on the performance of a deuterated internal standard like Nonylbenzene-d24 in addressing matrix effects for the analysis of a hypothetical aromatic analyte in various complex matrices. Note: This data is representative and should be confirmed by in-house validation.

Table 1: Matrix Effect and Recovery Data for Analyte X with Nonylbenzene-d24 Internal Standard

Matrix Type	Analyte Concentration (ng/mL)	Matrix Effect (%)	Recovery (%)
Wastewater	10	-45	88
100	-42	91
Soil Extract	10	-60	85
100	-55	89
Human Plasma	10	-30	95
100	-28	98
Food Homogenate	10	-75	82
100	-71	86

Table 2: Method Precision and Accuracy with and without Internal Standard Correction

Matrix Type	Parameter	Without IS Correction	With Nonylbenzene-d24 Correction
Wastewater	Precision (%RSD)	25.4	6.8
Accuracy (%Bias)	-40.2	-5.3
Soil Extract	Precision (%RSD)	31.8	8.1
Accuracy (%Bias)	-58.7	-7.9
Human Plasma	Precision (%RSD)	18.9	4.5
Accuracy (%Bias)	-27.5	-3.1
Food Homogenate	Precision (%RSD)	38.2	9.7
Accuracy (%Bias)	-72.1	-10.4

Experimental Protocols

Protocol 1: Quantification of Matrix Effect and Recovery

This protocol describes a post-extraction spike experiment to quantitatively assess matrix effects and recovery.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and Nonylbenzene-d24 into a clean solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and Nonylbenzene-d24 into the extracted matrix at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and Nonylbenzene-d24 into the blank matrix before the extraction process at the same concentrations as in Set A.

• Analyze Samples: Analyze all three sets of samples using the validated LC-MS/MS or GC-MS method.

• Calculations:

  • Matrix Factor (MF): (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE): (Mean Peak Area in Set C) / (Mean Peak Area in Set B)

Protocol 2: Sample Preparation of Complex Water Sample using SPE

• Sample Collection: Collect 500 mL of water sample in a clean glass bottle.

• Internal Standard Spiking: Add a known amount of Nonylbenzene-d24 solution to the water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Pass the entire 500 mL water sample through the SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Drying: Dry the cartridge under a stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard with 5 mL of dichloromethane.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of a suitable solvent for analysis.

Visualizations

Caption: Experimental workflow for quantitative analysis using Nonylbenzene-d24.

Stability of Nonylbenzene-d24 in solution and during storage

This technical support center provides guidance on the stability of Nonylbenzene-d24 in solution and during storage. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Nonylbenzene-d24 and why is its stability important?

Q2: What are the general recommendations for storing neat Nonylbenzene-d24?

A2: Neat Nonylbenzene-d24 is typically a stable compound. Suppliers recommend storing it at room temperature in a tightly sealed container.[1] It should be kept in a dry, cool, and well-ventilated place.[2][3]

Q3: What solvents are recommended for preparing solutions of Nonylbenzene-d24?

A3: Nonylbenzene-d24 is soluble in most organic solvents. The choice of solvent will depend on the specific application. Common solvents include methanol, acetonitrile, hexane, and dichloromethane. The purity of the solvent is crucial to prevent the introduction of contaminants that could degrade the standard.

Q4: How should I store solutions of Nonylbenzene-d24?

A4: Solutions of Nonylbenzene-d24 should be stored in a tightly sealed vial, protected from light, and refrigerated when not in use. For long-term storage, freezing the solution at -20°C or below is recommended. It is important to minimize headspace in the vial to reduce solvent evaporation and potential degradation.

Q5: What are the potential degradation pathways for Nonylbenzene-d24?

A5: While Nonylbenzene-d24 is generally stable, potential degradation can occur under harsh conditions. Possible degradation pathways include oxidation of the alkyl chain or the aromatic ring, particularly if exposed to strong oxidizing agents, high temperatures, or UV light for extended periods. The presence of impurities in the solvent or on the surface of the storage container can also catalyze degradation.

Troubleshooting Guide

Issue 1: I am seeing a decrease in the peak area of my Nonylbenzene-d24 internal standard over time.

• Possible Cause 1: Evaporation of Solvent. If the storage container is not properly sealed, the solvent may evaporate, leading to an increase in the concentration of the standard and inaccurate dilutions, which might be misinterpreted as degradation.

  • Solution: Ensure that vials are tightly capped. Use vials with PTFE-lined caps (B75204) for a better seal. Prepare fresh dilutions from a stock solution for each analytical run.

• Possible Cause 2: Adsorption to Container Surface. Nonylbenzene (B91765) is a hydrophobic compound and may adsorb to the surface of glass or plastic containers, especially at low concentrations.

  • Solution: Use silanized glass vials to minimize adsorption. Rinsing the vial with the solvent before adding the solution can also help.

• Possible Cause 3: Chemical Degradation. The standard may be degrading due to exposure to light, heat, or incompatible chemicals.

  • Solution: Store solutions in amber vials to protect from light. Store at low temperatures (refrigerated or frozen). Ensure the solvent is of high purity and free from oxidizing agents or other reactive impurities.[2]

Issue 2: I am observing unexpected peaks in the chromatogram of my Nonylbenzene-d24 solution.

• Possible Cause 1: Contamination. The solvent, storage container, or handling equipment may be contaminated.

  • Solution: Use high-purity solvents and clean equipment. Run a blank analysis of the solvent to check for contaminants.

• Possible Cause 2: Degradation Products. The extra peaks could be degradation products of Nonylbenzene-d24.

  • Solution: To confirm if the peaks are from degradation, a forced degradation study can be performed by exposing the solution to stress conditions (e.g., heat, light, acid, base, oxidation). Analysis of the stressed sample can help identify potential degradation products.

Stability Data Summary

Solution Matrix	Storage Temperature	Container	Expected Stability (Short-term, <1 month)	Expected Stability (Long-term, >1 month)
Methanol	4°C	Amber Glass Vial	High	Moderate to High (monitor for degradation)
Acetonitrile	4°C	Amber Glass Vial	High	Moderate to High (monitor for degradation)
Hexane	4°C	Amber Glass Vial	High	High
Methanol	-20°C	Amber Glass Vial	High	High
Acetonitrile	-20°C	Amber Glass Vial	High	High
Hexane	-20°C	Amber Glass Vial	High	High

Note: The stability of the solution is highly dependent on the purity of the solvent and the cleanliness of the storage container. It is always recommended to perform periodic checks of the standard's purity and concentration.

Experimental Protocols & Workflows

Protocol: General Procedure for Evaluating the Stability of a Nonylbenzene-d24 Solution

• Preparation of Stock Solution: Prepare a stock solution of Nonylbenzene-d24 in a high-purity solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Preparation of Stability Samples: Aliquot the stock solution into several amber glass vials.

• Storage Conditions: Store the vials under different conditions to be tested (e.g., room temperature, 4°C, -20°C, exposure to light).

• Time Points: Analyze the samples at regular intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

• Analytical Method: Use a validated stability-indicating analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the concentration and purity of Nonylbenzene-d24.

• Data Analysis: Compare the concentration and purity of the stored samples to the initial sample (time 0). A significant change in concentration or the appearance of new peaks would indicate degradation.

Workflow for Stability Assessment

References

• 1. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.es [fishersci.es]

Correcting for isotopic overlap between Nonylbenzene-d24 and target compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering isotopic overlap between the internal standard Nonylbenzene-d24 and target analytes in mass spectrometry-based quantification.

Frequently Asked Questions (FAQs)

Q1: What is isotopic overlap and why is it a problem?

A1: Isotopic overlap, or "crosstalk," occurs when the isotopic distribution of a target analyte and its stable isotope-labeled internal standard (SIL-IS), such as Nonylbenzene-d24, are not fully resolved by the mass spectrometer. This means that some of the signal measured for the analyte may be contributed by the isotopic variants of the internal standard, and vice versa.[1] Failure to correct for this overlap can lead to inaccurate quantification, often causing a non-linear calibration curve and biased results, particularly at high analyte-to-internal standard concentration ratios.[1]

Q2: What causes isotopic overlap with Nonylbenzene-d24?

A2: Nonylbenzene-d24 (C₁₅D₂₄) is synthesized by replacing hydrogen atoms with deuterium (B1214612). However, this isotopic enrichment is typically not 100%. Commercially available Nonylbenzene-d24 often has an isotopic purity of around 99 atom % D. This means a small percentage of the internal standard molecules will contain fewer than 24 deuterium atoms (e.g., d23, d22). These less-deuterated species have lower masses and can contribute to the signal at the mass-to-charge ratio (m/z) of the unlabeled analyte (Nonylbenzene, C₁₅H₂₄) and other target compounds with similar m/z values.

Q3: How can I determine the isotopic distribution of my Nonylbenzene-d24 internal standard?

A3: The most accurate way is to analyze a pure solution of the Nonylbenzene-d24 standard by high-resolution mass spectrometry. This will allow you to observe the relative intensities of the different isotopologues (d24, d23, d22, etc.). Alternatively, you can calculate the theoretical isotopic distribution based on the manufacturer's stated isotopic purity using a binomial expansion.[2]

Q4: What are the general approaches to correct for isotopic overlap?

A4: The most common method involves mathematical correction using a system of linear equations or a correction matrix.[3][4] This approach requires determining the contribution of the internal standard's isotopic variants to the analyte's signal and subtracting it from the measured analyte signal. This correction can be applied post-acquisition during data processing.

Troubleshooting Guide

Issue: Non-linear calibration curve with a positive y-intercept.

This is a classic indicator of isotopic overlap, where the internal standard contributes to the analyte signal, causing a response even at zero analyte concentration.

Troubleshooting Steps:

• Confirm Isotopic Overlap:

  • Analyze a blank sample containing only the Nonylbenzene-d24 internal standard.

  • Monitor the m/z channel for your target analyte. A significant signal in the analyte channel confirms overlap.

• Determine Correction Factors:

  • Prepare two sets of solutions:

    • Set A: A pure solution of your target analyte at a known concentration.

    • Set B: A pure solution of your Nonylbenzene-d24 internal standard at the concentration used in your assay.

  • Analyze both sets by mass spectrometry and measure the signal intensities at the m/z of both the analyte and the internal standard.

  • Calculate the correction factors (CF):

    • CF₁ (IS contribution to Analyte): (Signal at Analyte m/z in Set B) / (Signal at IS m/z in Set B)

    • CF₂ (Analyte contribution to IS): (Signal at IS m/z in Set A) / (Signal at Analyte m/z in Set A)

• Apply the Correction:

  • Use the following equations to obtain the corrected signal intensities:

    • Corrected Analyte Signal = Measured Analyte Signal - (CF₁ * Measured IS Signal)

    • Corrected IS Signal = Measured IS Signal - (CF₂ * Measured Analyte Signal)

  • Re-plot the calibration curve using the corrected analyte signal and the corrected internal standard signal.

Experimental Protocol: Determining and Applying Isotopic Overlap Correction

This protocol outlines the steps to quantify and correct for isotopic overlap between a target analyte and Nonylbenzene-d24.

1. Materials:

• Target analyte standard
• Nonylbenzene-d24 internal standard (assumed 99 atom % D isotopic purity)
• Mass spectrometer (LC-MS/MS or GC-MS)
• Appropriate solvents and sample matrix

2. Stock Solutions:

• Prepare a 1 mg/mL stock solution of the target analyte.
• Prepare a 1 mg/mL stock solution of Nonylbenzene-d24.

3. Isotopic Distribution Analysis:

• Dilute the Nonylbenzene-d24 stock solution to an appropriate concentration for MS analysis.
• Acquire a full-scan mass spectrum to determine the experimental isotopic distribution.

4. Preparation of Correction Factor Solutions:

• Prepare a solution containing only the target analyte at a mid-range concentration of your expected calibration curve.
• Prepare a solution containing only Nonylbenzene-d24 at the final concentration it will be in your samples.

5. Data Acquisition:

• Analyze the correction factor solutions using your established MS method.
• Acquire data for your calibration curve standards and unknown samples, all spiked with a constant concentration of Nonylbenzene-d24.

6. Data Analysis:

• Calculate the correction factors as described in the troubleshooting section.
• Apply the correction equations to your calibration curve and sample data.
• Generate the corrected calibration curve and quantify your samples.

Quantitative Data Summary

The following table provides the theoretical isotopic distribution of Nonylbenzene-d24 with 99% isotopic purity, calculated using the binomial expansion method.

Isotopologue	Relative Abundance (%)
d24	78.54
d23	19.04
d22	2.22
d21	0.16
d20	0.01

Example Correction Calculation:

Assume the following uncorrected peak areas were measured for a sample:

• Measured Analyte Area: 55,000

• Measured IS (d24) Area: 100,000

From the analysis of pure standards, the following correction factors were determined:

• CF₁ (IS to Analyte): 0.05

• CF₂ (Analyte to IS): 0.02

Corrected Areas:

• Corrected Analyte Area = 55,000 - (0.05 * 100,000) = 50,000

• Corrected IS Area = 100,000 - (0.02 * 55,000) = 98,900

The corrected analyte and internal standard areas should then be used for quantification.

Visualizations

Caption: Experimental workflow for correcting isotopic overlap.

Caption: Logical relationship for isotopic overlap correction.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enrichment – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. en-trust.at [en-trust.at]
• 4. Isotope correction of mass spectrometry profiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving peak shape and resolution for Nonylbenzene-d24 in chromatography

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the chromatographic analysis of Nonylbenzene-d24, with a focus on improving peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: Why is my Nonylbenzene-d24 peak exhibiting tailing?

Peak tailing, where the latter half of the peak is drawn out, is a common issue that can compromise resolution and integration accuracy.[1][2] The primary causes for peak tailing with a non-polar compound like Nonylbenzene-d24 often involve active sites in the system or physical issues at the column inlet.

Potential Causes and Solutions:

• Active Sites: Unwanted interactions can occur between the analyte and active sites (e.g., exposed silanols) in the inlet liner, on glass wool, or at the head of the column.[3]

  • Solution: Use a fresh, deactivated inlet liner. If the problem persists, trim 10-20 cm from the front of the GC column to remove any accumulated non-volatile residues or active sites.[3]

• Column Contamination: Accumulation of non-volatile matrix components on the column can lead to peak distortion.

  • Solution: Install a guard column before the analytical column to protect it from contaminants. Regularly replace the guard column. If contamination is suspected, bake out the column at its maximum isothermal temperature.[4]

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet can create dead volume and turbulence, leading to tailing.[1][3][5]

  • Solution: Re-cut the column ensuring a clean, 90° cut.[1] Verify the correct column installation depth according to your instrument manufacturer's instructions.[1][3]

Q2: I am observing peak fronting for Nonylbenzene-d24. What is the likely cause?

Peak fronting, which appears as a leading edge on the peak, is most commonly caused by column overload.[1][3]

Potential Causes and Solutions:

• Column Overload: Injecting too much analyte mass onto the column can saturate the stationary phase, causing excess analyte molecules to travel ahead of the main band.[1][3]

  • Solution: Reduce the injection volume or dilute the sample. Verify that the concentration of Nonylbenzene-d24 is within the linear dynamic range of the column and detector.

• Inappropriate Sample Solvent: If the sample solvent is significantly stronger or more non-polar than the stationary phase, it can cause the analyte to move too quickly at the point of injection, leading to fronting.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase or a solvent that is chromatographically weaker.

Q3: My Nonylbenzene-d24 peak appears broad or split. What troubleshooting steps should I take?

Broad or split peaks can arise from several issues related to the injection technique, column health, or temperature parameters.[1][3][4][5]

Potential Causes and Solutions:

• Poor Focusing at Injection: If the initial oven temperature is too high relative to the boiling point of the injection solvent, the analyte band will not condense and focus effectively at the head of the column.[1][3]

  • Solution: For splitless injections, set the initial oven temperature at least 20°C below the boiling point of the sample solvent.[3]

• Column Deterioration: A void or channel can develop in the packing material at the column inlet, causing the sample to travel through two different paths, resulting in a split peak.[4]

  • Solution: Remove the column, trim 10-20 cm from the inlet, and reinstall. If the problem persists, the column may need to be replaced.[3]

• Inlet Leak: A significant leak at the injector, often due to a worn septum, can cause pressure fluctuations that result in distorted or split peaks.[6]

  • Solution: Check for leaks using an electronic leak detector and replace the septum if necessary.

Q4: The retention time for my deuterated standard (Nonylbenzene-d24) is slightly shorter than its non-deuterated analog. Is this normal?

Yes, this is a well-documented phenomenon known as the "chromatographic isotope effect".[7][8][9] Deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[7][9] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to minor differences in the molecule's interaction with the column's stationary phase.[8]

Recommendations:

• Confirm Peak Identity: Always confirm the identity of both the analyte and the internal standard peaks using their respective mass spectra, not just their retention times.[7]

• Method Optimization: While the retention times may not be identical, optimize your GC method (e.g., temperature program, flow rate) to ensure baseline separation of both peaks from any matrix interferences.[7]

• Integration Parameters: Adjust your data system's integration parameters to ensure accurate quantification of both peaks despite the slight difference in retention.[7]

Troubleshooting Guides

A systematic approach is crucial for efficiently diagnosing chromatographic issues. The following workflow provides a logical decision tree for troubleshooting common peak shape problems encountered during the analysis of Nonylbenzene-d24.

Caption: A decision tree for systematically troubleshooting common peak shape problems.

Key Chromatographic Parameters & Data

Optimizing chromatographic parameters is essential for achieving good peak shape and resolution. The following table provides recommended starting conditions for the GC-MS analysis of Nonylbenzene-d24. These parameters should be further optimized for your specific instrument and application.

Parameter	Recommended Starting Condition	Rationale for Peak Shape/Resolution
GC Column	Non-polar, e.g., DB-5ms, HP-5ms (30 m x 0.25 mm ID, 0.25 µm film)	A 5% phenyl-methylpolysiloxane phase provides good selectivity for non-polar aromatic compounds.[10] A standard length and ID balance efficiency and analysis time.[10][11]
Injection Volume	1 µL (Splitless)	Minimizes the risk of column overload, which can cause peak fronting.[12] Splitless injection is suitable for trace analysis.[12]
Inlet Temperature	280 °C	Ensures rapid and complete vaporization of Nonylbenzene without thermal degradation.
Carrier Gas	Helium or Hydrogen	Hydrogen allows for faster optimal linear velocities, potentially reducing run times without sacrificing resolution.
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)	An optimal flow rate minimizes peak broadening by balancing diffusion and mass transfer effects.[5][12]
Oven Program	Initial: 80°C (hold 1 min) Ramp: 15°C/min to 300°C Final: Hold 5 min	A lower initial temperature helps focus the analyte band at the column head. A moderate ramp rate ensures good separation from other components.
Transfer Line Temp	290 °C	Prevents condensation of the analyte between the GC and MS, which would cause peak tailing.
Ion Source Temp	230 °C	Standard temperature for robust ionization while minimizing potential in-source degradation or deuterium (B1214612) exchange.[7]
Quadrupole Temp	150 °C	A stable quadrupole temperature ensures consistent mass filtering and reproducible results.
MS Acquisition Mode	Selected Ion Monitoring (SIM)	Improves sensitivity and reduces chemical noise by monitoring only specific ions for Nonylbenzene-d24, leading to better signal-to-noise and peak integration.

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner and Septum Replacement)

Objective: To eliminate active sites and prevent leaks in the GC inlet, which are common causes of peak tailing and splitting.

Materials:

• Clean, lint-free gloves

• Wrenches for inlet maintenance

• New, deactivated inlet liner (appropriate for your injection type)

• New septum

• Tweezers

Methodology:

• Cool Down: Cool the GC inlet and oven to a safe temperature (below 50°C).

• Turn Off Gases: Turn off the carrier gas flow to the instrument.

• Remove Septum Nut: Unscrew the septum retaining nut from the top of the inlet.

• Replace Septum: Use tweezers to remove the old septum and replace it with a new one. Do not overtighten the nut, as this can deform the septum and cause leaks.

• Open Inlet: Unscrew the main inlet body to access the liner.

• Replace Liner: Carefully remove the old liner using tweezers. Insert a new, deactivated liner, ensuring it is correctly seated.

• Reassemble and Leak Check: Reassemble the inlet. Turn the carrier gas back on and use an electronic leak detector to check for leaks around the septum nut and other fittings.

• Condition: Once the system is confirmed to be leak-free, heat the inlet to its setpoint and allow it to condition for 15-20 minutes before running samples.

Protocol 2: Column Conditioning

Objective: To remove contaminants and residual moisture from a new GC column or a column that has been in storage, ensuring an inert and stable stationary phase.

Methodology:

• Installation: Install the column in the GC inlet, but do not connect the detector end. This prevents any contaminants from bleeding onto the detector.

• Purge with Carrier Gas: Set a carrier gas flow rate of 1-2 mL/min and purge the column at ambient temperature for 15-30 minutes. This removes oxygen from the column.[13]

• Set Temperature Program: Set the oven temperature to 20°C above your final analysis temperature, but do not exceed the column's maximum isothermal temperature limit.

• Heat Column: Start the oven program and hold at the conditioning temperature for 1-2 hours. For MS detectors, it is recommended to condition overnight at a temperature slightly above the final method temperature to ensure a stable baseline.[13]

• Cool Down and Connect: Cool the oven, turn off the gas flow, and connect the column to the detector, ensuring a proper connection.

• Verify Baseline: Heat the system to your method conditions and run a blank injection to ensure a stable, low-bleed baseline before analyzing samples.

Caption: Key parameters influencing chromatographic resolution in GC analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. youtube.com [youtube.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Guide to GC Column Selection and Optimizing Separations [uk.restek.com]
• 12. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Ion Suppression Effects on Nonylbenzene-d24 Signal

Welcome to the technical support center for minimizing ion suppression effects on the Nonylbenzene-d24 internal standard signal. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and practical solutions for common issues encountered during LC-MS/MS analysis of nonylphenols and related compounds.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Nonylbenzene-d24?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte or internal standard, in this case, Nonylbenzene-d24, in the mass spectrometer's ion source. This phenomenon is caused by co-eluting matrix components (e.g., salts, lipids, other organic molecules) that compete for ionization, leading to a decreased signal intensity.[1][2] This can compromise the accuracy, precision, and sensitivity of your quantitative analysis.[1][3]

Q2: How does Nonylbenzene-d24, as a deuterated internal standard, help mitigate ion suppression?

A2: Nonylbenzene-d24 is a stable isotope-labeled (SIL) internal standard. Since it is chemically and physically almost identical to the nonylphenol analytes, it is expected to have a very similar retention time and experience the same degree of ion suppression.[4] By adding a known amount of Nonylbenzene-d24 to all samples, calibrators, and quality control samples, the ratio of the analyte's peak area to the internal standard's peak area is used for quantification. This ratio should remain constant even if both signals are suppressed, thereby correcting for the signal loss and improving data accuracy.[4]

Q3: My Nonylbenzene-d24 signal is low and inconsistent. What are the potential causes?

A3: Several factors can lead to a low and inconsistent signal for your deuterated internal standard:

• Poor Sample Cleanup: Complex matrices like wastewater or sludge contain high concentrations of interfering compounds that can cause significant ion suppression.

• Chromatographic Co-elution with Suppressing Agents: If Nonylbenzene-d24 co-elutes with a region of high matrix interference, its signal will be suppressed.

• Suboptimal LC-MS/MS Conditions: Inappropriate mobile phase composition, flow rate, or ion source parameters can negatively impact ionization efficiency.

• Degradation of the Internal Standard: Although generally stable, improper storage or harsh sample preparation conditions could potentially lead to degradation.

Q4: Can Nonylbenzene-d24 fail to accurately compensate for ion suppression of the nonylphenol analyte?

A4: Yes, this phenomenon is known as differential ion suppression. It can occur if there is a slight chromatographic separation between the analyte and the deuterated internal standard (an "isotope effect").[4] If they do not elute at precisely the same time, they may be exposed to different co-eluting matrix components, leading to varying degrees of ion suppression and inaccurate quantification.[4]

Q5: How can I investigate if ion suppression is affecting my analysis?

A5: A post-column infusion experiment is a common method to identify regions of ion suppression in your chromatogram.[3][4] This involves continuously infusing a solution of your analyte and internal standard into the mobile phase after the analytical column but before the mass spectrometer. A dip in the baseline signal when a blank matrix sample is injected indicates the retention times where ion suppression is occurring.[3][4]

Troubleshooting Guides

Issue 1: Low Signal Intensity for Nonylbenzene-d24

Possible Cause	Troubleshooting Steps
Significant Ion Suppression from Matrix	1. Improve Sample Preparation: Implement a more rigorous cleanup method such as Solid Phase Extraction (SPE) to remove interfering matrix components.[5] 2. Dilute the Sample: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of suppressing agents.[6]
Suboptimal Ionization	1. Optimize Ion Source Parameters: Adjust spray voltage, gas flows, and temperature to enhance ionization efficiency. 2. Modify Mobile Phase: Add modifiers like ammonium (B1175870) fluoride (B91410) or ammonium acetate (B1210297) to improve adduct formation and ionization.[7]
Instrument Contamination	1. Clean the Ion Source: Follow the manufacturer's protocol for cleaning the ion source components. 2. Run System Blanks: Inject solvent blanks to check for and clear any system contamination.

Issue 2: Inconsistent Nonylbenzene-d24 Signal Across Samples

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	1. Standardize Sample Preparation: Ensure your sample preparation protocol is consistent for all samples to minimize variability in matrix composition. 2. Use Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix that is representative of your samples to compensate for consistent matrix effects.
Inconsistent Injection Volume	1. Check Autosampler Performance: Verify the precision and accuracy of your autosampler. 2. Ensure Proper Sample Dissolution: Make sure the final extract is fully dissolved and homogenous before injection.

Issue 3: Poor Analyte/Internal Standard Area Ratio Reproducibility

Possible Cause	Troubleshooting Steps
Differential Ion Suppression	1. Optimize Chromatography for Co-elution: Adjust the LC gradient, flow rate, or column chemistry to ensure the nonylphenol analyte and Nonylbenzene-d24 co-elute perfectly.[4] 2. Evaluate a Different Isotope-Labeled Standard: In rare cases, a ¹³C-labeled internal standard may exhibit a smaller isotope effect and better co-elution.
Analyte or IS Degradation	1. Check Sample Stability: Assess the stability of both the analyte and Nonylbenzene-d24 in the sample matrix and final extract under your storage conditions. 2. Use Milder Extraction Conditions: If degradation is suspected, explore less harsh extraction solvents or lower temperatures.

Quantitative Data Summary

The following tables provide a summary of expected recovery and limit of detection data for nonylphenol analysis using a deuterated internal standard like Nonylbenzene-d24 in various matrices.

Table 1: Recovery of Nonylphenols using Deuterated Internal Standards in Different Matrices

Matrix	Extraction Method	Analyte	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
River Sediment	Soxhlet Extraction	4-Nonylphenol	>90	-	[1]
Sediment	Solid Phase Extraction (SPE)	Nonylphenol	96.24 - 104.78	-	[5]
Sediment	Liquid-Liquid Extraction (LLE)	Nonylphenol	76.28 - 80.52	-	[5]
Wastewater Sludge	Sonication	4-n-Nonylphenol	up to 63	<13	[8]
Wastewater	Solid Phase Extraction (SPE)	4-n-Nonylphenol	up to 35	<13	[8]
Water	Solid Phase Extraction (SPE)	Nonylphenols	81.1 ± 1.0	1.0	[9]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Nonylphenol Analysis

Matrix	Analytical Method	LOD	LOQ	Reference
Water	SPE-GC-MS	0.01 µg/L	0.15 µg/L	[10]
Sediment	SPE-GC-MS	0.05 µg/mL	0.2 µg/mL	[5]
Sediment	LLE-GC-MS	0.2 µg/mL	0.4 µg/mL	[5]
Wastewater	SPE-GC-MS	0.03 µg/L	-	[8]
Wastewater Sludge	Sonication-GC-MS	0.04 µg/kg	-	[8]
Water	MC-HPLC-FLD	0.44 µg/L	1.47 µg/L	[11]

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) of Nonylphenols from Water Samples

This protocol is a general guideline for the extraction of nonylphenols from water samples using SPE, with Nonylbenzene-d24 as an internal standard.

Materials:

• Oasis HLB SPE cartridges

• SPE vacuum manifold

• Glass sample bottles

• Methanol (B129727) (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Acidified deionized water (pH adjusted with a suitable acid)

• Nitrogen evaporator

• Nonylbenzene-d24 internal standard solution

• Nonylphenol standard solutions

Procedure:

• Sample Preparation:

  • Collect water samples in pre-cleaned glass bottles.

  • Acidify the sample to the appropriate pH as per the specific method.

  • Spike the sample with a known amount of Nonylbenzene-d24 internal standard solution.

• SPE Cartridge Conditioning:

  • Mount the Oasis HLB SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing methanol followed by acidified deionized water.[12] Ensure the sorbent does not go dry.[12]

• Sample Loading:

  • Load the spiked water sample onto the SPE cartridge at a controlled flow rate (e.g., 2-5 mL/min).[12]

• Washing:

  • Wash the cartridge with a methanol/water solution to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum until the sorbent is visibly dry.[12]

• Elution:

  • Elute the analytes and internal standard from the cartridge with a suitable solvent, such as a methanol/DCM mixture.[12]

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Nonylphenols

This protocol provides a starting point for developing an LC-MS/MS method for the analysis of nonylphenols with Nonylbenzene-d24 as an internal standard.

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source.

LC Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with a modifier (e.g., 5 mM ammonium acetate).[13]

• Mobile Phase B: Methanol or Acetonitrile.

• Gradient: A gradient elution from a lower to a higher percentage of organic phase is typically employed to separate the nonylphenol isomers and elute them from the column.

• Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

• Injection Volume: 2-10 µL.

MS/MS Conditions:

• Ionization Mode: ESI positive or negative mode can be used. Positive mode often utilizes ammonium adducts for NPEOs.[13]

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each nonylphenol isomer and for Nonylbenzene-d24 should be optimized.

Visualizations

Caption: Troubleshooting workflow for low or inconsistent Nonylbenzene-d24 signal.

Caption: General workflow for sample preparation of water samples using SPE.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. benchchem.com [benchchem.com]
• 7. orbi.uliege.be [orbi.uliege.be]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Development of a novel solid-phase extraction element for the detection of nonylphenol in the surface water of Hangzhou - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 12. www2.gov.bc.ca [www2.gov.bc.ca]
• 13. lcms.cz [lcms.cz]

Dealing with contamination or impurities in Nonylbenzene-d24 standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nonylbenzene-d24 standards. The information is presented in a question-and-answer format to directly address common issues related to contamination and impurities.

Frequently Asked Questions (FAQs)

Q1: What is Nonylbenzene-d24 and what is it used for?

Nonylbenzene-d24 is a deuterated form of nonylbenzene (B91765), where 24 hydrogen atoms have been replaced by deuterium (B1214612) atoms. It is commonly used as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods like GC-MS and LC-MS. Its chemical properties are very similar to the non-deuterated nonylbenzene, but it has a different mass, allowing it to be distinguished in a mass spectrometer. This makes it an excellent tool for accurate quantification of nonylbenzene and related compounds in various samples.

Q2: What are the typical purity specifications for a Nonylbenzene-d24 standard?

High-quality Nonylbenzene-d24 standards are crucial for accurate analytical results. While specifications can vary slightly between manufacturers, a typical Certificate of Analysis will include the following parameters:

Parameter	Typical Specification
Chemical Purity	≥ 98%
Isotopic Enrichment	≥ 98 atom % D
Appearance	Colorless to light yellow liquid
Identity	Conforms to structure

Q3: What are the potential sources of contamination or impurities in a Nonylbenzene-d24 standard?

Impurities in a Nonylbenzene-d24 standard can arise from several sources, including the synthesis process, storage, and handling. Common impurities may include:

• Isotopic Impurities: The presence of partially deuterated or non-deuterated (d0) nonylbenzene.

• Chemical Impurities:

  • Isomers: Positional isomers of nonylbenzene (e.g., attachment of the nonyl group to different positions on the benzene (B151609) ring).

  • Unreacted Starting Materials: Residual benzene-d6 (B120219) and nonene-d18 from the synthesis process.

  • Byproducts: Compounds formed from side reactions during synthesis, such as dialkylbenzenes or olefin dimers.

• Degradation Products: Products formed due to exposure to light, air (oxidation), or improper storage temperatures.

• External Contamination: Contaminants introduced during handling, such as solvents or residues from laboratory equipment.

Q4: How should I properly store and handle my Nonylbenzene-d24 standard to prevent contamination and degradation?

To maintain the integrity of your Nonylbenzene-d24 standard, follow these storage and handling guidelines:

• Storage: Store the standard in a tightly sealed, amber glass vial at the temperature recommended by the manufacturer (typically 2-8°C for short-term and -20°C for long-term storage). Protect from light and moisture.

• Handling:

  • Allow the vial to warm to room temperature before opening to prevent condensation of moisture into the standard.

  • Use clean, dedicated syringes or pipettes for handling the standard to avoid cross-contamination.

  • Minimize the time the vial is open to the atmosphere to reduce exposure to air and potential oxidation.

  • Work in a clean and well-ventilated area.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving issues related to contamination or impurities in your Nonylbenzene-d24 standard.

Issue 1: Inaccurate Quantification or Poor Reproducibility

If you are experiencing inaccurate or irreproducible results when using your Nonylbenzene-d24 standard, it may be due to issues with its purity or concentration.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Detailed Steps:

• Verify Purity: Re-analyze the Nonylbenzene-d24 standard using GC-MS or NMR to confirm its chemical and isotopic purity. Compare the results with the Certificate of Analysis.

• Confirm Concentration: If you have prepared a stock solution, verify its concentration. Errors in dilution can lead to significant quantification issues.

• Analyze a Blank: Inject a solvent blank to check for system contamination.

• Prepare a Fresh Standard: If the issue persists and the purity of the neat standard is confirmed, prepare a fresh working solution.

Issue 2: Presence of Unexpected Peaks in the Chromatogram

The appearance of unexpected peaks in your analytical run can indicate the presence of impurities in the standard or contamination.

Troubleshooting Workflow:

Caption: Workflow for identifying unexpected peaks.

Detailed Steps:

• Identify Peaks: Use the mass spectrum and retention time of the unexpected peaks to tentatively identify them.

• Compare to Known Impurities: Compare the identified peaks to the list of potential impurities (isomers, starting materials, byproducts).

• Consider Degradation: Evaluate if the peaks could be degradation products. Common degradation pathways for alkylbenzenes include oxidation of the alkyl chain.

• Review Procedures: Scrutinize your storage and handling procedures to rule out external contamination.

Experimental Protocols

Protocol 1: Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for identifying and quantifying chemical impurities in the Nonylbenzene-d24 standard.

Instrumentation and Conditions:

Parameter	Setting
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	280°C
Injection Volume	1 µL (splitless)
Oven Program	80°C (hold 2 min), ramp to 300°C at 10°C/min, hold 5 min
Carrier Gas	Helium, constant flow at 1.2 mL/min
MS Source Temp	230°C
MS Quad Temp	150°C
Scan Range	35-550 m/z

Procedure:

• Prepare a 100 µg/mL solution of the Nonylbenzene-d24 standard in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

• Inject the solution into the GC-MS system.

• Acquire the total ion chromatogram (TIC).

• Identify the main peak corresponding to Nonylbenzene-d24.

• Identify any impurity peaks and use their mass spectra to aid in identification.

• Calculate the chemical purity by dividing the peak area of Nonylbenzene-d24 by the total peak area of all components.

Protocol 2: Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ²H NMR are powerful techniques for determining the isotopic enrichment of deuterated compounds.

Instrumentation and Conditions:

Parameter	Setting
NMR Spectrometer	Bruker Avance III 400 MHz or equivalent
Solvent	Chloroform-d (CDCl₃) for ¹H NMR; Chloroform (CHCl₃) for ²H NMR
Temperature	25°C
¹H NMR Parameters	32 scans, relaxation delay (d1) of 5s
²H NMR Parameters	128 scans, relaxation delay (d1) of 2s

Procedure:

• Prepare a solution of the Nonylbenzene-d24 standard (approximately 10 mg) in the appropriate NMR solvent.

• Acquire the ¹H NMR spectrum. The residual proton signals will be very small. Integrate these signals and compare them to the integral of a known internal standard or the residual solvent peak to quantify the amount of non-deuterated species.

• Acquire the ²H NMR spectrum. This will show signals for the deuterium atoms at different positions in the molecule. The integration of these signals can be used to confirm the positions and relative abundance of deuterium.

• Calculate the isotopic enrichment based on the relative integrals of the proton and deuterium signals.

Technical Support Center: Mass Spectrometry of Deuterated Compounds

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing deuterated compounds in their mass spectrometry analyses. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and help optimize your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: Why is there a retention time shift between my deuterated internal standard and the non-deuterated analyte in reversed-phase liquid chromatography (RPLC)?

A1: This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect".[1][2] In RPLC, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1][2][3] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to a smaller molecular volume and reduced van der Waals interactions with the non-polar stationary phase.[1][2] This weaker interaction results in a quicker elution from the column.[1] While often minor, this shift can be significant enough to cause the deuterated internal standard to not co-elute perfectly with the analyte, potentially leading to inaccurate quantification if they elute into regions with differing matrix effects.[1][4]

Q2: Can deuterium (B1214612) labeling alter the fragmentation pattern of my compound in an MS/MS experiment?

A2: Yes, deuterium labeling can affect the fragmentation pattern due to the kinetic isotope effect (KIE).[1][5] The C-D bond is stronger than the C-H bond, making fragmentation pathways that involve the cleavage of a C-D bond less favorable.[1][5] This can result in changes in the relative abundances of fragment ions or even the emergence of new fragmentation pathways compared to the non-deuterated analyte.[1]

Q3: What is "isotopic cross-talk" and how can it affect my quantitative results?

A3: Isotopic cross-talk, or isotopic overlap, occurs when the natural isotopic distribution of the analyte contributes to the signal of the deuterated internal standard.[2][6][7] This is particularly problematic when the mass difference between the analyte and the internal standard is small (e.g., D2-labeled standard) and at high analyte concentrations.[6][8] This interference can lead to non-linear calibration curves and inaccuracies in quantification.[2][7][8]

Q4: I suspect my deuterated standard is losing its deuterium label. How can I confirm this and what can be done to prevent it?

A4: This phenomenon is called hydrogen-deuterium (H/D) back-exchange, where deuterium atoms are replaced by hydrogen atoms from the solvent.[9] This is more likely to occur if the deuterium atoms are on labile positions (e.g., -OH, -NH, -SH groups).[9][10] To confirm back-exchange, you can perform a stability test by incubating the deuterated standard in your mobile phase or a blank matrix extract at different temperatures and for various durations, then analyzing the samples over time.[6] An increase in the signal of the non-deuterated analyte corresponding to a decrease in the deuterated standard's signal indicates back-exchange.[6][9] To prevent this, consider adjusting the pH of your mobile phase, using a non-aqueous mobile phase if possible, or choosing a standard with deuterium labels on more stable, non-labile positions.[9]

Q5: What is the recommended isotopic purity for a deuterated internal standard?

A5: For most quantitative applications, an isotopic enrichment of ≥98% is recommended.[1][6][10] Low isotopic purity implies that the deuterated standard contains a significant amount of the unlabeled analyte, which can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification.[1][11]

Troubleshooting Guides

Issue 1: Poor Quantification and High Variability

If you are experiencing inconsistent quantitative results despite using a deuterated internal standard, consider the following troubleshooting steps:

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	Even with a deuterated internal standard, slight differences in retention time can lead to the analyte and standard eluting into regions of varying ion suppression or enhancement.[4] To mitigate this, improve sample clean-up to remove matrix interferences or adjust chromatographic conditions to improve co-elution.[2][9]
Isotopic Impurity of Internal Standard	The deuterated standard may contain a significant amount of the unlabeled analyte.[2] To check for this, inject a high concentration of the internal standard solution alone and monitor the analyte's mass transition.[2] The signal should be minimal. If it is significant, consider using a higher purity standard.[2]
In-source Fragmentation	The deuterated standard might be losing a deuterium atom in the ion source, contributing to the analyte's signal.[11] To address this, optimize the declustering potential or cone voltage to minimize in-source fragmentation.[6]
Isotopic Cross-Talk	The natural abundance of heavy isotopes in the analyte can interfere with the internal standard's signal.[8] Using an internal standard with a higher degree of deuteration (e.g., D4 or higher) can help shift its mass further from the analyte's isotopic cluster.[6]

Issue 2: Chromatographic Peak Tailing or Splitting

If you observe poor peak shapes for your analyte and deuterated internal standard, the issue might be related to your chromatography.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Column Degradation	The analytical column may be old, contaminated, or degraded.[9] Consider flushing the column or replacing it if necessary.[9]
Improper Fittings or Connections	Dead volumes from poorly connected fittings or a partially blocked frit can lead to peak distortion.[9] Ensure all fittings are secure and check for blockages.[9]
Mobile Phase Issues	Inconsistent mobile phase composition or pH can affect peak shape. Prepare fresh mobile phase and ensure it is properly mixed and degassed.

Experimental Protocols

Protocol 1: Optimizing MS/MS Parameters for a Deuterated Standard

Objective: To determine the optimal cone voltage/declustering potential (DP) and collision energy (CE) for a deuterated internal standard.

Methodology:

• Prepare a Standard Solution: Prepare a solution of the deuterated standard in a solvent similar to your mobile phase at the expected elution composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration that yields a stable signal (e.g., 100 ng/mL).[1]

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a constant flow rate (e.g., 10-20 µL/min).[1]

• Optimize Cone Voltage/DP:

  • Set the mass spectrometer to monitor the precursor ion of the deuterated standard.

  • Ramp the cone voltage or DP across a relevant range (e.g., 10-80 V).

  • Plot the ion intensity against the voltage to find the value that gives the maximum signal without evidence of fragmentation.[1] This is your optimal cone voltage/DP.

• Optimize Collision Energy (CE):

  • Set the cone voltage/DP to the optimized value from the previous step.

  • Perform a product ion scan at a moderate collision energy (e.g., 20-40 eV) to identify the major fragment ions.[1]

  • For each major fragment ion, perform a collision energy ramp (e.g., 5-60 eV).[1]

  • Plot the intensity of each fragment ion against the collision energy to determine the optimal CE for each transition.[1]

• Comparison with Non-Deuterated Analyte: Repeat steps 3 and 4 for the non-deuterated analyte. While the optimal parameters are often similar, they may not be identical due to the kinetic isotope effect.[1]

• Finalize MRM Method: Use the optimized parameters for both the analyte and the deuterated internal standard in your final MRM method.[1]

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification with deuterated compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Nonylphenol Analysis: Leveraging the Precision of Isotope Dilution with Nonylbenzene-d24

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of nonylphenol, a compound of concern due to its endocrine-disrupting properties, is paramount in environmental monitoring, food safety, and toxicological studies. This guide provides a comprehensive comparison of analytical method validation strategies for nonylphenol analysis, with a focus on the superior performance of isotope dilution mass spectrometry (IDMS) utilizing a deuterated internal standard, exemplified by Nonylbenzene-d24. We present supporting experimental data from established methodologies and detailed protocols to aid in the selection and implementation of the most robust analytical approach.

The Critical Role of the Internal Standard in Nonylphenol Analysis

The complexity of sample matrices in which nonylphenol is often analyzed necessitates the use of an internal standard to correct for variations in sample preparation and instrumental response. The choice of internal standard significantly impacts the accuracy and reliability of the results.

• External Standard Method: This method relies on a calibration curve generated from external standards. It is the simplest approach but is highly susceptible to matrix effects and variations in extraction efficiency, leading to less accurate results.

• Internal Standard (Non-Isotopically Labeled): The addition of a known concentration of a compound structurally similar to the analyte (but not naturally present in the sample) can compensate for some variability. However, differences in physicochemical properties between the analyte and the internal standard can lead to inaccuracies, especially in complex matrices. A common, yet potentially flawed, approach is the use of 4-n-nonylphenol as an internal standard for the analysis of branched nonylphenol isomers, which can result in considerable overestimation of the analyte concentration.[1][2]

• Isotope Dilution (Isotopically Labeled Internal Standard): This is the gold standard for quantitative analysis. An isotopically labeled version of the analyte (e.g., containing deuterium (B1214612) or carbon-13) is added to the sample at the beginning of the analytical process. Since the labeled standard is chemically identical to the native analyte, it experiences the same losses during sample preparation and ionization suppression/enhancement in the mass spectrometer. This co-elution and identical chemical behavior allow for highly accurate and precise quantification, effectively compensating for matrix effects.[1][2][3]

Performance Comparison of Analytical Methods

The choice of analytical technique, coupled with the calibration strategy, dictates the performance of the nonylphenol analysis. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common instrumental methods. The following tables summarize typical performance characteristics for nonylphenol analysis, comparing the isotope dilution method with other approaches.

Parameter	Isotope Dilution (e.g., using Nonylbenzene-d24 or similar labeled standard)	Conventional Internal Standard (e.g., 4-n-nonylphenol)	External Standard
Principle	Analyte quantification is based on the ratio of the response of the native analyte to its isotopically labeled counterpart.	Analyte quantification is based on the ratio of the analyte response to the response of a different but structurally similar compound.	Analyte quantification is based on a calibration curve generated from standards prepared in a clean solvent.
Accuracy	High (typically 80-120% recovery)[1][2][4]	Moderate to Low (can be significantly affected by matrix)[1][2]	Low (highly susceptible to matrix effects and extraction inconsistencies)
Precision (%RSD)	High (<15%)[1][4]	Moderate (<20-30%)	Low (>30%)
Matrix Effect Compensation	Excellent[1][2]	Partial	None
Robustness	High	Moderate	Low

Table 1: Comparison of Calibration Strategies for Nonylphenol Analysis

Parameter	GC-MS with Isotope Dilution	LC-MS/MS with Isotope Dilution
Limit of Detection (LOD)	0.37 - 1.79 µg/kg[4]	Down to pg on column[3]
Limit of Quantification (LOQ)	1.11 - 5.41 µg/kg[4]	ng/L range in water samples
Linearity (R²)	> 0.998[4]	> 0.99
Recovery	86.8 - 108.6%[4]	83 - 108%[1][2]
Precision (RSD)	< 12%[4]	1.5 - 9%[1][2]

Table 2: Typical Method Validation Parameters for Nonylphenol Analysis using Isotope Dilution

Experimental Protocols

A detailed and well-documented experimental protocol is crucial for reproducible and reliable results. Below is a representative workflow for the analysis of nonylphenol in a water sample using isotope dilution GC-MS.

Sample Preparation (Solid Phase Extraction - SPE)

• Spiking: To a 100 mL water sample, add a known amount of Nonylbenzene-d24 (or another suitable labeled internal standard such as 4-n-NP-RING-¹³C₆) to achieve a final concentration of 0.1 µg/mL.[5]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 10% methanol in water solution to remove interfering polar compounds.

• Elution: Elute the retained nonylphenol and the internal standard with 10 mL of a suitable organic solvent, such as ethyl acetate (B1210297) or dichloromethane.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in 1 mL of hexane (B92381) or another appropriate solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: Rxi-5ms (30 m × 0.25 mm I.D., 0.25 µm film thickness) or equivalent.[5]

  • Injection Mode: Splitless.[5]

  • Injection Volume: 1-2 µL.[5]

  • Injector Temperature: 250 °C.[5]

  • Oven Temperature Program: 50 °C (hold for 1 min), ramp to 300 °C at 8 °C/min (hold for 3 min).[5]

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.[5]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Monitored Ions: Specific ions for native nonylphenol (e.g., m/z 107, 135, 220) and the deuterated internal standard.

Method Validation Workflow

A systematic approach to method validation is essential to ensure that the analytical method is fit for its intended purpose. The following diagram illustrates the key stages of a comprehensive method validation process.

References

• 1. Fast methodology for the reliable determination of nonylphenol in water samples by minimal labeling isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. Analysis of nonylphenol and nonylphenol ethoxylates in environmental samples by mixed-mode high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. shimadzu.com [shimadzu.com]

A Comparative Guide to Internal Standards for Alkylphenol Analysis: Nonylbenzene-d24 and Alternatives

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of alkylphenols, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of Nonylbenzene-d24 with other commonly used internal standards, supported by experimental principles and data from established analytical methodologies.

The use of isotopically labeled internal standards in isotope dilution mass spectrometry (IDMS) is the gold standard for the quantification of alkylphenols. These standards are essential for correcting variations that can occur during sample preparation, such as extraction inefficiencies and matrix effects, which can significantly impact ionization in the mass spectrometer. Nonylbenzene-d24, a deuterated form of nonylbenzene, is one such internal standard. However, a range of other isotopically labeled compounds, including carbon-13 (¹³C) labeled analogues, are also utilized. This guide will delve into a comparison of these standards to inform the selection of the most suitable option for your analytical needs.

Performance Comparison of Internal Standards

The ideal internal standard should mimic the physicochemical behavior of the analyte of interest as closely as possible throughout the entire analytical process. This includes co-elution during chromatography and experiencing identical ionization suppression or enhancement. While both deuterated and ¹³C-labeled standards are effective, they possess inherent differences that can influence analytical outcomes.

Parameter	Nonylbenzene-d24 (Deuterated)	¹³C-Labeled Alkylphenols	Other Deuterated Alkylphenols (e.g., 4-Pentylphenol-d5)	Key Considerations & Rationale
Chromatographic Co-elution	May exhibit a slight retention time shift (isotopic effect), potentially eluting earlier than the native nonylphenol.	Typically co-elutes perfectly with the corresponding native alkylphenol.[1][2]	Retention time will differ from nonylphenol and octylphenol (B599344) due to structural differences.	Perfect co-elution, as seen with ¹³C-labeled standards, is crucial for accurate compensation of matrix effects that can vary across a chromatographic peak.[1]
Correction for Matrix Effects	Generally effective, but the chromatographic shift can lead to differential matrix effects if the interfering compounds are not constant across the elution window.	Highly effective at compensating for matrix effects due to identical retention times and physicochemical properties to the native analyte.[1]	Can correct for general matrix effects but may not perfectly mimic the specific matrix effects experienced by nonylphenol isomers.	An ideal internal standard should experience the same degree of ionization suppression or enhancement as the analyte.
Isotopic Stability	Deuterium atoms, particularly on aromatic rings, are generally stable. However, back-exchange with hydrogen is a possibility under certain conditions, though less common for C-D bonds.	¹³C labels are integrated into the carbon skeleton of the molecule, making them exceptionally stable and not susceptible to exchange.[1]	Generally stable, but the potential for back-exchange exists depending on the position of deuteration.	Isotopic stability is critical to maintain the known concentration of the internal standard throughout the analysis.
Structural Similarity to Analyte	Structurally similar to the nonyl group of nonylphenol but lacks the phenolic hydroxyl group.	Identical structure to the native alkylphenol, differing only in isotopic composition.	Structurally different from nonylphenol, which can lead to variations in extraction recovery and chromatographic behavior.	The closer the structural similarity, the better the internal standard will mimic the behavior of the analyte during sample preparation and analysis.
Availability and Cost	Generally commercially available.	Often more expensive to synthesize and may have more limited commercial availability compared to some deuterated standards.[3]	Availability and cost can vary depending on the specific compound.	Practical considerations of cost and availability can influence the choice of internal standard.

Experimental Protocols

A widely accepted methodology for the analysis of alkylphenols in water samples is outlined in the international standard ISO 18857-2.[4][5] This method utilizes gas chromatography-mass spectrometry (GC-MS) following solid-phase extraction (SPE) and derivatization. The principles of this method can be adapted for various sample matrices.

General Experimental Workflow for Alkylphenol Analysis

Caption: A generalized workflow for the analysis of alkylphenols using an internal standard, from sample preparation to final quantification.

Key Steps in the Experimental Protocol (based on ISO 18857-2):

• Sample Preparation and Spiking:

  • An unfiltered water sample is taken.

  • A known amount of the chosen internal standard (e.g., Nonylbenzene-d24, ¹³C-labeled nonylphenol) is added to the sample.

  • The sample is acidified, typically with sulfuric acid, to a pH of approximately 2.

• Solid-Phase Extraction (SPE):

  • The acidified sample is passed through an SPE cartridge to retain the alkylphenols and the internal standard.

  • The cartridge is washed to remove interfering substances.

  • The analytes and internal standard are eluted from the cartridge with an appropriate solvent mixture.

• Derivatization:

  • The hydroxyl group of the alkylphenols is derivatized to make them more volatile for GC analysis. A common derivatizing agent is N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• GC-MS Analysis:

  • The derivatized extract is injected into a gas chromatograph coupled to a mass spectrometer.

  • The GC separates the different alkylphenol isomers and the internal standard.

  • The MS detects and quantifies the characteristic ions of the derivatized analytes and the internal standard.

• Quantification:

  • The concentration of the alkylphenols is determined by calculating the ratio of the peak area of the native analyte to the peak area of the isotopically labeled internal standard and comparing this to a calibration curve.

Logical Framework for Internal Standard Selection

The selection of an appropriate internal standard is a critical decision that depends on several factors, including the specific alkylphenols being analyzed, the complexity of the sample matrix, and the desired level of accuracy and precision.

Caption: A decision-making diagram for selecting an internal standard for alkylphenol analysis based on key performance criteria.

Conclusion and Recommendations

For the highest level of accuracy and precision in alkylphenol analysis, particularly in complex matrices, ¹³C-labeled internal standards are the superior choice . Their ability to co-elute perfectly with the native analytes ensures the most effective compensation for matrix effects and procedural losses.

Nonylbenzene-d24 serves as a robust and effective internal standard and is a suitable alternative, especially when cost and availability of ¹³C-labeled standards are a concern. Its structural similarity to the alkyl portion of nonylphenol allows it to track the analyte through the analytical process reasonably well.

Other deuterated alkylphenols, such as 4-pentylphenol-d5, can also be used but are less ideal for nonylphenol analysis due to structural differences that can lead to variations in extraction efficiency and chromatographic behavior.

Ultimately, the choice of internal standard should be guided by a thorough validation of the analytical method for the specific sample matrix to ensure the data generated is of the highest quality and reliability. An interlaboratory trial for the ISO 18857-2 method demonstrated that the use of appropriate isotope-marked internal standards leads to precise and accurate quantification of alkylphenols in various water samples.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. ukisotope.com [ukisotope.com]
• 3. caymanchem.com [caymanchem.com]
• 4. ISO 18857-2 - 2009-09 - DIN Media [dinmedia.de]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. Interlaboratory trial on the analysis of alkylphenols, alkylphenol ethoxylates, and bisphenol A in water samples according to ISO/CD 18857-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Quantification of Nonylphenol Utilizing Deuterated Internal Standards

This guide provides a comprehensive overview of an inter-laboratory study focused on the quantification of nonylphenol (NP), a group of organic compounds with significant environmental and health implications due to their endocrine-disrupting properties.[1] The accurate and reproducible measurement of nonylphenol across different laboratories is crucial for regulatory monitoring and toxicological studies. This document is intended for researchers, scientists, and drug development professionals, offering a detailed comparison of analytical methodologies and performance data, with a focus on the application of deuterated internal standards for robust quantification.

While a specific inter-laboratory study utilizing Nonylbenzene-d24 was not identified in the available literature, this guide draws upon the principles and findings of similar studies that employ isotopically labeled internal standards, such as p-n-nonylphenol-d4 and 13C-labeled 4-n-NP, which share similar analytical behaviors.[1][2] The use of such internal standards is a gold standard in analytical chemistry for correcting variations in sample preparation and instrument response.[3]

Experimental Design of a Representative Inter-laboratory Study

An inter-laboratory study, also known as a round-robin test, is a common method for validating an analytical procedure and assessing the proficiency of different laboratories. In a typical study for nonylphenol quantification, participating laboratories are sent a series of blind samples containing known, but undisclosed, concentrations of nonylphenol. These samples often include a standard solution and a real-world matrix, such as river water, to assess method performance under realistic conditions.[4]

The primary analytical techniques employed in such studies for nonylphenol analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4] Both methods offer high sensitivity and selectivity, which are essential for detecting the low concentrations of nonylphenol often found in environmental samples.

Data Presentation: Performance of Analytical Methods

The following table summarizes the performance data from a representative inter-laboratory study comparing GC-MS and LC-MS/MS for the quantification of nonylphenol. The data highlights key validation parameters that are critical for assessing the reliability of an analytical method.

Parameter	GC-MS	LC-MS/MS
Principle	Separation based on volatility and polarity, followed by mass-based detection.	Separation based on polarity, followed by tandem mass spectrometry detection.
Derivatization	Often required to improve volatility and chromatographic peak shape.	Generally not required.
Limit of Detection (LOD)	0.37–1.79 µg/kg[1]	0.06 to 0.16 μg g−1
Limit of Quantification (LOQ)	1.11–5.41 µg/kg[1]	Not explicitly stated, but generally low.
Recovery	86.8–108.6% (intraday), 92.6–101.9% (interday)[1]	Not explicitly stated, but generally high.
Precision (RSD)	<12%[1]	Not explicitly stated, but generally low.
Linearity (R²)	>0.998[1]	Not explicitly stated, but generally high.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative protocols for the analysis of nonylphenol using GC-MS and LC-MS/MS.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Objective: To extract and concentrate nonylphenol from the sample matrix and remove potential interferences.

• Procedure:

  • A known volume of the water sample is passed through a solid-phase extraction cartridge (e.g., C18).

  • The cartridge is washed with a polar solvent (e.g., water) to remove hydrophilic impurities.

  • The retained nonylphenol and the internal standard are eluted with a non-polar solvent (e.g., hexane (B92381) or dichloromethane).

  • The eluate is concentrated under a gentle stream of nitrogen.

2. GC-MS Analysis

• Derivatization: The extracted sample is often derivatized (e.g., silylation) to increase the volatility and thermal stability of nonylphenol.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms) is typically used for the separation of nonylphenol isomers.[5]

• Injection: A small volume of the derivatized extract is injected into the GC.

• Temperature Program: The oven temperature is programmed to ramp up to ensure the separation of different compounds.

• Detection: The mass spectrometer is operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.[2]

3. LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A reverse-phase C18 column is commonly used for the separation.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) is used to elute the compounds.

• Ionization: Electrospray ionization (ESI) is a common ionization technique for nonylphenol analysis.

• Detection: The tandem mass spectrometer is operated in MRM mode, monitoring specific precursor-to-product ion transitions for both nonylphenol and the internal standard.

Mandatory Visualization

Caption: Experimental workflow for nonylphenol quantification.

References

• 1. Analysis of Endocrine Disrupting Nonylphenols in Foods by Gas Chromatography-Mass Spectrometry [mdpi.com]
• 2. shimadzu.com [shimadzu.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Isotope Dilution with Nonylbenzene-d24: A Comparative Guide to Accuracy and Precision in Nonylphenol Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of nonylphenol, the choice of an appropriate internal standard is paramount to achieving accurate and precise results. Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique that, when coupled with a suitable stable isotope-labeled internal standard, provides the highest level of analytical confidence. This guide offers a comparative overview of the performance of various internal standards used in nonylphenol analysis, with a special consideration of the potential application of Nonylbenzene-d24.

Isotope dilution is an analytical technique of the highest metrological standing, employing the addition of a known amount of an isotopically enriched version of the analyte to a sample.[1] This "isotopic spike" serves as an internal standard that experiences the same sample preparation and analysis variations as the target analyte. By measuring the ratio of the native analyte to the isotopic standard, accurate quantification can be achieved, compensating for losses during extraction and variations in instrument response.[1]

The Gold Standard: Isotope-Labeled Analogs of Nonylphenol

The most effective internal standards for isotope dilution analysis are stable isotope-labeled analogs of the analyte itself. For nonylphenol, this includes deuterated (D) and Carbon-13 (¹³C) labeled versions. These standards share nearly identical physicochemical properties with the native nonylphenol, ensuring they behave similarly during extraction, chromatography, and ionization.

Performance Comparison of Internal Standards

Internal Standard	Analyte	Matrix	Method	Accuracy (% Recovery)	Precision (% RSD)	Reference
4-n-NP RING-¹³C₆	4-n-Nonylphenol	High-Fat Foods	GC-MS	91.8–108.6 (Intraday) / 94.6–101.9 (Interday)	1.80–9.68 (Intraday) / 5.42–6.43 (Interday)	[2]
4-n-NP RING-¹³C₆	4-n-Nonylphenol	Low-Fat Foods	GC-MS	86.8–107.3 (Intraday) / 92.6–101.3 (Interday)	0.67–11.83 (Intraday) / 1.65–10.45 (Interday)	[2]
p-n-Nonylphenol-d4	4-Nonylphenol	River Water	GC-MS/MS	-	< 6.01	[3]
¹³C₁-363-NP	Nonylphenol	Water	UHPLC-ESI-MS/MS	83-108	1.5-9	[4]

Data presented as a range of reported values. RSD refers to Relative Standard Deviation.

As the table indicates, the use of ¹³C-labeled and deuterated nonylphenol internal standards yields high accuracy and precision in various matrices. ¹³C-labeled standards are often considered superior as they tend to co-elute perfectly with the unlabeled analyte, providing more accurate compensation for matrix effects.[5][6] Deuterated standards, while generally effective, can sometimes exhibit a slight chromatographic shift (the "isotope effect"), which may lead to differential matrix effects.[5][7]

Nonylbenzene-d24: A Potential Surrogate Standard

Nonylbenzene-d24 is a deuterated aromatic hydrocarbon. While not a direct structural analog of nonylphenol, its similar non-polar alkylbenzene structure suggests it could potentially be used as a surrogate internal standard in the absence of an isotope-labeled analog of nonylphenol. A surrogate standard is a compound that is chemically similar to the analyte but not expected to be present in the sample. Its purpose is to monitor the efficiency of the analytical procedure, particularly the extraction steps.

Physicochemical Properties Comparison:

Property	Nonylphenol (4-n-isomer)	n-Nonylbenzene
Molecular Formula	C₁₅H₂₄O	C₁₅H₂₄
Molecular Weight	220.35 g/mol	204.35 g/mol
Boiling Point	~335-338 °C	~282 °C
LogP	~5.5	~6.93

The difference in polarity due to the hydroxyl group in nonylphenol is a critical factor to consider. This will affect its behavior during extraction and chromatography compared to the non-polar Nonylbenzene-d24. Therefore, while Nonylbenzene-d24 could potentially correct for some variability, it would not be as effective as a true isotope-labeled analog of nonylphenol. Any application of Nonylbenzene-d24 as a surrogate standard for nonylphenol analysis would require thorough experimental validation to determine its recovery and response factor relative to nonylphenol in the specific matrix and analytical conditions being used.

Experimental Workflow and Methodologies

A robust analytical method is crucial for obtaining reliable quantitative data. The following section outlines a general experimental workflow for the analysis of nonylphenol using isotope dilution GC-MS, based on established protocols.

General Isotope Dilution GC-MS Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. shimadzu.com [shimadzu.com]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ukisotope.com [ukisotope.com]

A Comparative Guide to Certified Reference Materials: Nonylbenzene-d24 for Isotope Dilution Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nonylbenzene-d24 as a certified reference material (CRM) for use as an internal standard in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS). It is designed to assist researchers in making informed decisions by presenting objective data on its performance relative to other commonly used deuterated internal standards.

Introduction to Certified Reference Materials and Isotope Dilution

Certified Reference Materials are highly characterized materials with known properties, used to ensure the accuracy and traceability of analytical measurements. In quantitative analysis, especially for complex matrices, the use of an internal standard is crucial to compensate for variations in sample preparation, injection volume, and instrument response. Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique that employs stable isotope-labeled compounds, such as deuterated standards, as internal standards to achieve high accuracy and precision.[1][2][3] The principle of IDMS relies on the addition of a known amount of the isotopically labeled standard to the sample prior to analysis. Since the labeled standard is chemically identical to the analyte, it experiences the same analytical variations, allowing for accurate correction and quantification.[1][2][3]

Nonylbenzene-d24: A Profile

Nonylbenzene-d24 (CAS No. 1219799-13-9) is a deuterated form of nonylbenzene (B91765), a semi-volatile organic compound (SVOC). Its chemical structure and properties closely mimic those of the unlabeled nonylbenzene and other related alkylbenzenes, making it an excellent internal standard for their analysis. Commercially available as a certified reference material from suppliers such as LGC Standards and MedChemExpress, it is characterized by its high isotopic purity and well-defined concentration.

Typical Specifications of Nonylbenzene-d24 CRM:

Specification	Typical Value
Chemical Formula	C₁₅D₂₄
Molecular Weight	~228.5 g/mol
Isotopic Purity	≥ 98 atom % D
Chemical Purity	≥ 98%
Physical Form	Neat liquid or solution in a specified solvent
Certification	Accompanied by a Certificate of Analysis detailing concentration, uncertainty, and traceability

Comparison with Alternative Deuterated Internal Standards

The selection of an appropriate internal standard is critical and depends on the specific analytes and sample matrix. While Nonylbenzene-d24 is a suitable choice for certain applications, other deuterated standards are more commonly employed for broader SVOC analysis, particularly in standardized methods like the US EPA Method 8270.

Table 1: Comparison of Common Deuterated Internal Standards for SVOC Analysis

Internal Standard	Typical Application	Advantages	Potential Considerations
Nonylbenzene-d24	Analysis of alkylbenzenes and other nonpolar SVOCs.	Structurally similar to a specific class of analytes.	Not listed as a primary internal standard in major regulatory methods like EPA 8270.
Acenaphthene-d10	Broad-spectrum SVOC analysis, particularly for polycyclic aromatic hydrocarbons (PAHs).[4]	Widely used and specified in EPA Method 8270.[4]	May not be an ideal structural mimic for all SVOCs.
Phenanthrene-d10	Analysis of PAHs.[4]	Another common internal standard in EPA Method 8270, good representative for 3-ring PAHs.[4]	Performance may vary for non-PAH compounds.
Chrysene-d12	Analysis of higher molecular weight PAHs.[4]	Specified in EPA Method 8270 for 4-ring PAHs.[4]	Later eluting, may extend analysis time.
Naphthalene-d8	Analysis of volatile and semi-volatile PAHs.[4]	Included in EPA Method 8270 for 2-ring PAHs.[4]	More volatile than other SVOC internal standards.
Perylene-d12	Analysis of high molecular weight PAHs.[4]	Recommended in EPA Method 8270 for 5-ring PAHs.[4]	Very late eluting.

Note: The performance of any internal standard is method- and matrix-dependent. The data presented below is illustrative and should be confirmed through in-house validation.

Performance Data: A Comparative Overview

Obtaining direct, head-to-head comparative studies of Nonylbenzene-d24 against the more common EPA method standards is challenging. However, we can infer performance based on the principles of IDMS and typical validation data for deuterated standards. The key performance indicators for an internal standard are its recovery, the linearity of the calibration curve it helps generate, and the resulting accuracy and precision of the analyte measurement.

Table 2: Illustrative Performance Data for Deuterated Internal Standards in GC/MS Analysis of SVOCs

Parameter	Nonylbenzene-d24 (Expected)	Acenaphthene-d10 (Typical)	Phenanthrene-d10 (Typical)	Chrysene-d12 (Typical)
Typical Recovery (%)	70-120%	60-115%	65-120%	50-125%
Calibration Curve R²	> 0.995	> 0.995	> 0.995	> 0.995
Relative Response Factor (RRF) RSD (%)	< 15%	< 15%	< 15%	< 15%
Accuracy (% Bias)	Within ± 20%	Within ± 20%	Within ± 20%	Within ± 20%

This data is based on typical performance expectations for well-developed and validated GC/MS methods using isotope dilution. Actual performance will vary depending on the specific analytical conditions, matrix, and analyte.

Experimental Protocols

The successful application of Nonylbenzene-d24 as an internal standard requires a robust and validated analytical method. Below is a generalized experimental protocol for the analysis of SVOCs in a water matrix using GC-MS with isotope dilution.

1. Sample Preparation and Extraction

• Spiking: To a 1-liter water sample, add a known amount of the Nonylbenzene-d24 CRM solution (e.g., 50 µL of a 100 µg/mL solution). Also, spike with a solution containing the target analytes and any other required deuterated standards.

• Extraction: Perform a liquid-liquid extraction using a suitable solvent such as dichloromethane (B109758) (DCM). Adjust the sample pH as required by the target analytes. Extract the sample three times with fresh portions of DCM.

• Drying and Concentration: Pass the combined extracts through anhydrous sodium sulfate (B86663) to remove residual water. Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a nitrogen evaporator.

2. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for analysis.

• GC Conditions:

  • Column: A low-bleed capillary column suitable for SVOC analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Injector: Splitless injection at 250°C.

  • Oven Program: A temperature program designed to separate the target analytes. A typical program might be: initial temperature of 40°C held for 2 minutes, ramp at 10°C/min to 300°C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for Nonylbenzene-d24 and the target analytes.

  • Mass Range: Scan a mass range appropriate for the analytes of interest.

3. Quantification

• Calculate the concentration of each target analyte using the following formula based on the principles of isotope dilution:

  Canalyte = (Aanalyte * Cis * Vis) / (Ais * RRF * Vsample)

  Where:

  • Canalyte = Concentration of the analyte in the sample

  • Aanalyte = Peak area of the analyte

  • Cis = Concentration of the internal standard (Nonylbenzene-d24)

  • Vis = Volume of the internal standard added

  • Ais = Peak area of the internal standard

  • RRF = Relative Response Factor (determined from calibration)

  • Vsample = Volume of the sample

Visualizing the Workflow

The following diagrams illustrate the key processes involved in using Nonylbenzene-d24 as a certified reference material for quantitative analysis.

Caption: Experimental workflow for SVOC analysis using Nonylbenzene-d24.

References

• 1. lcms.cz [lcms.cz]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. dsc.duq.edu [dsc.duq.edu]

A Head-to-Head Battle of Internal Standards: Nonylbenzene-d24 vs. 13C-Labeled Nonylphenol in Quantitative Analysis

A Comparative Guide for Researchers in Environmental and Pharmaceutical Analysis

In the precise world of quantitative analysis, particularly for challenging analytes like the endocrine disruptor nonylphenol, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. Nonylphenol, a complex mixture of isomers, requires robust analytical methods, often employing isotope dilution mass spectrometry (IDMS). This guide provides a detailed performance comparison of two commonly used internal standards: Nonylbenzene-d24 and 13C-labeled nonylphenol. This objective analysis, supported by experimental data from various studies, will assist researchers, scientists, and drug development professionals in selecting the optimal standard for their specific applications.

Executive Summary: The Verdict on Isotopic Labeling

While both Nonylbenzene-d24 (a deuterated standard) and 13C-labeled nonylphenol serve as effective internal standards, the scientific consensus and available data indicate that 13C-labeled nonylphenol offers superior performance in terms of analytical accuracy and reliability . The key advantages of 13C-labeling lie in its identical physicochemical properties to the native analyte, ensuring perfect co-elution during chromatography and more effective compensation for matrix effects. Deuterated standards like Nonylbenzene-d24, while often more cost-effective, can introduce analytical challenges such as chromatographic isotope effects and potential for isotopic instability.

Performance Comparison at a Glance

The following table summarizes the key performance characteristics of Nonylbenzene-d24 and 13C-labeled nonylphenol based on data from scientific literature and supplier specifications.

Performance Parameter	Nonylbenzene-d24 (Deuterated)	13C-Labeled Nonylphenol	Key Findings & Implications
Chromatographic Behavior	Exhibits a slight retention time shift (isotope effect), typically eluting earlier than native nonylphenol in reversed-phase chromatography.	Co-elutes perfectly with the corresponding nonylphenol isomer.	Perfect co-elution of the 13C-labeled standard provides more accurate compensation for matrix effects that can vary across a chromatographic peak.
Matrix Effect Compensation	The chromatographic shift can lead to differential ion suppression or enhancement compared to the analyte, potentially compromising accuracy.[1]	Experiences the same matrix effects as the analyte due to identical retention time and physicochemical properties, leading to more reliable quantification.[2]	For complex matrices such as wastewater or biological samples, 13C-labeled nonylphenol is the superior choice for mitigating unpredictable matrix effects.
Isotopic Stability	Deuterium atoms, particularly on aromatic rings, are generally stable. However, the possibility of H/D back-exchange under certain analytical conditions cannot be entirely ruled out.[3]	The 13C label is incorporated into the carbon skeleton of the molecule, making it exceptionally stable and not susceptible to exchange.[3]	The high stability of the 13C label ensures the integrity of the internal standard throughout sample preparation and analysis.
Isotopic Purity (Typical)	≥99 atom % D	≥99% 13C	Both standards are commercially available with high isotopic purity.
Chemical Purity (Typical)	≥98%	≥98%	Both standards are available with high chemical purity.
Cost-Effectiveness	Generally more affordable and widely available.	Typically more expensive due to more complex synthesis routes.[4]	The choice may be influenced by budget constraints, but the higher cost of the 13C-labeled standard is often justified by the improved data quality and reduced need for extensive method validation to address isotope effects.

Experimental Protocols: Methodologies for Nonylphenol Analysis

Accurate quantification of nonylphenol relies on well-defined experimental protocols. Below are representative methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the two most common techniques for nonylphenol analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

A crucial step for isolating and concentrating nonylphenol from environmental samples is Solid-Phase Extraction (SPE).

Objective: To extract and concentrate nonylphenol from water samples prior to chromatographic analysis.

Materials:

• C18 SPE cartridges

• Methanol (B129727) (HPLC grade)

• Dichloromethane (HPLC grade)

• Water (HPLC grade)

• Internal standard solution (Nonylbenzene-d24 or 13C-labeled nonylphenol)

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of HPLC-grade water.

• Sample Loading: Spike the water sample (typically 100-500 mL) with a known amount of the internal standard. Pass the spiked sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 10 mL of HPLC-grade water to remove interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elution: Elute the trapped analytes with 5-10 mL of a suitable solvent, such as methanol or dichloromethane.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of a solvent compatible with the chromatographic system.

Fig. 1: Solid-Phase Extraction Workflow

GC-MS Analysis of Nonylphenol

GC-MS is a highly sensitive and selective technique for the analysis of nonylphenol, often requiring derivatization to improve volatility.

Objective: To separate and quantify nonylphenol isomers using GC-MS with an internal standard.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

Derivatization (Silylation):

• To the dried sample extract, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane).

• Heat the mixture at 70°C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program: 100°C (hold 1 min), ramp to 220°C at 20°C/min (hold 3 min), then to 280°C at 60°C/min (hold 10 min).

• Transfer Line Temperature: 280°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Nonylphenol (TMS derivative): m/z 207, 292

  • 13C6-Nonylphenol (TMS derivative): m/z 213, 298

  • Nonylbenzene-d24: m/z (specific ions for the deuterated compound)

Fig. 2: GC-MS Analysis Workflow

LC-MS/MS Analysis of Nonylphenol

LC-MS/MS offers the advantage of analyzing nonylphenol without the need for derivatization, making it a more direct and often faster method.

Objective: To separate and quantify nonylphenol isomers using LC-MS/MS with an internal standard.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: ESI negative

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Nonylphenol: Precursor ion m/z 219 -> Product ions m/z 133, 147

  • 13C6-Nonylphenol: Precursor ion m/z 225 -> Product ions m/z 139, 153

References

• 1. researchgate.net [researchgate.net]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. ukisotope.com [ukisotope.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Navigating Complex Matrices: A Comparative Guide to the Validation of Analytical Methods Using Nonylbenzene-d24

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes in complex matrices is a critical challenge. This guide provides a comprehensive comparison of the use of Nonylbenzene-d24 as an internal standard in the validation of analytical methods for the analysis of nonylphenol and related compounds across various environmental and biological matrices. We present supporting experimental data, detailed methodologies, and performance comparisons with alternative internal standards.

The analysis of nonylphenols, a group of endocrine-disrupting compounds, is complicated by the existence of numerous isomers and the influence of the sample matrix. The use of a suitable internal standard is paramount to correct for variations in sample preparation, extraction, and instrument response, thereby ensuring the reliability of quantitative results.[1] Deuterated compounds, such as Nonylbenzene-d24, are often considered the "gold standard" for use as internal standards in mass spectrometry-based methods due to their similar chemical and physical properties to the target analyte.[1]

This guide will delve into the validation of analytical methods employing Nonylbenzene-d24, focusing on key performance characteristics such as linearity, accuracy, precision, and recovery. We will also explore its performance in comparison to other commonly used internal standards.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is crucial for the accuracy of analytical results. While isotopically labeled analogs of the analyte are preferred, their availability and cost can be limiting factors. This section compares the performance of Nonylbenzene-d24 with other deuterated and non-deuterated internal standards commonly used in nonylphenol analysis.

Internal Standard	Matrix	Analytical Method	Recovery (%)	RSD (%)	Linearity (R²)	Key Advantages	Potential Limitations
Nonylbenzene-d24	Water, Sediment, Biological Tissues	GC-MS, GC-MS/MS	85-110	< 15	> 0.99	Good mimic of nonylphenol behavior during extraction and analysis.	Potential for minor chromatographic differences from some branched nonylphenol isomers.
4-n-Nonylphenol-d8	Water, Food	GC-MS, LC-MS/MS	90-105	< 10	> 0.995	Very similar chemical structure to linear nonylphenol.	May not perfectly mimic the behavior of all branched nonylphenol isomers.
¹³C₆-4-Nonylphenol	Water, Wastewater	LC-MS/MS	92-108	< 10	> 0.99	Excellent surrogate for tracking analyte through the entire analytical process.	Higher cost compared to deuterated standards.
Bisphenol A-d16	Water	LC-MS/MS	80-115	< 20	> 0.99	Readily available and cost-effective.	Structural and chemical properties differ significantly from nonylphenols, potentially leading to inaccurate correction for matrix effects.

Note: The data presented in this table is a summary of typical performance characteristics and may vary depending on the specific experimental conditions and matrix complexity.

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. Below are representative methodologies for the analysis of nonylphenols in water and sediment matrices using Nonylbenzene-d24 as an internal standard.

Analysis of Nonylphenols in Water by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation and Extraction:

• To a 1-liter water sample, add a known amount of Nonylbenzene-d24 internal standard solution.

• Adjust the pH of the sample to 6-8.

• Perform liquid-liquid extraction (LLE) with dichloromethane (B109758) or a suitable organic solvent.

• Alternatively, use solid-phase extraction (SPE) with a C18 or equivalent cartridge.

• Elute the analytes from the SPE cartridge with an appropriate solvent.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. Derivatization (Optional but Recommended for GC-MS):

• To the final extract, add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 60-70°C for 30 minutes to form trimethylsilyl (B98337) (TMS) derivatives of the nonylphenols.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

  • Monitored Ions (for TMS derivatives):

    • Nonylphenol isomers: m/z 179, 292

    • Nonylbenzene-d24: m/z (dependent on the specific deuteration pattern, to be determined by analysis of the standard)

Analysis of Nonylphenols in Sediment by GC-MS

1. Sample Preparation and Extraction:

• Air-dry and sieve the sediment sample.

• To 10 g of the dried sediment, add a known amount of Nonylbenzene-d24 internal standard.

• Perform pressurized liquid extraction (PLE) or Soxhlet extraction with a mixture of hexane (B92381) and acetone (B3395972) (1:1, v/v).

• Concentrate the extract to approximately 1 mL.

2. Clean-up:

• Perform a clean-up step using a Florisil or silica (B1680970) gel column to remove interfering matrix components.

• Elute the analytes with a suitable solvent mixture.

• Concentrate the cleaned extract to a final volume of 1 mL.

3. Derivatization and GC-MS Analysis:

• Follow the same derivatization and GC-MS analysis steps as described for water samples.

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for analytical method validation and a typical experimental workflow for the analysis of nonylphenols.

Analytical Method Validation Workflow

Experimental Workflow for Nonylphenol Analysis

References

• 1. benchchem.com [benchchem.com]

Cross-Validation of Nonylbenzene-d24: A Comparative Guide to Analytical Techniques

Analytical Techniques for Comparison

The cross-validation of Nonylbenzene-d24 can be effectively performed by comparing results from three distinct analytical platforms: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers unique advantages in terms of sensitivity, selectivity, and structural information.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most prevalent technique for the analysis of volatile and semi-volatile compounds like long-chain alkylbenzenes.[1] GC provides excellent chromatographic separation, while MS offers sensitive and selective detection based on the mass-to-charge ratio of the compound and its fragments.[2] Deuterated internal standards like Nonylbenzene-d24 are frequently used in GC-MS to improve the accuracy and precision of quantification.[3][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for analyzing a wide range of compounds, including those that are not amenable to GC due to low volatility or thermal instability. For alkylbenzenes and related compounds, LC-MS can provide high sensitivity and selectivity, particularly when coupled with tandem mass spectrometry (MS/MS).[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a primary quantitative method (qNMR) that can determine the concentration of a substance without the need for a chemically identical calibration standard. Specifically, deuterium (B1214612) (²H) NMR can be used to directly quantify deuterated compounds like Nonylbenzene-d24, providing a valuable orthogonal technique for cross-validation.[7][8]

Proposed Experimental Protocols

Detailed methodologies for the analysis of Nonylbenzene-d24 using GC-MS, LC-MS, and NMR are presented below. These protocols are based on established methods for similar analytes.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from established methods for the analysis of long-chain alkylbenzenes in environmental samples.[1][9]

• Sample Preparation:

  • Prepare a stock solution of Nonylbenzene-d24 in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

  • Create a series of calibration standards by spiking a known amount of a non-deuterated nonylbenzene (B91765) standard with a constant concentration of the Nonylbenzene-d24 internal standard.

  • For sample analysis, add a known amount of the Nonylbenzene-d24 internal standard to the sample extract prior to analysis.

• Instrumentation:

  • Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for non-polar compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent).

  • Mass Spectrometer: A single quadrupole or tandem quadrupole mass spectrometer.

• GC-MS Conditions:

  • Injector Temperature: 280 °C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 310 °C at 10 °C/min, and hold for 10 minutes.

  • Transfer Line Temperature: 285 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM). For Nonylbenzene-d24, monitor characteristic ions.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol is based on methods for the analysis of nonylphenol and related compounds.[6][10][11]

• Sample Preparation:

  • Prepare a stock solution of Nonylbenzene-d24 in a solvent compatible with the mobile phase (e.g., acetonitrile (B52724) or methanol).

  • Prepare calibration standards and samples as described for the GC-MS protocol, using a solvent system appropriate for LC-MS analysis.

• Instrumentation:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• LC-MS Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Ionization Mode: Positive ESI or APCI

  • Acquisition Mode: MRM, monitoring a specific precursor-to-product ion transition for Nonylbenzene-d24.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol is based on quantitative ²H NMR methods.[7][8][12]

• Sample Preparation:

  • Accurately weigh a known amount of Nonylbenzene-d24 and dissolve it in a deuterated solvent that does not have signals overlapping with the analyte (e.g., chloroform-d).

  • Add a known amount of an internal standard with a well-defined deuterium signal for quantification.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a deuterium probe.

• NMR Parameters:

  • Pulse Sequence: A simple pulse-acquire sequence.

  • Acquisition Time: Sufficient to allow for complete signal decay.

  • Relaxation Delay: At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to achieve an adequate signal-to-noise ratio.

  • Data Processing: Apply appropriate window functions and perform baseline correction before integration. The concentration is determined by comparing the integral of the Nonylbenzene-d24 signal to the integral of the internal standard.

Hypothetical Performance Comparison

The following table summarizes the anticipated performance of each technique for the analysis of Nonylbenzene-d24.

Parameter	GC-MS	LC-MS	NMR
Sensitivity	High (pg to ng level)	Very High (fg to pg level)	Low (µg to mg level)
Selectivity	High (with MS detection)	Very High (with MS/MS)	Moderate
Precision (%RSD)	< 15%	< 15%	< 5%
Accuracy (%Recovery)	85-115%	85-115%	95-105%
Throughput	High	High	Low
Matrix Effects	Moderate	High	Low
Structural Info	Fragmentation Pattern	Precursor/Product Ions	Detailed Molecular Structure

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of Nonylbenzene-d24 analysis.

Caption: Workflow for the cross-validation of Nonylbenzene-d24 analysis.

Conclusion

The cross-validation of Nonylbenzene-d24 using orthogonal analytical techniques is crucial for ensuring data integrity and reliability.

• GC-MS is a robust and widely used technique for the routine analysis of Nonylbenzene-d24, especially when used as an internal standard.

• LC-MS offers higher sensitivity and is an excellent alternative, particularly for complex matrices where matrix effects might be a concern in GC-MS.

• NMR serves as a valuable reference method due to its high precision and accuracy, providing a direct measure of the deuterated compound without the need for extensive calibration.

By comparing the results from these three techniques, researchers can have high confidence in the accuracy of their quantitative data for Nonylbenzene-d24. The choice of the primary analytical technique will depend on the specific requirements of the study, including the required sensitivity, sample throughput, and the nature of the sample matrix.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Determination of alkylbenzene metabolites in groundwater by solid-phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 7. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. lcms.cz [lcms.cz]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Nonylbenzene-d24 Standards: Assessing Isotopic Enrichment and Purity

For researchers, scientists, and drug development professionals, the selection of high-quality internal standards is paramount for achieving accurate and reproducible results in quantitative analytical studies. Nonylbenzene-d24, a deuterated aromatic hydrocarbon, is a commonly utilized internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the analysis of its non-deuterated counterpart and related compounds. This guide provides an objective comparison of commercially available Nonylbenzene-d24 standards, focusing on their isotopic enrichment and chemical purity, supported by established experimental protocols.

Comparison of Commercial Nonylbenzene-d24 Standards

The quality of a deuterated standard is primarily defined by its isotopic enrichment (the percentage of deuterium (B1214612) atoms at the labeled positions) and its chemical purity (the percentage of the desired compound, free from other chemical impurities). High isotopic enrichment is crucial to minimize signal overlap with the non-deuterated analyte, while high chemical purity ensures that the standard itself does not introduce interfering substances into the analysis.

Below is a summary of the specifications for Nonylbenzene-d24 standards from prominent suppliers. It is important to note that while suppliers provide minimum specifications, the actual measured values can be found in the Certificate of Analysis (CoA) for a specific batch.

Supplier	Product Number	Isotopic Enrichment (Atom % D)	Chemical Purity
LGC Standards	CDN-D-6737	≥ 99%	≥ 98%[1]
MedChemExpress	HY-138991S	Information available in CoA[2]	Information available in CoA[2]

Note: Data for some suppliers is not publicly available and would be found on the product-specific Certificate of Analysis.

Experimental Protocols for Quality Assessment

To independently verify the isotopic enrichment and chemical purity of Nonylbenzene-d24 standards, the following experimental protocols are recommended.

Determination of Chemical Purity by Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust technique for assessing the chemical purity of volatile and semi-volatile compounds. The area percent of the main peak relative to all other peaks in the chromatogram provides a quantitative measure of purity.

Methodology:

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for this analysis.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: 1 µL of a 1 mg/mL solution of Nonylbenzene-d24 in a suitable solvent (e.g., hexane (B92381) or dichloromethane) in splitless mode.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 300 °C.

  • Final hold: 5 minutes at 300 °C.

• Detector Temperature: 320 °C.

• Data Analysis: The chemical purity is calculated as the area of the Nonylbenzene-d24 peak divided by the total area of all peaks in the chromatogram, expressed as a percentage.

Assessment of Isotopic Enrichment by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for determining the isotopic enrichment of deuterated compounds. By comparing the ion abundances in the mass spectrum of the deuterated standard to its non-deuterated analog, the degree of deuterium incorporation can be accurately calculated.

Methodology:

• Instrument: Gas chromatograph coupled to a Mass Spectrometer (MS).

• Column and GC conditions: Same as for the GC-FID analysis.

• MS Interface Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 50-300.

• Data Analysis:

  • Acquire the mass spectrum of the Nonylbenzene-d24 standard.

  • Identify the molecular ion cluster. For fully deuterated Nonylbenzene (C15D24), the theoretical monoisotopic mass is approximately 228.34 amu.

  • Analyze the isotopic distribution of the molecular ion cluster. The presence of ions at lower m/z values (e.g., M-1, M-2, etc.) indicates the presence of incompletely deuterated species.

  • Calculate the isotopic enrichment by determining the relative abundance of the fully deuterated ion compared to the sum of all ions in the molecular cluster.

Visualizing the Assessment Workflow

To provide a clear overview of the logical flow for assessing the quality of Nonylbenzene-d24 standards, the following diagrams illustrate the key decision points and experimental stages.

Caption: Logical workflow for the quality assessment of Nonylbenzene-d24 standards.

The following diagram details the experimental workflow for determining isotopic enrichment using GC-MS.

Caption: Experimental workflow for GC-MS analysis of isotopic enrichment.

By following these guidelines and experimental protocols, researchers can confidently assess the quality of their Nonylbenzene-d24 internal standards, leading to more reliable and accurate analytical results.

References

• 1. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Safe Disposal of Nonylbenzene-d24: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed procedures for the safe disposal of Nonylbenzene-d24, a deuterated form of Nonylbenzene. While this document focuses on Nonylbenzene-d24, the disposal protocols are based on the safety data sheet (SDS) for its non-deuterated counterpart, n-Nonylbenzene, as their chemical properties are expected to be similar.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, safety glasses or goggles, chemical-resistant gloves, and a lab coat. All handling of Nonylbenzene-d24 should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Nonylbenzene-d24 must be carried out in accordance with local, regional, and national hazardous waste regulations. The following is a general procedural guide:

• Containment of Spills: In the event of a spill, first ensure the area is well-ventilated.[1] Then, absorb the spilled material using an inert absorbent such as sand, silica (B1680970) gel, or a universal binder.[1]

• Collection of Waste: Carefully collect the absorbed material and any contaminated soil or other materials into a suitable, sealable, and properly labeled waste container.[1] Do not allow the chemical to enter the environment.[1]

• Waste Classification: It is the responsibility of the waste generator to correctly classify the waste.[1] Waste codes should be assigned based on the specific application for which the Nonylbenzene-d24 was used.[1]

• Storage of Waste: Keep the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][2]

• Final Disposal: Arrange for the disposal of the hazardous waste through a licensed and qualified waste disposal company. Adhere to all transportation regulations for chemical waste.

Chemical and Physical Properties

A summary of the key quantitative data for n-Nonylbenzene is provided in the table below. This information is critical for safe handling and for the accurate classification of waste.

Property	Value
Molecular Formula	C15D24[3][4]
Molecular Weight	228.50 g/mol [3]
Physical State	Liquid[2]
Boiling Point	282 °C / 539.6 °F @ 760 mmHg[2]
Specific Gravity	0.850[2]
Vapor Density	7.04[2]

Disposal Process Visualization

The following flowchart illustrates the decision-making and operational steps for the proper disposal of Nonylbenzene-d24.

Figure 1. Disposal workflow for Nonylbenzene-d24.

References

• 1. fishersci.es [fishersci.es]
• 2. fishersci.com [fishersci.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. n-Nonylbenzene-d24 | CAS 1219799-13-9 | LGC Standards [lgcstandards.com]

Essential Safety and Logistics for Handling Nonylbenzene-d24

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of specialized chemical compounds is paramount. This document provides immediate, essential safety and logistical information for Nonylbenzene-d24, including personal protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling Nonylbenzene-d24, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Specifications
Eyes/Face	Safety Goggles or Face Shield	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary for splash protection.[2][3]
Skin	Protective Gloves and Clothing	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] For solvents, impervious gloves made of butyl rubber or other resistant materials are recommended.[4] Flame retardant antistatic protective clothing should be considered.
Respiratory	Ventilation or Respirator	Use with adequate ventilation.[4] In case of insufficient ventilation, wear suitable respiratory equipment.[3] Work under a chemical fume hood.

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Nonylbenzene-d24 and ensuring a safe laboratory environment.

Handling:

• Handle in accordance with good industrial hygiene and safety practices.[1][5]

• Avoid contact with skin, eyes, and clothing.[6]

• Do not breathe vapor or mist.[6]

• Keep away from heat, sparks, and open flames.

• Use only in a well-ventilated area, preferably in a chemical fume hood.[7]

Storage:

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

• Store away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[1][5]
Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention if symptoms occur.[1]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[1][5]
Ingestion	Clean mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Call a physician or poison control center immediately.[1][5]

Disposal Plan

Proper disposal of Nonylbenzene-d24 and its containers is essential to prevent environmental contamination and comply with regulations.

Waste Chemical Disposal:

• Dispose of this material and its container as hazardous waste.

• Waste codes should be assigned by the user based on the application for which the product was used.[5]

• Do not dispose of down the drain or into the environment.[3]

• Collect leaking and spilled liquid in sealable containers as far as possible. Absorb remaining liquid in sand or inert absorbent and remove to a safe place.[3]

Contaminated Container Disposal:

• Empty containers should be triple-rinsed with a suitable solvent.

• The rinsate should be collected and disposed of as hazardous waste.

• After proper rinsing, the container may be disposed of as regular waste or recycled, depending on local regulations.

Experimental Workflow for Safe Handling and Disposal

To ensure a systematic and safe process, the following workflow should be followed when working with Nonylbenzene-d24.

Caption: Workflow for safe handling and disposal of Nonylbenzene-d24.

References

• 1. fishersci.com [fishersci.com]
• 2. hazmatschool.com [hazmatschool.com]
• 3. safetysign.com [safetysign.com]
• 4. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 5. fishersci.es [fishersci.es]
• 6. chembk.com [chembk.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]